Chloramphenicol-d5-2

Core Science & Biosynthesis

What is Chloramphenicol-d5-2 and its primary use in research?

For researchers, scientists, and drug development professionals, accurate quantification of analytes in complex biological matrices is paramount. This technical guide provides an in-depth overview of Chloramphenicol-d5, a deuterated analog of the broad-spectrum antibiotic Chloramphenicol, and its principal application as an internal standard in quantitative analytical methods.

Chloramphenicol-d5 is a stable isotope-labeled version of Chloramphenicol, where five hydrogen atoms have been replaced with deuterium.[1][2][3] This isotopic labeling makes it an ideal internal standard for mass spectrometry-based assays, as it shares near-identical chemical and physical properties with the unlabeled analyte, but is distinguishable by its higher mass.[3][4]

Primary Use in Research: An Internal Standard for Quantitative Analysis

The predominant use of Chloramphenicol-d5 in research is as an internal standard for the quantification of Chloramphenicol residues in various biological and environmental samples.[3] Its application is crucial in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, which offer high sensitivity and selectivity.[4][5] By adding a known amount of Chloramphenicol-d5 to a sample at the beginning of the analytical process, it can be used to correct for variations in sample preparation, extraction efficiency, and instrument response, thereby ensuring the accuracy and precision of the final measurement.[4][6]

This is particularly important for monitoring Chloramphenicol, an antibiotic whose use in food-producing animals is banned in many countries due to its potential for serious adverse effects in humans, including aplastic anemia.[5][7][8] Consequently, sensitive and reliable analytical methods are required to detect and quantify its residues in foodstuffs such as milk, honey, meat, and seafood.[5][6][9][10]

Chemical and Physical Properties

The key chemical properties of Chloramphenicol-d5 are summarized in the table below.

Property	Value
Molecular Formula	C₁₁H₇D₅Cl₂N₂O₅[1][2][11]
Molecular Weight	328.16 g/mol [1][2][12]
CAS Number	202480-68-0[1][12]
Appearance	Solid[1]
Purity	Typically >95% to 99.90%[3][11]
Synonyms	2,2-Dichloro-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]acetamide-d5, CAP-D5[2][7]

Experimental Protocols: Quantification of Chloramphenicol in Biological Matrices using LC-MS/MS

The following is a generalized experimental protocol for the determination of Chloramphenicol in biological samples using Chloramphenicol-d5 as an internal standard. This protocol is a synthesis of methodologies reported in various studies.[5][7][10]

Standard and Sample Preparation

• Standard Stock Solutions: Prepare individual stock solutions of Chloramphenicol and Chloramphenicol-d5 (e.g., 1 mg/mL) in methanol (B129727) or acetonitrile (B52724).[7][10] These solutions should be stored in the dark at low temperatures (e.g., <-6°C).[13]

• Working Standard Solutions: Prepare working standard solutions by diluting the stock solutions to the desired concentrations.[10]

• Sample Preparation:

  • Weigh a homogenized sample (e.g., 2-5 g of poultry meal, honey, or milk) into a centrifuge tube.[7][10]

  • Spike the sample with a known amount of the Chloramphenicol-d5 internal standard solution.[7][10]

  • Add an extraction solvent, such as ethyl acetate (B1210297) or acetonitrile.[4][7][10]

  • Homogenize and centrifuge the sample to separate the organic and aqueous layers.[4][7]

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.[4][7]

  • Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.[4]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: A C8 or C18 reversed-phase column is commonly used.[7]

  • Mobile Phase: A gradient elution with a mixture of water (often with additives like acetic acid or ammonium (B1175870) acetate) and an organic solvent like methanol or acetonitrile is typical.[6][7]

  • Flow Rate: A typical flow rate is around 0.2-0.4 mL/min.[6][10]

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is generally used.[7]

  • Detection: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both Chloramphenicol and Chloramphenicol-d5.[6][10]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Chloramphenicol	321.2	152.2
Chloramphenicol-d5	326.2	157.0

Note: The exact m/z values may vary slightly depending on the instrument and conditions.[10]

Visualizing the Workflow

The following diagrams illustrate the general workflow for using Chloramphenicol-d5 as an internal standard in an LC-MS/MS analysis.

Caption: Experimental workflow for Chloramphenicol analysis using Chloramphenicol-d5.

Caption: Logical relationship of internal standard quantification.

References

• 1. Chloramphenicol-d5 | CymitQuimica [cymitquimica.com]
• 2. clearsynth.com [clearsynth.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 7. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chloramphenicol | C11H12Cl2N2O5 | CID 5959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. famic.go.jp [famic.go.jp]
• 10. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 11. Chloramphenicol-d5 | CAS | LGC Standards [lgcstandards.com]
• 12. hpc-standards.com [hpc-standards.com]
• 13. scispace.com [scispace.com]

An In-depth Technical Guide to Chloramphenicol-d5-2: Chemical Properties, Molecular Structure, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, molecular structure, and analytical methodologies related to Chloramphenicol-d5-2. This deuterated analog of chloramphenicol (B1208) is a critical tool in pharmacokinetic studies and as an internal standard for quantitative analysis.

Core Chemical and Physical Properties

Chloramphenicol-d5-2 is a stable isotope-labeled version of the broad-spectrum antibiotic chloramphenicol. The inclusion of five deuterium (B1214612) atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based assays.

Property	Data	Reference(s)
Molecular Formula	C₁₁H₇D₅Cl₂N₂O₅	[1][2][3]
Molecular Weight	328.16 g/mol	[1][4][5]
IUPAC Name	2,2-dichloro-N-[(1R,2R)-1-deuterio-1,3-dihydroxy-1-(2,3,5,6-tetradeuterio-4-nitrophenyl)propan-2-yl]acetamide	[5][6]
CAS Number	202480-68-0	[3][4][5]
Appearance	Solid	[1][4]
Melting Point	Data not available	[4]
Boiling Point	Data not available	[4]
Storage Temperature	Powder: -20°C (long-term), Solvent: -80°C	[1]

Molecular Structure and Conformation

Chloramphenicol-d5-2 retains the core structure of its non-deuterated counterpart, which consists of a p-nitrobenzene ring attached to a 2-amino-1,3-propanediol (B45262) moiety, with a dichloroacetyl tail.[7] The deuterium labeling is specifically located with four atoms on the phenyl ring and one at the benzylic C-1 position of the propanediol (B1597323) chain.[5][6]

X-ray crystallography studies of chloramphenicol reveal a curled or folded conformation in the solid state.[1][2] The propane (B168953) chain is bent relative to the phenyl ring, and the dichloroacetamido group is folded back over the aromatic ring.[2][8] This conformation is stabilized by intramolecular hydrogen bonding between the hydroxyl groups of the propanediol moiety.[2]

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Chloramphenicol-d5-2 is expected to have the same biological mechanism as chloramphenicol. As a broad-spectrum antibiotic, chloramphenicol is primarily bacteriostatic and functions by inhibiting protein synthesis in bacteria.[9][10][11] It specifically binds to the 50S subunit of the bacterial 70S ribosome.[12] This binding action obstructs the peptidyl transferase enzyme, which is crucial for the formation of peptide bonds between amino acids, thereby halting the elongation of the polypeptide chain.[9][12]

Caption: Mechanism of action of Chloramphenicol.

Experimental Protocols

Chloramphenicol-d5-2 is predominantly used as an internal standard in analytical methods for the quantification of chloramphenicol residues in various matrices.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is widely used for the detection of chloramphenicol in food products like crab meat, chicken, and milk.[4][10][12][13]

a. Sample Preparation (Extraction and Clean-up from Chicken Tissue) [10]

• Weigh 3 g of minced tissue into a 30 mL screw-capped glass tube.

• Spike the sample with 200 µL of Chloramphenicol-d5-2 internal standard solution and let it stand for 10 minutes.

• Add 4 mL of Phosphate Buffered Saline (PBS) and homogenize for 1 minute.

• Add 1 mL of sodium chloride solution and mix for 15 seconds.

• Add 4 mL of acetonitrile, vortex, and sonicate for 10 minutes.

• Centrifuge at 2,200 rpm for 20 minutes.

• Transfer the supernatant to a new tube and add 10 mL of water.

• Add 10 mL of hexane (B92381) and shake gently for 30 seconds. Centrifuge at 2,200 rpm for 20 minutes and discard the upper hexane layer (lipid removal).

• Add 8 mL of ethyl acetate (B1210297) to the aqueous layer, mix by inversion for 1 minute, and centrifuge.

• Transfer the upper organic layer to a clean tube and evaporate to dryness at 65°C under a stream of nitrogen.

• Reconstitute the residue in 5 mL of water and perform Solid-Phase Extraction (SPE) using a C18 cartridge for further clean-up.

• Elute the analyte, evaporate the eluant at 65°C under nitrogen, and reconstitute the final residue in 100 µL of 50% methanol (B129727) for analysis.

b. LC-MS/MS Conditions [10]

• LC System: Waters ACQUITY UPLC

• Column: ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Flow Rate: Gradient flow

• Column Temperature: 55°C

• MS System: Waters Quattro Premier XE

• Ionization Mode: Electrospray Negative (ESI-)

• MRM Transitions (m/z):

  • Chloramphenicol (Quantifier): 321 > 152

  • Chloramphenicol (Qualifier): 321 > 257

  • Chloramphenicol-d5 (Internal Standard): 326 > 157

Caption: General workflow for LC-MS/MS analysis.

Synthesis Outline

Chloramphenicol is produced synthetically for commercial use.[14] The synthesis of its deuterated analog would follow similar chemical routes, employing deuterated starting materials or reagents at appropriate steps. One common synthetic pathway for chloramphenicol starts from 4-nitroacetophenone.[14]

• Bromination: 4-nitroacetophenone is brominated to yield ω-bromo-4-nitroacetophenone.

• Amination: The bromo derivative is converted to an amino ketone, ω-amino-4-nitroacetophenone.

• Acylation and Hydroxymethylation: The amino group is protected by acylation, followed by hydroxymethylation with paraformaldehyde.

• Reduction: The carbonyl group is reduced using a reagent like aluminum isopropoxide to create the threo-diastereomer. This step is crucial for biological activity.

• Chiral Resolution: The racemic mixture is resolved using a chiral agent like camphor-D-sulfonic acid to isolate the desired D-(-)-threo isomer.

• Final Acylation: The protecting group is removed, and the free amine is acylated with a dichloroacetic acid derivative to yield chloramphenicol.

To produce Chloramphenicol-d5-2, deuterated 4-nitroacetophenone (d4-ring) could be used as a starting material, and a deuterated reducing agent could be employed for the reduction of the ketone to introduce the fifth deuterium atom at the benzylic position.

Conclusion

Chloramphenicol-d5-2 is an indispensable tool for the accurate quantification of chloramphenicol in research and regulatory settings. Its well-defined chemical properties and molecular structure, coupled with its identical biological mechanism to the parent drug, make it the gold standard for use as an internal standard in sensitive analytical methods like LC-MS/MS. The detailed protocols provided herein offer a foundation for researchers to develop and implement robust analytical procedures for monitoring chloramphenicol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. Recent Trends in Synthesis of Chloramphenicol New Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (Open Access) The Crystal and Molecular Structure of Chloramphenicol Base (1984) | Whanchul Shin | 3 Citations [scispace.com]
• 9. The crystal structures of chloramphenicol phosphotransferase reveal a novel inactivation mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Chloramphenicol using the ACQUITY UPLC and the Quattro Premier XE in ES Negative Ion Mode MS/MS | Waters [waters.com]
• 11. researchgate.net [researchgate.net]
• 12. fda.gov [fda.gov]
• 13. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chloramphenicol synthesis - chemicalbook [chemicalbook.com]

Synthesis and Purification of Chloramphenicol-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic route and subsequent purification methods for Chloramphenicol-d5 (phenyl-d5), an isotopically labeled variant of the broad-spectrum antibiotic chloramphenicol (B1208). The stable isotope-labeled internal standard is essential for accurate quantification in pharmacokinetic and metabolic studies, as well as for use in clinical and environmental analysis by mass spectrometry. This document outlines a detailed, multi-step synthesis starting from commercially available benzaldehyde-d5, followed by robust purification protocols to ensure high purity of the final product.

Synthetic Pathway Overview

The proposed synthesis of Chloramphenicol-d5 is adapted from established methods for the synthesis of unlabeled chloramphenicol, commencing with a Henry reaction between benzaldehyde-d5 and nitromethane (B149229).[1] This is followed by a sequence of reactions including the addition of a hydroxymethyl group, reduction of the nitro group, nitration of the deuterated phenyl ring, and finally, dichloroacetylation to yield the target molecule.

Diagram of the Synthetic Pathway

Caption: Proposed synthetic route for Chloramphenicol-d5 starting from Benzaldehyde-d5.

Experimental Protocols

Synthesis of (R)-2-nitro-1-(phenyl-d5)ethanol

This initial step involves an asymmetric Henry reaction to establish the first stereocenter.

• Materials: Benzaldehyde-d5, nitromethane, a chiral catalyst system (e.g., copper trifluoromethanesulfonate (B1224126) and a chiral ligand), and an anhydrous solvent (e.g., anhydrous DMSO).

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the chiral catalyst in the anhydrous solvent.

  • Cool the solution in an ice bath.

  • Sequentially add nitromethane and benzaldehyde-d5 to the cooled catalyst solution.

  • Stir the reaction mixture at a low temperature (e.g., 0-5 °C) for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and remove volatile solvents under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to yield (R)-2-nitro-1-(phenyl-d5)ethanol.

Synthesis of (1R,2R)-2-nitro-1-(phenyl-d5)-1,3-propanediol

This step introduces the second stereocenter and the propanediol (B1597323) backbone.

• Materials: (R)-2-nitro-1-(phenyl-d5)ethanol, paraformaldehyde, picoline, and N,N-dimethylformamide (DMF).

• Procedure:

  • Dissolve (R)-2-nitro-1-(phenyl-d5)ethanol in DMF in a round-bottom flask.

  • Add paraformaldehyde and picoline to the solution.

  • Stir the reaction mixture at room temperature for 12 hours, monitoring by TLC.

  • After the reaction is complete, remove the solvent under reduced pressure.

  • Purify the resulting residue by silica gel column chromatography to obtain (1R,2R)-2-nitro-1-(phenyl-d5)-1,3-propanediol.[2]

Synthesis of (1R,2R)-2-amino-1-(phenyl-d5)-1,3-propanediol

The nitro group is reduced to a primary amine in this step.

• Materials: (1R,2R)-2-nitro-1-(phenyl-d5)-1,3-propanediol, palladium on carbon (10% Pd/C), and methanol (B129727).

• Procedure:

  • Dissolve the nitro-diol in methanol in a hydrogenation vessel.

  • Add the Pd/C catalyst.

  • Pressurize the vessel with hydrogen gas (e.g., 1.5 MPa) and stir the mixture at a slightly elevated temperature (e.g., 50 °C) until hydrogen uptake ceases.[2]

  • Monitor the reaction by TLC to confirm the disappearance of the starting material.

  • Filter off the catalyst and concentrate the filtrate under reduced pressure.

  • The crude amino-diol can be purified by recrystallization from a suitable solvent mixture (e.g., ethanol-ether).[2]

Synthesis of (1R,2R)-2-amino-1-(4-nitrophenyl-d5)-1,3-propanediol

This step involves the nitration of the deuterated phenyl ring.

• Materials: (1R,2R)-2-amino-1-(phenyl-d5)-1,3-propanediol, concentrated sulfuric acid, and concentrated nitric acid.

• Procedure:

  • Carefully add the amino-diol in portions to chilled concentrated sulfuric acid (-5 to 0 °C).

  • Slowly add concentrated nitric acid dropwise while maintaining the low temperature.

  • Stir the reaction mixture for several hours at this temperature.

  • Pour the reaction mixture onto ice and neutralize carefully with an aqueous base (e.g., 30% sodium hydroxide (B78521) solution).

  • Extract the product with an organic solvent (e.g., dichloromethane).[2]

  • Dry the combined organic extracts, and concentrate under reduced pressure.

  • Purify the product by recrystallization from water.[2]

Synthesis of Chloramphenicol-d5

The final step is the dichloroacetylation of the amino group.

• Materials: (1R,2R)-2-amino-1-(4-nitrophenyl-d5)-1,3-propanediol, methyl dichloroacetate, and methanol.

• Procedure:

  • Dissolve the nitrated amino-diol in methanol.

  • Add methyl dichloroacetate to the solution.

  • Reflux the mixture for 1-2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and concentrate under reduced pressure to obtain crude Chloramphenicol-d5.

Purification of Chloramphenicol-d5

High purity of the final product is critical. A combination of recrystallization and chromatographic methods is recommended.

Purification Workflow

Caption: General purification and characterization workflow for Chloramphenicol-d5.

Recrystallization Protocol

Recrystallization is an effective method for purifying the final product.[2][3]

• Solvent Selection: A common solvent for the recrystallization of chloramphenicol is hot water or a mixture of water and a water-miscible organic solvent like ethanol.

• Procedure:

  • Dissolve the crude Chloramphenicol-d5 in a minimum amount of boiling water.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution is boiled for a few minutes.

  • Hot filter the solution to remove the charcoal and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold water.

  • Dry the purified crystals under vacuum.

Column Chromatography

If recrystallization does not yield the desired purity, silica gel column chromatography can be employed.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate (B1210297) in hexane (B92381) or dichloromethane (B109758) is typically effective.

• Procedure:

  • Prepare a silica gel column.

  • Dissolve the partially purified Chloramphenicol-d5 in a minimum amount of the mobile phase and load it onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC.

  • Combine the pure fractions and evaporate the solvent to obtain the purified product.

Data Presentation

The following table summarizes the expected outcomes for the synthesis of Chloramphenicol-d5 based on reported yields for the non-deuterated analogue.[1][2]

Step	Product	Starting Material	Expected Yield (%)	Purity Target (%)
1. Asymmetric Henry Reaction	(R)-2-nitro-1-(phenyl-d5)ethanol	Benzaldehyde-d5	85 - 95	> 95
2. Aldol-type Reaction	(1R,2R)-2-nitro-1-(phenyl-d5)-1,3-propanediol	Nitro-ethanol derivative	80 - 90	> 95
3. Hydrogenation	(1R,2R)-2-amino-1-(phenyl-d5)-1,3-propanediol	Nitro-diol derivative	90 - 98	> 98
4. Nitration	(1R,2R)-2-amino-1-(4-nitrophenyl-d5)-1,3-propanediol	Amino-diol derivative	60 - 70	> 98
5. Dichloroacetylation	Chloramphenicol-d5	Nitrated amino-diol	85 - 95	> 99
Overall	Chloramphenicol-d5	Benzaldehyde-d5	~35 - 55	> 99

Conclusion

The synthesis and purification of Chloramphenicol-d5 can be achieved through a well-established multi-step synthetic route, starting with the commercially available benzaldehyde-d5. Careful execution of each step, coupled with rigorous purification by recrystallization and, if necessary, column chromatography, is crucial for obtaining the high-purity labeled compound required for sensitive analytical applications. The protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to produce this valuable internal standard. Final product characterization using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) is essential to confirm the structure, isotopic enrichment, and purity.

References

• 1. CN102399160A - Synthesis method of chloramphenicol - Google Patents [patents.google.com]
• 2. CN102399161A - Preparation method of chloramphenicol - Google Patents [patents.google.com]
• 3. scs.illinois.edu [scs.illinois.edu]

Technical Guide: Isotopic Purity and Certificate of Analysis for Chloramphenicol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and the critical information presented in a Certificate of Analysis (CoA) for Chloramphenicol-d5. This deuterated analogue of chloramphenicol (B1208) serves as an essential internal standard in quantitative analytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS) assays.[1] Understanding its isotopic composition and purity is paramount for accurate and reproducible experimental results.

Overview of Chloramphenicol-d5

Chloramphenicol is a broad-spectrum antibiotic that functions by inhibiting protein synthesis in bacteria.[2] It achieves this by binding to the 50S ribosomal subunit, thereby preventing the formation of peptide bonds.[2][3] Its deuterated form, Chloramphenicol-d5, is a stable, isotopically labeled compound where five hydrogen atoms have been replaced by deuterium (B1214612). This labeling makes it an ideal internal standard for quantifying the unlabeled drug in various biological matrices.

The "-2" designation in "Chloramphenicol-d5-2" is not a standard nomenclature and may represent a specific manufacturer's product code. For the purpose of this guide, we will refer to the compound as Chloramphenicol-d5, which is the commonly accepted scientific designation.

The Certificate of Analysis (CoA): A Detailed Examination

A Certificate of Analysis is a formal document that provides detailed information about the quality and purity of a chemical substance. For a deuterated standard like Chloramphenicol-d5, the CoA is crucial for ensuring the reliability of analytical data. Below is a summary of the typical quantitative data found on a CoA for Chloramphenicol-d5, presented in a structured format.

It is important to note that the following data is representative and compiled from typical specifications for deuterated standards, as a specific Certificate of Analysis for "Chloramphenicol-d5-2" was not publicly available.

Table 1: General Properties and Identification

Parameter	Specification
Product Name	Chloramphenicol-d5
Molecular Formula	C₁₁H₇D₅Cl₂N₂O₅
Molecular Weight	328.16 g/mol
CAS Number	202480-68-0 (for d5)
Appearance	White to off-white solid
Solubility	Soluble in Methanol, Acetonitrile (B52724)

Table 2: Purity and Isotopic Abundance

Analysis	Method	Result
Chemical Purity	HPLC	≥98.0%
Isotopic Purity (Deuterium Enrichment)	Mass Spectrometry	≥99 atom % D
Isotopic Distribution	Mass Spectrometry
d5	>98%
d4	<2%
d3	<0.5%
d2	<0.1%
d1	<0.1%
d0 (unlabeled)	<0.1%
Residual Solvents	GC-HS	<0.5%
Water Content	Karl Fischer Titration	<0.5%

Experimental Protocols for Purity Assessment

The determination of chemical and isotopic purity of Chloramphenicol-d5 relies on sophisticated analytical techniques. The following sections detail the methodologies for the key experiments cited in the CoA.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the chemical purity of Chloramphenicol-d5 by separating it from any non-labeled or other impurities.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 278 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Procedure:

• Prepare a standard solution of Chloramphenicol-d5 at a known concentration in the mobile phase.

• Inject the solution into the HPLC system.

• Record the chromatogram and integrate the peak areas.

• Calculate the purity by dividing the area of the main peak by the total area of all peaks.

Isotopic Purity and Distribution by Mass Spectrometry (MS)

Objective: To determine the isotopic enrichment of deuterium in Chloramphenicol-d5 and the distribution of different isotopologues (d0-d5).

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with an electrospray ionization (ESI) source.[4]

Procedure:

• Prepare a dilute solution of Chloramphenicol-d5 in a suitable solvent (e.g., acetonitrile/water).

• Infuse the sample directly into the mass spectrometer or inject it through an LC system.

• Acquire the mass spectrum in the positive or negative ion mode, focusing on the molecular ion region.

• Determine the relative intensities of the peaks corresponding to the different isotopologues (d0 to d5).

• Calculate the isotopic purity by expressing the intensity of the d5 peak as a percentage of the sum of intensities of all isotopologues.

Structural Confirmation and Isotopic Labeling Position by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of Chloramphenicol-d5 and verify the positions of the deuterium labels.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Dissolve a small amount of Chloramphenicol-d5 in a suitable deuterated solvent (e.g., DMSO-d6).

• Acquire ¹H NMR and ¹³C NMR spectra.

• In the ¹H NMR spectrum, the absence of signals at the positions of deuteration confirms successful labeling.

• The remaining signals should correspond to the non-deuterated protons in the molecule, and their integration should be consistent with the expected structure.

• ¹³C NMR can also be used to confirm the overall carbon skeleton.

Visualizing Key Processes and Workflows

Diagrams are essential for visualizing complex biological pathways and experimental workflows. The following sections provide Graphviz DOT scripts for generating such diagrams.

Chloramphenicol's Mechanism of Action

Chloramphenicol inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit and inhibiting the peptidyl transferase step.[2][3]

Caption: Mechanism of action of Chloramphenicol.

Experimental Workflow for Purity Analysis

The following diagram illustrates the logical flow of experiments to determine the purity of Chloramphenicol-d5.

Caption: Workflow for purity analysis of Chloramphenicol-d5.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. What is the mechanism of Chloramphenicol? [synapse.patsnap.com]
• 3. homework.study.com [homework.study.com]
• 4. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]

An In-depth Technical Guide to the Stability and Recommended Storage of Chloramphenicol-d5-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of Chloramphenicol-d5-2, a deuterated analog of the broad-spectrum antibiotic Chloramphenicol. Given that Chloramphenicol-d5-2 is primarily utilized as an internal standard in analytical and clinical settings, understanding its stability is paramount for ensuring accurate and reliable quantitative analysis. This document details the known degradation pathways, factors influencing stability, recommended storage conditions, and relevant experimental protocols, drawing upon data from studies on both Chloramphenicol and its deuterated form.

Chemical Stability and Degradation Pathways

Chloramphenicol-d5-2, being a deuterated isotopologue of Chloramphenicol, is expected to exhibit similar degradation profiles. The primary degradation pathway for Chloramphenicol is hydrolysis of the amide linkage, leading to the formation of 2-amino-1-(4-nitrophenyl)propane-1,3-diol (B85940) (AMPD) and dichloroacetic acid. Other degradation routes include photolysis and thermal degradation.

The deuterium (B1214612) substitution in Chloramphenicol-d5-2 can influence the rate of these degradation reactions due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower rate of reactions involving the cleavage of this bond. However, for hydrolytic degradation of the amide bond, the effect of deuteration on the phenyl ring is likely to be minimal.

Degradation Pathway of Chloramphenicol-d5-2

Caption: Primary degradation pathway of Chloramphenicol-d5-2 via hydrolysis.

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity and purity of Chloramphenicol-d5-2. The following recommendations are based on information from various suppliers and general guidelines for the storage of isotopically labeled compounds.

Table 1: Recommended Storage Conditions for Chloramphenicol-d5-2

Form	Storage Temperature	Duration	Additional Recommendations
Solid (Powder)	-20°C	Up to 3 years	Store in a tightly sealed, light-resistant container.
4°C	Up to 2 years	For shorter-term storage. Protect from moisture.
In Solution	-80°C	6 months to 1 year	Use a suitable solvent (e.g., ethanol, methanol, acetonitrile).
-20°C	Up to 1 month	For short-term storage of solutions.

General Storage and Handling Workflow

Caption: A workflow for the proper storage and handling of Chloramphenicol-d5-2.

Experimental Protocols for Stability Assessment

The following are generalized protocols for conducting forced degradation studies to assess the stability of Chloramphenicol-d5-2. These are based on established methods for Chloramphenicol and can be adapted for its deuterated analog.

Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate the intact drug from its degradation products.

Table 2: Example of a Stability-Indicating HPLC Method for Chloramphenicol

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Phosphate Buffer (pH 4.0; 0.05 M) (30:70, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 278 nm
Column Temperature	40°C
Injection Volume	20 µL

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and pathways.

3.2.1. Acid Hydrolysis

• Prepare a solution of Chloramphenicol-d5-2 in a suitable solvent (e.g., methanol).

• Add an equal volume of 0.1 M hydrochloric acid (HCl).

• Reflux the solution at 60-80°C for a specified period (e.g., 2-8 hours).

• Neutralize the solution with 0.1 M sodium hydroxide (B78521) (NaOH).

• Dilute to a suitable concentration and analyze by HPLC.

3.2.2. Alkaline Hydrolysis

• Prepare a solution of Chloramphenicol-d5-2 in a suitable solvent.

• Add an equal volume of 0.1 M NaOH.

• Keep the solution at room temperature or reflux at a controlled temperature for a specified period.

• Neutralize the solution with 0.1 M HCl.

• Dilute and analyze by HPLC.

3.2.3. Oxidative Degradation

• Prepare a solution of Chloramphenicol-d5-2.

• Add 3-30% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature for a specified period.

• Dilute and analyze by HPLC.

3.2.4. Thermal Degradation

• Place the solid Chloramphenicol-d5-2 in a hot air oven at a controlled temperature (e.g., 60-100°C) for a specified duration.

• Alternatively, reflux a solution of the compound at a high temperature.

• Dissolve the solid in a suitable solvent or dilute the solution and analyze by HPLC.

3.2.5. Photolytic Degradation

• Expose a solution of Chloramphenicol-d5-2 to UV light (e.g., 254 nm) or sunlight for a specified period.

• Keep a control sample in the dark.

• Analyze both solutions by HPLC.

Summary of Quantitative Stability Data for Chloramphenicol

While specific quantitative data for Chloramphenicol-d5-2 is limited in publicly available literature, the following table summarizes stability data for Chloramphenicol, which serves as a valuable reference.

Table 3: Summary of Chloramphenicol Stability Data from Literature

Stress Condition	Reagent/Temperature	Duration	Degradation (%)	Primary Degradation Product
Acid Hydrolysis	0.1 M HCl	60 min at 70°C	Significant	AMPD
Alkaline Hydrolysis	0.1 M NaOH	60 min at 70°C	Significant	AMPD
Oxidative Degradation	3% H₂O₂	3 hours at 70°C	Moderate	Various
Thermal Degradation	70°C (in solution)	3 hours	Minor	AMPD
Photodegradation	UV light	Variable	Significant	Various photoproducts

Conclusion

The stability of Chloramphenicol-d5-2 is a critical factor for its use as an internal standard. Based on the available data for Chloramphenicol, it is susceptible to hydrolysis, photolysis, and to a lesser extent, thermal degradation. The primary degradation product is AMPD. Recommended storage for the solid form is at -20°C, and for solutions at -80°C, with protection from light and moisture. The provided experimental protocols can be used to perform stability studies to establish the shelf-life and appropriate handling procedures for Chloramphenicol-d5-2 in specific laboratory settings. While the kinetic isotope effect may lead to a slightly slower degradation rate for the deuterated compound, it is prudent to handle Chloramphenicol-d5-2 with the same care as its non-deuterated counterpart until specific stability data becomes available.

A Technical Guide to Chloramphenicol-d5-2: Commercial Availability and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability and scientific applications of the deuterated internal standard, Chloramphenicol-d5. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals utilizing mass spectrometry-based quantitative analysis.

Introduction to Chloramphenicol-d5

Chloramphenicol-d5 is a stable isotope-labeled version of the broad-spectrum antibiotic chloramphenicol (B1208). The inclusion of five deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. Its primary application is to correct for variability during sample preparation and analysis, thereby improving the accuracy and precision of analytical results.

The most commonly available form of Chloramphenicol-d5 is specifically labeled as 2,2-dichloro-N-[(1R,2R)-1-deuterio-1,3-dihydroxy-1-(2,3,5,6-tetradeuterio-4-nitrophenyl)propan-2-yl]acetamide , with the CAS number 202480-68-0 . This indicates that four deuterium atoms are located on the phenyl ring and one is at the benzylic position. While some suppliers may list "Chloramphenicol-d5-2," the readily available commercial product is the aforementioned isomer.

Commercial Suppliers and Availability

A number of reputable chemical suppliers offer Chloramphenicol-d5 for research purposes. The following table summarizes the availability and specifications from various vendors. Please note that pricing and stock status are subject to change and it is recommended to inquire directly with the suppliers for the most current information.

Supplier	Product Name	CAS Number	Molecular Formula	Purity	Available Quantities
Biosynth	Chloramphenicol D5	202480-68-0	C₁₁H₇D₅Cl₂N₂O₅	Not Specified	1 mg, 2 mg[1]
Clearsynth	Chloramphenicol D5 (phenyl-d4 acetamide-2-d)	56-75-7 (Unlabelled)	C₁₁H₇D₅Cl₂N₂O₅	Not Specified	Inquire for details[2]
MedChemExpress	Chloramphenicol-d5	202480-68-0	Not Specified	99.90%	1 mg, 5 mg, 10 mg[2]
Simson Pharma	Chloramphenicol-D5	202480-68-0	Not Specified	Not Specified	Custom Synthesis[3]
Xcess Biosciences	Chloramphenicol D5	202480-68-0	C₁₁H₁₂Cl₂N₂O₅	Not Specified	Inquire for details[4]
Immunomart	Chloramphenicol-d5	Not Specified	Not Specified	Not Specified	Inquire for details[5]
CymitQuimica	Chloramphenicol-d5	202480-68-0	C₁₁H₇D₅Cl₂N₂O₅	Not Specified	1 mg, 5 mg[6][7]
LGC Standards	Chloramphenicol-d5	202480-68-0	C₁₁H₇D₅Cl₂N₂O₅	>95% (HPLC)	1 mg, 10 mg[8]
United States Biological	Chloramphenicol-d5	Not Specified	C₁₁H₇D₅Cl₂N₂O₅	Highly Purified	1mg[9]

Experimental Protocols

Chloramphenicol-d5 is predominantly used as an internal standard in bioanalytical methods for the quantification of chloramphenicol and other structurally related compounds, such as thiamphenicol. Below are generalized experimental protocols for sample preparation and LC-MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting chloramphenicol from biological matrices like plasma, serum, or tissue homogenates.

Methodology:

• Aliquoting: Transfer 1.0 mL of the biological sample into a clean polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add a known concentration of Chloramphenicol-d5 solution to the sample.

• Extraction Solvent Addition: Add 3.0 mL of ethyl acetate (B1210297) to the tube.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. achemtek.com [achemtek.com]
• 5. Stable Isotope Labelled Reference Materials Reference Materials | LGC Standards [lgcstandards.com]
• 6. All Products : 'Chloramphenicol' [artis-standards.com]
• 7. Chloramphenicol-d5 | CymitQuimica [cymitquimica.com]
• 8. Chloramphenicol-d5 | CAS | LGC Standards [lgcstandards.com]
• 9. Chloramphenicol D5 | C11H12Cl2N2O5 | CID 71312380 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Critical Role of Chloramphenicol-d5 in Ensuring Food Safety: An In-depth Technical Guide to Antibiotic Residue Analysis

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals on the application of Chloramphenicol-d5 (CAP-d5) in the precise analysis of chloramphenicol (B1208) antibiotic residues. This document outlines the pivotal role of this stable isotope-labeled internal standard in achieving accurate and reliable quantification in various matrices, particularly within the food safety and biopharmaceutical sectors.

Chloramphenicol (CAP) is a potent, broad-spectrum antibiotic. However, due to its potential to cause serious adverse effects in humans, including aplastic anemia, its use in food-producing animals is widely banned.[1][2][3][4][5] Regulatory bodies globally have set stringent maximum residue limits (MRLs) or have outright prohibited its presence in food products.[2][4] To enforce these regulations and safeguard public health, highly sensitive and accurate analytical methods are imperative. This is where Chloramphenicol-d5 plays a crucial role.

Chloramphenicol-d5 is a deuterated form of chloramphenicol, meaning five hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. This subtle change in mass does not alter its chemical properties, allowing it to behave identically to the non-labeled chloramphenicol during sample extraction, cleanup, and chromatographic separation. However, it is readily distinguishable by a mass spectrometer. This makes CAP-d5 an ideal internal standard for isotope dilution mass spectrometry (IDMS), a gold-standard technique for quantitative analysis.[6][7][8] By adding a known amount of CAP-d5 to a sample at the beginning of the analytical process, any loss of the target analyte (chloramphenicol) during sample preparation or fluctuations in the instrument's response can be accurately corrected for. This significantly improves the precision and accuracy of the quantification.[7]

The Analytical Workflow: A Visual Overview

The general workflow for the analysis of chloramphenicol residues using Chloramphenicol-d5 as an internal standard is a multi-step process designed to isolate, detect, and accurately quantify the analyte. The following diagram illustrates the typical experimental procedure from sample receipt to final data analysis.

A generalized workflow for the analysis of chloramphenicol residues.

Quantitative Performance Data

The use of Chloramphenicol-d5 as an internal standard enables analytical methods to achieve the low detection limits required by regulatory authorities. The following tables summarize key quantitative performance parameters from various studies for the analysis of chloramphenicol in different food matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Chloramphenicol in Various Matrices

Matrix	LOD (µg/kg)	LOQ (µg/kg)	Analytical Method	Reference
Milk Powder	0.02	0.03 - 0.04	LC-ESI-MS/MS	[6]
Honey	-	0.15	UPLC-MS/MS	[9]
Aquatic Products	0.01	-	HPLC-MS/MS	[5]
Various Foods	-	0.00015 (ppm)	LC-MS/MS

Table 2: Recovery Rates for Chloramphenicol in Spiked Samples

Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Analytical Method	Reference
Honey	0.19	80.9	LC-MS/MS	[10]
Honey	0.38	96.0	LC-MS/MS	[10]
Honey	1.5	92.1	LC-MS/MS	[10]
Various Matrices	-	92.1 - 107.1	LC-MS/MS	[11][12]
Milk	-	>95	HPLC-MS/MS	[13]

Detailed Experimental Protocols

The following sections provide a detailed overview of the methodologies employed in the analysis of chloramphenicol residues using Chloramphenicol-d5.

Sample Preparation

The goal of sample preparation is to extract chloramphenicol and its deuterated internal standard from the complex sample matrix and to remove interfering substances.

1. For Honey Samples:

• Weigh 2 grams of a homogenized honey sample into a 50 mL centrifuge tube.[9]

• Add 2 mL of Milli-Q water (pH 3.3) and vortex for 1 minute.[9]

• Spike the sample with a known concentration of Chloramphenicol-d5 solution.

• Add 10 mL of ethyl acetate (B1210297) and centrifuge at 4500 rpm. This is repeated three times.[9]

• The supernatant is evaporated to dryness at 40°C under a gentle stream of nitrogen.[9]

• The residue is reconstituted in 1 mL of Milli-Q water and 1 mL of n-Hexane and CCl4 (50:50).[9]

• The aqueous layer is then filtered into a UPLC vial for analysis.[9]

2. For Milk and Milk Powder Samples:

• For milk powder, reconstitute the sample with water.

• Spike the sample with Chloramphenicol-d5.

• Perform a liquid-liquid extraction using ethyl acetate.[13]

• The organic layer is separated and evaporated to dryness.

• The residue is reconstituted in a suitable solvent for LC-MS/MS analysis.[13]

3. For Tissue Samples (e.g., Shrimp, Crab, Muscle):

• Homogenize the tissue sample.

• Spike with Chloramphenicol-d5.

• Extract with an organic solvent such as ethyl acetate or acetonitrile (B52724).[11][12]

• The extract may undergo a cleanup step using solid-phase extraction (SPE) to remove lipids and other interfering compounds.[11][12]

• The eluate from the SPE cartridge is evaporated and reconstituted for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is the technique of choice for the sensitive and selective detection of chloramphenicol.

• Chromatographic Separation: A C18 reversed-phase column is commonly used for the separation of chloramphenicol.[9][14] The mobile phase typically consists of a gradient of water and acetonitrile or methanol, often with a small amount of formic acid or ammonium (B1175870) acetate to improve ionization.[9]

• Mass Spectrometric Detection: The mass spectrometer is operated in the negative electrospray ionization (ESI-) mode.[6] Detection is performed using Multiple Reaction Monitoring (MRM), which provides high selectivity.

Typical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Chloramphenicol	321	152
Chloramphenicol	321	257
Chloramphenicol-d5	326	157

Note: The specific transitions and collision energies may vary depending on the instrument and method.[6]

The Logic of Isotope Dilution

The fundamental principle behind using Chloramphenicol-d5 is the direct comparison of the signal from the native analyte to that of the stable isotope-labeled internal standard. This relationship is what ensures the accuracy of the final measurement.

The logical basis of quantification using an internal standard.

Conclusion

The use of Chloramphenicol-d5 as an internal standard is indispensable for the accurate and reliable quantification of chloramphenicol residues in a variety of matrices. Its identical chemical behavior to the native compound ensures that it effectively compensates for variations during the analytical process. This technical guide provides a foundational understanding of the applications, methodologies, and quantitative aspects of using Chloramphenicol-d5, empowering researchers and scientists to develop and implement robust analytical methods that contribute to ensuring the safety of our food supply and pharmaceutical products.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. sitesv2.anses.fr [sitesv2.anses.fr]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. Highly Sensitive Determination of Antibiotic Residues in Aquatic Products by High-Performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative determination of chloramphenicol in milk powders by isotope dilution liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 10. lcms.cz [lcms.cz]
• 11. scispace.com [scispace.com]
• 12. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. frederick.cancer.gov [frederick.cancer.gov]

The Role of Chloramphenicol-d5-2 in Modern Pharmacokinetic and Metabolism Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the application of Chloramphenicol-d5-2 in pharmacokinetic (PK) and drug metabolism studies. Traditionally utilized as an internal standard for bioanalytical assays, the stable isotope-labeled (SIL) nature of Chloramphenicol-d5-2 makes it a powerful tool for elucidating the absorption, distribution, metabolism, and excretion (ADME) properties of chloramphenicol (B1208). This guide details the principles of its use as a tracer, provides comprehensive experimental protocols, summarizes key quantitative data, and illustrates metabolic and experimental workflows.

Core Principles: Beyond an Internal Standard to a Pharmacokinetic Tracer

While Chloramphenicol-d5-2 is a gold standard internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis due to its chemical and physical similarity to the parent drug, its utility extends significantly into pharmacokinetic and metabolism research.[1][2] The five deuterium (B1214612) atoms on the phenyl ring create a stable mass shift of +5 Da compared to the unlabeled chloramphenicol. This mass difference allows a mass spectrometer to simultaneously detect and differentiate between the administered deuterated tracer and the non-deuterated drug already present in a system or administered separately.[3][4]

This principle is foundational for several advanced study designs:

• Steady-State Pharmacokinetics: In subjects receiving chronic chloramphenicol therapy, administering a single dose of Chloramphenicol-d5-2 allows for the study of its absorption, metabolism, and clearance without interrupting the ongoing treatment. This provides a precise snapshot of the drug's kinetics under clinically relevant steady-state conditions.[5]

• Absolute Bioavailability Studies: A study can be designed where a dose of non-deuterated chloramphenicol is given intravenously, while a dose of Chloramphenicol-d5-2 is given orally. By comparing the plasma concentration curves of both isotopic forms, the absolute bioavailability of the oral formulation can be determined with high accuracy in a single experiment, reducing inter-individual variability.

• Metabolite Identification and Pathway Elucidation: When Chloramphenicol-d5-2 is administered, its metabolites will retain the deuterium label. This creates a characteristic isotopic pattern in the mass spectrometry data, forming a "doublet" signal for each metabolite (one for the unlabeled and one for the d5-labeled version). This technique is exceptionally powerful for distinguishing true drug-related metabolites from endogenous background noise, aiding in the confident identification of novel or low-abundance metabolic products.[3][6]

The use of a stable, non-radioactive isotope like deuterium is advantageous as it is safe for use in human studies and does not require specialized handling for radioactivity.[7]

Pharmacokinetic Profile of Chloramphenicol

Understanding the fundamental pharmacokinetic parameters of chloramphenicol is essential for designing and interpreting studies using its deuterated analog. Chloramphenicol is a broad-spectrum antibiotic that is well-absorbed orally and distributes widely throughout the body, including the cerebrospinal fluid.[1][8][9] Its metabolism primarily occurs in the liver.[1][10]

Below is a summary of key pharmacokinetic parameters for chloramphenicol in adults. These are the values that can be precisely determined in a clinical or preclinical study utilizing Chloramphenicol-d5-2 as a tracer.

Parameter	Value	Species	Notes
Bioavailability (Oral)	~80%	Human	Can be variable; the palmitate ester is hydrolyzed in the gut before absorption.[11][12]
Elimination Half-Life (t½)	1.5 - 4.6 hours	Human	Can be significantly longer in neonates and patients with impaired liver function.[1][12]
Plasma Protein Binding	~60%	Human	Primarily bound to albumin.[10][11]
Volume of Distribution (Vd)	0.6 - 1.0 L/kg	Human	Indicates extensive distribution into tissues.[11]
Time to Peak Concentration (Tmax)	2 - 3 hours	Human	Following oral administration.[9]
Peak Serum Concentration (Cmax)	10 - 20 µg/mL	Human	After a 15 mg/kg oral dose.[9]
Primary Metabolism	Glucuronidation	Human	Occurs in the liver; the glucuronide conjugate is inactive.[1][10]
Primary Excretion Route	Renal	Human	5-15% excreted as unchanged drug; the majority is excreted as inactive metabolites.[1][11]

Metabolism of Chloramphenicol

Chloramphenicol undergoes extensive metabolism before excretion. The primary metabolic pathway is conjugation with glucuronic acid in the liver. However, other significant pathways exist, including reduction and oxidation. The use of Chloramphenicol-d5-2 helps in tracing the parent compound through these biotransformation processes.

Key Metabolic Pathways:

• Glucuronidation: The main pathway, where UDP-glucuronosyltransferase enzymes conjugate the primary hydroxyl group of chloramphenicol with glucuronic acid, forming the inactive chloramphenicol-glucuronide.[1][10]

• Nitroreduction: The nitro group on the phenyl ring can be reduced by bacterial nitroreductases in the gut or by host enzymes to form amino-chloramphenicol and other intermediates.[8]

• Oxidation: Minor pathways involving cytochrome P450 enzymes can lead to the formation of an aldehyde intermediate, which can then be further metabolized.[13]

• Hydrolysis: The amide bond can be hydrolyzed, leading to the formation of 2-amino-1-(4-nitrophenyl)-1,3-propanediol (also known as CAP-base).

Caption: Major metabolic pathways of Chloramphenicol.

Experimental Protocols

This section details a representative workflow for a pharmacokinetic study using Chloramphenicol-d5-2, followed by a specific protocol for sample analysis using LC-MS/MS.

In-Vivo Study Workflow

The following diagram illustrates a typical workflow for a human or animal pharmacokinetic study designed to measure the absolute bioavailability of an oral chloramphenicol formulation.

Caption: Workflow for an absolute bioavailability study.

Bioanalytical Method: LC-MS/MS for Quantitation

The following protocol is a robust method for extracting and quantifying both chloramphenicol and Chloramphenicol-d5-2 from plasma samples. In this specific context, a different stable isotope-labeled compound (e.g., Thiamphenicol-d3) would be required to serve as the single internal standard for both analytes.

A. Sample Preparation (Liquid-Liquid Extraction)

This procedure is effective for isolating chloramphenicol from a biological matrix like plasma.

• Aliquoting: Aliquot 0.5 mL of the plasma sample into a clean polypropylene (B1209903) centrifuge tube.

• Internal Standard: Add the internal standard solution (e.g., Thiamphenicol-d3) to each sample, standard, and quality control (QC).

• Extraction: Add 3.0 mL of ethyl acetate (B1210297) to the tube.

• Mixing: Vortex the tube for 1 minute to ensure thorough mixing and extraction.

• Separation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a new clean tube.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 0.5 mL of the mobile phase for LC-MS/MS analysis.

B. LC-MS/MS Instrumental Conditions

Parameter	Condition
LC System	UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1200)
Column	C18 Reverse-Phase Column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation (e.g., 5% B to 95% B over 3 minutes)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometer	Triple Quadrupole (e.g., Sciex API 5500, Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transitions	See table below
Collision Gas	Argon

C. MRM (Multiple Reaction Monitoring) Transitions

The mass spectrometer is set to monitor specific precursor-to-product ion transitions to ensure selectivity and sensitivity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Chloramphenicol	321.0	152.0	-22
Chloramphenicol-d5-2	326.0	157.0	-22
Thiamphenicol-d3 (IS)	358.1	187.1	-25

Note: Collision energies should be optimized for the specific instrument being used.

Data Presentation and Analysis

Quantitative data from the LC-MS/MS analysis is used to generate concentration-time curves for both chloramphenicol and Chloramphenicol-d5-2. Pharmacokinetic software (e.g., Phoenix WinNonlin) is then used to perform non-compartmental analysis (NCA) to derive the PK parameters listed in Table 1 for each analyte. The ratio of the dose-normalized Area Under the Curve (AUC) for the oral deuterated drug versus the intravenous unlabeled drug provides the absolute bioavailability.

Conclusion

Chloramphenicol-d5-2 is a versatile and indispensable tool in modern drug development. Its application as a stable isotope tracer in pharmacokinetic and metabolism studies provides high-quality, precise data that is crucial for regulatory submissions and for fully understanding a drug's behavior in vivo. The methodologies described in this guide offer a robust framework for researchers to leverage Chloramphenicol-d5-2 to its full potential, moving beyond its role as a simple internal standard to a key component in sophisticated ADME research.

References

• 1. Chloramphenicol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. research.rug.nl [research.rug.nl]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. moravek.com [moravek.com]
• 8. researchgate.net [researchgate.net]
• 9. Chloramphenicol - Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. ldh.la.gov [ldh.la.gov]
• 11. Clinical pharmacokinetics of chloramphenicol and chloramphenicol succinate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. A new pathway for the oxidative metabolism of chloramphenicol by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Chloramphenicol in Biological Matrices using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantification of Chloramphenicol (CAP) in various biological matrices. The method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Chloramphenicol-d5 (CAP-d5) as an internal standard to ensure accuracy and precision. The described protocols for sample preparation, including protein precipitation, liquid-liquid extraction, and solid-phase extraction, are tailored for different sample types, offering flexibility for researchers. This method is suitable for high-throughput screening and confirmatory analysis in drug metabolism studies, pharmacokinetic research, and food safety monitoring.

Introduction

Chloramphenicol is a broad-spectrum antibiotic that has been restricted in use in food-producing animals due to its potential adverse effects on human health, including aplastic anemia.[1][2][3] Consequently, regulatory bodies in many countries, including the European Union, the USA, and Canada, have banned its use in these animals and have set a minimum required performance limit (MRPL) for its detection in food products of animal origin.[1][4] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the analysis of CAP residues due to its high sensitivity and specificity.[1][5] The use of a stable isotope-labeled internal standard, such as Chloramphenicol-d5, is crucial for accurate quantification by compensating for matrix effects and variations during sample preparation and injection.[6]

This application note provides a comprehensive guide for the development and implementation of an LC-MS/MS method for Chloramphenicol analysis, utilizing Chloramphenicol-d5 as the internal standard.

Experimental

Materials and Reagents

• Chloramphenicol (CAP) standard was obtained from Sigma-Aldrich.

• Chloramphenicol-d5 (CAP-d5) internal standard (100 µg/mL in acetonitrile) was purchased from Cambridge Isotope Laboratories.[1][4]

• HPLC-grade acetonitrile (B52724), methanol (B129727), ethyl acetate (B1210297), and water were procured from a reputable supplier.

• Formic acid, acetic acid, and ammonium (B1175870) acetate of analytical grade were used for mobile phase preparation.

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for the analysis.[6]

Standard and Sample Preparation

Standard Solutions: A primary stock solution of Chloramphenicol was prepared in methanol. Working standard solutions were prepared by serial dilution of the stock solution with the mobile phase or a blank matrix extract.

Internal Standard Spiking: The Chloramphenicol-d5 internal standard was added to all samples, calibration standards, and quality control samples at a consistent concentration.

Experimental Workflow

Caption: General workflow for Chloramphenicol analysis.

Detailed Protocols

Protocol 1: Protein Precipitation for Milk Samples

This protocol is a simple and rapid method suitable for screening purposes.[1]

• To 1.0 mL of milk sample in a centrifuge tube, add the internal standard solution.

• Add 1.5 mL of acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at a high speed (e.g., 10,000 rpm) for 10 minutes.

• Collect the supernatant and dilute with water prior to LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction for Honey Samples

This protocol is effective for extracting Chloramphenicol from complex matrices like honey.

• Weigh 5 g of honey and dissolve it in 15 mL of purified water.[4]

• Add the internal standard solution.

• Add 10 mL of ethyl acetate and vortex for 1 minute.[3]

• Centrifuge to separate the layers.

• Transfer the upper organic layer (ethyl acetate) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume of the mobile phase for analysis.[6]

Protocol 3: Solid-Phase Extraction for Animal Tissue Samples

This protocol provides a cleaner extract for sensitive and confirmatory analysis.

• Homogenize 5 g of tissue with water and add the internal standard.

• Perform an initial extraction with an organic solvent like ethyl acetate or a mixture of acetonitrile and ethyl acetate.[2][3]

• After centrifugation, collect the organic layer, evaporate, and redissolve the residue in a solution such as 4% NaCl.[2][3]

• Condition an SPE cartridge (e.g., C18) with methanol and water.

• Load the redissolved extract onto the SPE cartridge.

• Wash the cartridge with water and a low percentage of methanol to remove interferences.

• Elute the analyte with a higher percentage of methanol.

• Evaporate the eluate and reconstitute the residue in the mobile phase.

LC-MS/MS Method

Liquid Chromatography Conditions

Parameter	Condition
Column	C8 or C18, e.g., 2.1 x 50 mm, 1.7 µm
Mobile Phase A	Water with 0.1% Acetic Acid or Ammonium Acetate
Mobile Phase B	Methanol or Acetonitrile
Gradient	Optimized for analyte separation
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 20 µL
Column Temperature	40°C

Mass Spectrometry Conditions

The mass spectrometer was operated in the negative electrospray ionization (ESI-) mode. Multiple Reaction Monitoring (MRM) was used for quantification and confirmation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Chloramphenicol	321	152	-22	Quantitation[2][3]
321	194	-18	Confirmation[2][3]
321	257	-14	Confirmation[7]
Chloramphenicol-d5	326	157	-	Quantitation[4]
326	262	-	Confirmation[4]

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the analysis of Chloramphenicol. The use of Chloramphenicol-d5 as an internal standard effectively compensated for matrix-induced signal suppression or enhancement, leading to high accuracy and precision.

Method Validation

The method was validated according to the European Commission Decision 2002/657/EC guidelines.[8] The validation parameters included linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Parameter	Result
Linearity (R²)	> 0.99
Accuracy (Recovery)	85 - 115%
Precision (RSD)	< 15%
LOD	0.01 - 0.05 µg/kg
LOQ	0.03 - 0.15 µg/kg

These performance characteristics are well below the minimum required performance limit (MRPL) of 0.3 µg/kg set by the EU for Chloramphenicol in food products.[1][4]

Logical Relationship of Method Components

Caption: Selection of extraction method based on matrix and analytical goal.

Conclusion

This application note details a reliable and sensitive LC-MS/MS method for the determination of Chloramphenicol in various biological matrices using Chloramphenicol-d5 as an internal standard. The provided protocols can be adapted to different laboratory needs, from rapid screening to confirmatory analysis, ensuring compliance with regulatory requirements.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. scispace.com [scispace.com]
• 3. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. Determination of Chloramphenicol in Honey Using Salting-Out Assisted Liquid-Liquid Extraction Coupled with Liquid Chromatography-Tandem Mass Spectrometry and Validation According to 2002/657 European Commission Decision - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]

Application Note: High-Throughput Analysis of Chloramphenicol in Honey Using Stable Isotope Dilution Assay

Introduction

Chloramphenicol (B1208) (CAP) is a broad-spectrum antibiotic that has been prohibited for use in food-producing animals, including honey bees, in many countries due to its potential adverse effects on human health, such as aplastic anemia.[1][2] Regulatory bodies globally have set stringent maximum residue limits (MRLs) or minimum required performance limits (MRPLs) for CAP in food products, necessitating highly sensitive and reliable analytical methods for its detection.[3] This application note details robust sample preparation techniques for the quantitative analysis of chloramphenicol in honey, employing Chloramphenicol-d5 (CAP-d5) as an internal standard to ensure accuracy and precision. The methodologies described herein are tailored for researchers, scientists, and professionals in drug development and food safety, providing comprehensive protocols for Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction, followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approach

The use of a deuterated internal standard, Chloramphenicol-d5, is critical for accurate quantification as it closely mimics the chemical behavior of the target analyte, chloramphenicol, throughout the extraction and ionization process, compensating for any matrix effects or variations in instrument response.[3][4] The final determination is typically performed by LC-MS/MS, which offers the high selectivity and sensitivity required to meet the low detection limits mandated by regulatory agencies.[5]

Quantitative Data Summary

The following table summarizes the performance of different sample preparation methods for the analysis of chloramphenicol in honey.

Sample Preparation Method	Analyte/Internal Standard	Sample Weight	Fortification Level (µg/kg)	Average Recovery (%)	RSD (%)	LOQ (µg/kg)	Reference
Liquid-Liquid Extraction (LLE)	Chloramphenicol / Chloramphenicol-d5	1 g	50 ppt (B1677978) (0.05 µg/kg)	-	-	0.05	[6]
Chloramphenicol / d(s)-chloramphenicol	-	-	>97	<10	-	[1]
Solid-Phase Extraction (SPE)	Chloramphenicol / Chloramphenicol-d5	5 g	1 µg/kg	>90 (automated)	<5	-	[7]
Chloramphenicol / -	2.5 g	1 µg/mL solution	-	-	-	[8]
QuEChERS	Chloramphenicol / Chloramphenicol-d5	2 g	-	-	-	-	[9]
Chloramphenicol / -	-	0.2, 20, 200 µg/kg	78-93	3.7-3.9	0.2	[10]

Experimental Protocols

Method 1: Liquid-Liquid Extraction (LLE)

This protocol is a straightforward and cost-effective method for extracting chloramphenicol from honey.

Materials:

• Honey sample

• Chloramphenicol-d5 internal standard solution

• Deionized water

• Ethyl acetate (B1210297)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 1 g of honey into a centrifuge tube.[6]

• Spike the sample with 10 µL of Chloramphenicol-d5 internal standard solution.[6]

• Add 1 mL of deionized water and vortex for 1 minute to dissolve the honey.[6]

• Add 6 mL of ethyl acetate and vortex for 10 minutes.[6]

• Centrifuge the mixture at 10,000 rpm for 10 minutes at 5°C.[6]

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 50°C.[6]

• Reconstitute the residue in 1 mL of a 95:5 (v/v) mixture of water and methanol (B129727) for LC-MS/MS analysis.[6]

Caption: LLE workflow for CAP analysis in honey.

Method 2: Solid-Phase Extraction (SPE)

SPE provides a more thorough cleanup of the sample extract, reducing matrix interference.

Materials:

• Honey sample

• Chloramphenicol-d5 internal standard solution

• Deionized water

• Ethyl acetate

• SPE cartridges (e.g., Oasis HLB)

• Methanol

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• SPE manifold

Procedure:

• Weigh 5 g of honey into a 50 mL centrifuge tube.[7]

• Add 4 mL of deionized water and vortex vigorously for 30 seconds.[7]

• Add 1 mL of a standard solution containing chloramphenicol and Chloramphenicol-d5 and vortex for 30 seconds.[7]

• Add 15 mL of ethyl acetate and shake vigorously for 30 seconds.[7]

• Centrifuge at 3000 rpm for 10 minutes.[7]

• Transfer 12 mL of the supernatant to a new tube and evaporate to dryness under a nitrogen stream at 40°C.[7]

• Dissolve the residue in 10 mL of deionized water. This is the sample extract for SPE.[7]

• SPE Cleanup: a. Condition the SPE cartridge with 3 mL of methanol followed by 5 mL of ultrapure water.[7] b. Load 9 mL of the sample extract onto the cartridge.[7] c. Wash the cartridge with 10 mL of ultrapure water.[7] d. Dry the cartridge under vacuum for 5 minutes.[7] e. Elute the analytes with 5 mL of an ethyl acetate/methanol (80:20, v/v) mixture.[7]

• Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

Caption: SPE workflow for CAP analysis in honey.

Method 3: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method simplifies the extraction process and is suitable for high-throughput screening.

Materials:

• Honey sample

• Chloramphenicol-d5 internal standard solution

• Deionized water

• Acetonitrile (B52724)

• QuEChERS extraction salt mixture (e.g., EN 15662)

• QuEChERS dispersive SPE cleanup mixture (e.g., containing PSA)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 2 g of honey into a 50 mL centrifuge tube.[9]

• Add 10 µL of Chloramphenicol-d5 solution.[9]

• Add 10 mL of deionized water and shake to dissolve the honey.[9]

• Add 10 mL of acetonitrile and shake.[9]

• Add the QuEChERS extraction salt mixture, shake vigorously for 1 minute, and cool in an ice bath.[9]

• Centrifuge the mixture at 4500 rpm for 5 minutes at 4°C.[9]

• Transfer 6 mL of the acetonitrile supernatant to a 15 mL tube containing the QuEChERS dispersive SPE cleanup mixture.[9]

• Shake vigorously for 1 minute and cool in an ice bath.[9]

• Centrifuge at 4500 rpm for 5 minutes at 4°C.[9]

• Transfer 1 mL of the cleaned acetonitrile supernatant to a vial.[9]

• Evaporate the extract to dryness at 40°C under a stream of nitrogen and dissolve the residue in 1.0 mL of a water/acetonitrile (95:5, v/v) mixture.[9]

• The sample is now ready for LC-MS/MS analysis.

Caption: QuEChERS workflow for CAP analysis in honey.

Conclusion

The sample preparation methods detailed in this application note provide reliable and reproducible approaches for the determination of chloramphenicol in honey. The choice of method may depend on the specific laboratory workflow, available equipment, and the desired level of sample cleanup. The use of Chloramphenicol-d5 as an internal standard is strongly recommended for all methods to ensure the highest accuracy in quantification. All three methods, when coupled with LC-MS/MS, are capable of achieving the low detection limits required to meet international regulatory standards for chloramphenicol in honey.

References

• 1. Validation of a rapid and sensitive routine method for determination of chloramphenicol in honey by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Chloramphenicol in Honey Using Salting-Out Assisted Liquid-Liquid Extraction Coupled with Liquid Chromatography-Tandem Mass Spectrometry and Validation According to 2002/657 European Commission Decision - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 5. sciex.com [sciex.com]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]
• 8. gilsoncn.com [gilsoncn.com]
• 9. Sample preparation for analysis of chloramphenicol from honey by QuEChERS method [chromaappdb.mn-net.com]
• 10. researchgate.net [researchgate.net]

Application Note: Determination of Chloramphenicol in Milk Samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction

Chloramphenicol (B1208) (CAP) is a broad-spectrum antibiotic that has been widely used in veterinary medicine. However, due to its potential adverse effects on human health, including aplastic anemia, its use in food-producing animals is banned in many countries.[1][2][3] Regulatory bodies have set stringent minimum required performance limits (MRPL) for CAP in food matrices, necessitating highly sensitive and specific analytical methods for its detection.[1][3] This application note describes a robust and reliable method for the extraction and quantification of chloramphenicol in milk samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Chloramphenicol-d5 (CAP-d5) as an internal standard. The use of an isotopic internal standard ensures high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.[4][5][6]

Methodology

The analytical workflow involves the extraction of chloramphenicol from milk samples, followed by cleanup and subsequent analysis by LC-MS/MS. Two primary extraction techniques are commonly employed: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Internal Standard

Chloramphenicol-d5 is used as an internal standard to improve the accuracy and precision of the quantification.[4][5][6] It is added to the sample at the beginning of the extraction process to account for any loss of the analyte during sample preparation and to correct for matrix-induced signal suppression or enhancement during LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a common technique for extracting chloramphenicol from milk.[2] The process typically involves the use of an organic solvent, such as ethyl acetate (B1210297) or acetonitrile, to partition the analyte from the aqueous milk matrix.[2][7] The organic layer containing the chloramphenicol is then separated, evaporated to dryness, and reconstituted in a suitable solvent for LC-MS/MS analysis. A subsequent clean-up step, often involving a wash with a non-polar solvent like hexane, is frequently used to remove lipids.[2][8]

Solid-Phase Extraction (SPE)

SPE is another effective method for the extraction and cleanup of chloramphenicol from milk samples.[9][10][11] This technique utilizes a solid sorbent material, typically packed in a cartridge, to retain the analyte of interest while allowing interfering substances to pass through. C18 cartridges are commonly used for this purpose.[9][10][11] The sample is loaded onto the conditioned cartridge, washed to remove impurities, and then the chloramphenicol is eluted with a small volume of an organic solvent. This method offers the advantages of high recovery, cleaner extracts, and the potential for automation.

LC-MS/MS Analysis

The final determination of chloramphenicol is performed by LC-MS/MS. The separation is typically achieved on a C18 reversed-phase column.[2][6] The mass spectrometer is operated in the negative electrospray ionization (ESI) mode, and Multiple Reaction Monitoring (MRM) is used for quantification and confirmation of the analyte.[2][4][12] The precursor ion for chloramphenicol ([M-H]⁻) is m/z 321, and the common product ions for quantification and confirmation are m/z 152 and m/z 257.[9][11][12] For the internal standard, Chloramphenicol-d5, the precursor ion is m/z 326 and a common product ion is m/z 157.[2][13]

Quantitative Data Summary

The following table summarizes the performance characteristics of various methods for the determination of chloramphenicol in milk.

Method Type	Internal Standard	Spiking Level (µg/kg)	Recovery (%)	LOQ (µg/kg)	LOD (µg/kg)	Reference
LLE with SPE cleanup	Chloramphenicol-d5	0.1 - 2.0	96.5	0.1	-	[4][5]
LLE	Chloramphenicol-d5	0.2, 0.3, 0.4	86 - 92	-	0.05	[12]
LLE	Chloramphenicol-d5	-	-	-	0.02	[1]
SPE	None	0.1 - 0.2	90	-	0.03	[9][10][14]
LLE with SPE cleanup	d5-CAP	0.1, 0.2, 0.5	-	-	CCα: 0.02, CCβ: 0.03-0.04	[13]
LLE	d5-CAP	-	86 - 103	0.08	-	[6]

LOQ: Limit of Quantification, LOD: Limit of Detection, CCα: Decision Limit, CCβ: Detection Capability

Experimental Workflow

Caption: Experimental workflow for Chloramphenicol extraction from milk.

Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) Method

This protocol is based on methodologies described in various validated studies.[2][6]

1. Materials and Reagents

• Whole milk sample

• Chloramphenicol (CAP) standard

• Chloramphenicol-d5 (CAP-d5) internal standard solution (e.g., 100 µg/mL in acetonitrile)[1]

• Ethyl acetate (HPLC grade)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Sodium chloride (NaCl)

• Nitrogen gas for evaporation

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Sample evaporator

• Syringe filters (0.2 µm)

2. Sample Preparation

• Weigh 5.0 g of the milk sample into a 50 mL centrifuge tube.

• Spike the sample with an appropriate amount of CAP-d5 internal standard solution (e.g., to achieve a final concentration of 0.3 ppb).[1]

• Vortex the sample for 30 seconds.

3. Extraction

• Add 10 mL of ethyl acetate to the centrifuge tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Add approximately 2 g of NaCl to facilitate phase separation.

• Vortex for another 30 seconds.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

4. Cleanup and Concentration

• Evaporate the collected ethyl acetate extract to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitute the dried residue in 1.0 mL of the initial mobile phase (e.g., 90:10 Water:Methanol).[1]

• Vortex for 30 seconds to dissolve the residue.

• Filter the reconstituted sample through a 0.2 µm syringe filter into an autosampler vial.

5. LC-MS/MS Analysis

• Inject an aliquot (e.g., 10 µL) of the filtered extract into the LC-MS/MS system.

• Quantify the concentration of chloramphenicol based on the peak area ratio of the analyte to the internal standard using a calibration curve prepared in a blank milk matrix.

Protocol 2: Solid-Phase Extraction (SPE) Method

This protocol is adapted from established SPE procedures for chloramphenicol in milk.[9][10][11]

1. Materials and Reagents

• Whole milk sample

• Chloramphenicol (CAP) standard

• Chloramphenicol-d5 (CAP-d5) internal standard solution

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• SPE vacuum manifold

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Sample evaporator

2. Sample Preparation

• Weigh 10 mL of the milk sample into a centrifuge tube.

• Spike the sample with the CAP-d5 internal standard.

• Centrifuge at 3000 g for 5 minutes to separate the cream layer.[9]

3. SPE Cartridge Conditioning

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water. Do not allow the cartridge to go dry.

4. Sample Loading

• Load the non-cream layer of the centrifuged milk sample onto the conditioned C18 cartridge at a flow rate of approximately 2 mL/min.[9]

5. Washing

• Wash the cartridge with 4 mL of water to remove interfering substances.[9]

• Dry the cartridge under vacuum for 5-10 minutes.

6. Elution

• Elute the chloramphenicol from the cartridge with 3 mL of acetonitrile.[9]

7. Concentration and Reconstitution

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitute the residue in 1.0 mL of the initial mobile phase.

• Filter the sample through a 0.2 µm syringe filter into an autosampler vial.

8. LC-MS/MS Analysis

• Inject the prepared sample into the LC-MS/MS system for analysis and quantification as described in the LLE protocol.

References

• 1. azom.com [azom.com]
• 2. tsijournals.com [tsijournals.com]
• 3. sciex.com [sciex.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. scispace.com [scispace.com]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative determination of chloramphenicol in milk powders by isotope dilution liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of chloramphenicol in bovine milk by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Chloramphenicol in Meat and Poultry with Chloramphenicol-d5

Introduction

Chloramphenicol (B1208) (CAP) is a potent, broad-spectrum antibiotic that has been historically used in veterinary medicine.[1][2] However, due to its association with serious human health risks, including potentially fatal, dose-independent aplastic anemia, its use in food-producing animals is prohibited in many jurisdictions, including the European Union, the USA, and Canada.[1][3][4][5] To protect consumers, regulatory authorities have established stringent surveillance programs and require highly sensitive analytical methods to detect CAP residues in food products of animal origin.[1][6]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the confirmation and quantification of chloramphenicol due to its exceptional sensitivity and specificity.[1][6][7] The use of a stable isotope-labeled internal standard, such as Chloramphenicol-d5 (CAP-d5), is crucial for accurate quantification. CAP-d5 is chemically identical to CAP but has a different mass, allowing it to be distinguished by the mass spectrometer. By adding a known amount of CAP-d5 to each sample at the beginning of the extraction process, it is possible to compensate for analyte loss during sample preparation and variations in instrument response, thereby ensuring high accuracy and precision.[2][4][7][8]

This application note details a robust and validated LC-MS/MS method for the reliable quantification of chloramphenicol in meat and poultry matrices, meeting the stringent performance criteria set by global regulatory bodies.

Regulatory Framework

The European Union has a zero-tolerance policy for chloramphenicol in food products.[3][5] To enforce this, a Reference Point for Action (RPA) has been established. As of late 2022, the RPA for chloramphenicol was lowered to 0.15 µg/kg (ppb).[9] Previously, a Minimum Required Performance Limit (MRPL) was set at 0.3 µg/kg.[1][4][6][9] Any food product containing CAP at or above the RPA is considered non-compliant and cannot enter the food chain.[9] Analytical methods must therefore be sensitive enough to reliably detect and quantify CAP at levels well below this action point.

Experimental Protocol: Detailed Methodology

Materials and Reagents

• Standards: Chloramphenicol (CAP, Purity ≥99%) and Chloramphenicol-d5 (CAP-d5, internal standard).[2][6][7]

• Solvents (LC-MS or MS Grade): Acetonitrile (B52724), Ethyl Acetate (B1210297), Methanol, n-Hexane.[6][7][10]

• Reagents: Deionized water, Ammonium (B1175870) Acetate, Sodium Chloride (NaCl).[8][10][11]

• Solid Phase Extraction (SPE) Cartridges (Optional Cleanup): C18 cartridges (e.g., 500 mg, 3 mL).[10]

Preparation of Standard Solutions

A rigorous preparation of standard solutions is fundamental for accurate quantification.

• Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of CAP and CAP-d5 reference standards into separate 10 mL amber volumetric flasks. Dissolve and dilute to volume with acetonitrile. Store these solutions at -20°C.[2][7]

• Intermediate Solutions (10 µg/mL or 100 µg/mL): Prepare intermediate solutions by diluting the stock solutions with acetonitrile. For example, transfer 1 mL of the 1000 µg/mL stock into a 100 mL volumetric flask and dilute to volume for a 10 µg/mL solution.[2][7]

• Working Standard Solutions (e.g., 0.05–100 ng/mL): Prepare a series of working standard solutions daily by diluting the intermediate solutions.[2][3] For matrix-matched calibration curves, a blank matrix extract is used as the diluent for the final working standards to account for matrix effects.[3]

Sample Preparation: Extraction and Cleanup

The following protocol is a generalized procedure based on common methodologies for extracting CAP from meat and poultry.

• Homogenization: Weigh 2 to 5 grams of homogenized meat or poultry sample into a 50 mL polypropylene (B1209903) centrifuge tube.[6][7][10]

• Internal Standard Spiking: Add a precise volume of the CAP-d5 working solution to all samples, calibrators, and quality controls (except for the blank matrix). Vortex for 5 minutes and allow it to stand for 15 minutes to ensure equilibrium with the matrix.[7][8]

• Extraction: Add 10 mL of ethyl acetate or acetonitrile and vortex vigorously for 10 minutes.[7][12]

• Centrifugation: Centrifuge the tubes at ≥8000 rpm for 10 minutes.[10]

• Supernatant Collection: Carefully transfer the upper organic supernatant to a clean tube.

• Cleanup (Liquid-Liquid Partitioning): To the collected supernatant, add 10 mL of n-hexane and vortex for 1 minute. Centrifuge for 2 minutes. This step helps in removing fats. Discard the upper n-hexane layer.[10] An alternative is to add n-hexane and a 4% NaCl solution, vortex, centrifuge, and collect the desired phase.[8][10]

• Evaporation: Evaporate the cleaned extract to dryness under a gentle stream of nitrogen at 40-50°C.[6][11]

• Reconstitution: Reconstitute the dry residue in a specific volume (e.g., 1 mL) of the mobile phase starting condition (e.g., a mixture of water and methanol/acetonitrile).[3][10]

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.[6][7]

Figure 1: General experimental workflow for the quantification of Chloramphenicol (CAP) in meat.

LC-MS/MS Instrumentation and Conditions

Analysis is performed using a liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• LC Conditions: Chromatographic separation is typically achieved on a C18 reversed-phase column.[7]

Parameter	Typical Value
Column	C18 Reverse Phase (e.g., 50 x 2.6 mm, 2.5 µm)
Mobile Phase A	Deionized Water (may contain ammonium acetate)[7][11]
Mobile Phase B	Acetonitrile or Methanol[7][11]
Flow Rate	0.35 - 0.4 mL/min[6][7]
Injection Volume	10 - 20 µL[2][6]
Column Temperature	40°C[7][11]
Run Time	~5 minutes[7]
Gradient	A fast gradient from high aqueous to high organic content.

• MS/MS Conditions: The mass spectrometer is operated in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM) for maximum sensitivity and selectivity.[2][7]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Role
Chloramphenicol (CAP)	321.2	152.2	Quantifier[2][7]
Chloramphenicol (CAP)	321.2	194.0 / 257.0	Qualifier[13]
Chloramphenicol-d5 (CAP-d5)	326.2	157.0	Internal Standard[2][7]

Data Presentation and Performance

The method is validated according to Commission Implementing Regulation (EU) 2021/808, which supersedes Decision 2002/657/EC.[7]

Table 1: Method Linearity

A matrix-matched calibration curve is plotted using the ratio of the CAP peak area to the CAP-d5 peak area.

Concentration Range (µg/kg)	Correlation Coefficient (R²)	Weighting
0.05 - 5.0	> 0.999	1/x or 1/x²
Data derived from typical performance characteristics described in literature.[3][6][7]

Table 2: Accuracy (Recovery) and Precision (RSD)

Recovery and precision are assessed by analyzing blank samples spiked at multiple concentrations.

Spiking Level (µg/kg)	Mean Recovery (%)	Precision (RSD, %)
0.15 (RPA Level)	92 - 107	< 11
0.30	94 - 105	< 10
1.00	95 - 110	< 8
Acceptable recovery ranges and RSD values are based on validation data from multiple studies.[7][8][12][13]

Table 3: Method Sensitivity

The method's sensitivity must be sufficient to meet regulatory requirements.

Parameter	Definition	Typical Value (µg/kg)
LOD (Limit of Detection)	Lowest concentration that can be reliably detected.	0.08 - 0.16[3][13]
LOQ (Limit of Quantification)	Lowest concentration that can be accurately quantified.	0.15 - 0.50[3][12]
CCα (Decision Limit)	Limit at and above which it can be concluded that a sample is non-compliant.	~0.09 - 0.29[1][14]
CCβ (Detection Capability)	Smallest content of the substance that may be detected, identified and/or quantified.	~0.12 - 0.32[1][14]

Visualization of Quantification Principle

The use of an internal standard is a cornerstone of this analytical method, ensuring that variations introduced during the complex sample preparation process do not compromise the final quantitative result.

Figure 2: Logical relationship for quantification using an internal standard.

The described LC-MS/MS method, incorporating Chloramphenicol-d5 as an internal standard, provides a highly sensitive, accurate, and robust protocol for the quantification of chloramphenicol residues in meat and poultry. The simple extraction procedure combined with the specificity of tandem mass spectrometry allows for high-throughput analysis that meets and exceeds the stringent requirements set by international regulatory bodies.[6][7] This method is suitable for routine monitoring and ensures the safety of the food supply chain.[3][7]

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. austinpublishinggroup.com [austinpublishinggroup.com]
• 3. Determination of chloramphenicol in meat samples using liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Legal regulations for unauthorised veterinary drugs - Eurofins Scientific [eurofins.de]
• 6. sciex.com [sciex.com]
• 7. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 8. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reduction of limits for prohibited substances chloramphenicol and nitrofurans (additionally newly demanded: Nifursol) - Quality Services International [qsi-q3.com]
• 10. biocomma.blog [biocomma.blog]
• 11. agilent.com [agilent.com]
• 12. A simple sample preparation for simultaneous determination of chloramphenicol and its succinate esters in food products using high-performance liquid chromatography/high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. Analytical Method Validation for Quantification of Chloramphenicol Residues in Poultry Meal Using a Liquid Chromatography-Tandem Mass Spectrometry, American Journal of Chemical and Biochemical Engineering, Science Publishing Group [sciencepg.com]

Analysis of Chloramphenicol in Seafood and Shrimp using an Isotope-Labeled Internal Standard

Application Note and Protocol

Introduction

Chloramphenicol (B1208) (CAP) is a broad-spectrum antibiotic that has been prohibited for use in food-producing animals in many countries, including the European Union and the United States, due to its potential adverse effects on human health, such as aplastic anemia.[1][2] Despite the ban, its low cost and high efficiency make it susceptible to illegal use in aquaculture.[2] Consequently, regulatory bodies mandate highly sensitive and specific methods for the detection of CAP residues in seafood, including shrimp, to ensure food safety.[1]

This application note details a robust and sensitive method for the quantitative analysis of chloramphenicol in seafood and shrimp using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Chloramphenicol-d5 (CAP-d5) as an internal standard. The use of a stable isotope-labeled internal standard is crucial for accurate quantification as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[3][4][5]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, Chloramphenicol-d5) to the sample at the beginning of the analytical process. The labeled internal standard is chemically identical to the analyte and therefore behaves similarly during extraction, cleanup, and chromatographic separation. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, accurate quantification can be achieved, irrespective of sample losses during preparation or fluctuations in MS signal intensity.

Figure 1: Principle of quantification using an internal standard.

Experimental Protocol

This protocol describes a general procedure for the extraction and analysis of chloramphenicol in seafood and shrimp. It is recommended to validate the method in your laboratory for the specific matrix of interest.

1. Materials and Reagents

• Chloramphenicol (CAP) reference standard

• Chloramphenicol-d5 (CAP-d5) internal standard solution (e.g., 1 µg/mL in 50% methanol)

• Ethyl acetate (B1210297), HPLC grade[3]

• Acetonitrile, HPLC grade

• Methanol (B129727), HPLC grade

• n-Hexane, HPLC grade

• Water, deionized or Milli-Q

• Ammonium (B1175870) hydroxide

• Formic acid

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (optional, for cleanup)

2. Standard Solution Preparation

• CAP Stock Solution: Accurately weigh and dissolve chloramphenicol in methanol to prepare a stock solution of a known concentration (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable solvent (e.g., 50% methanol).

• Internal Standard Spiking Solution: Dilute the Chloramphenicol-d5 stock solution to the desired concentration for spiking the samples (e.g., 1 µg/mL).

3. Sample Preparation

The following is a common liquid-liquid extraction procedure.[3][6]

Figure 2: Experimental workflow for sample preparation.

• Homogenization: Homogenize a representative portion of the seafood or shrimp sample (e.g., 5 g). For shrimp, it is recommended to pulverize the tissue with dry ice to achieve a fine powder.[6]

• Spiking: Add a known amount of the Chloramphenicol-d5 internal standard solution to the homogenized sample.

• Extraction: Add 10 mL of ethyl acetate to the sample and vortex vigorously for 1-2 minutes.[3]

• Centrifugation: Centrifuge the sample at a sufficient speed (e.g., 4000 rpm for 10 minutes) to separate the organic and aqueous layers.[7]

• Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporation: Evaporate the ethyl acetate extract to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50 °C).

• Reconstitution: Reconstitute the dried residue in a suitable volume of the initial mobile phase (e.g., 1 mL).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

4. LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. These may need to be optimized for your specific instrumentation.

• LC Column: A C18 reversed-phase column is commonly used.[6]

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like formic acid or ammonium acetate, is employed.[6]

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is the preferred method for chloramphenicol analysis.[3][4]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both chloramphenicol and Chloramphenicol-d5 are monitored.

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Chloramphenicol	321	152 (quantification), 257 (confirmation)[3][8]
Chloramphenicol-d5	326	157, 262[3][8]

Quantitative Data Summary

The performance of the method can be evaluated through various parameters as summarized in the table below, compiled from different studies.

Parameter	Value	Matrix	Reference
Limit of Detection (LOD)	0.08 µg/kg (ppb)	Shrimp	[6]
0.02 µg/kg	Chicken Meat	[5]
0.005 ng/mL	Shrimp Matrix	[2]
Limit of Quantification (LOQ)	0.3 µg/kg (ppb)	Shrimp	[6]
0.10 µg/kg	Shrimp	[3][8]
0.010 ng/mL	Shrimp Matrix	[2]
Recovery	85 - 102%	Shrimp	[6]
Linearity (r²)	> 0.99	Shrimp	[3][8]

Conclusion

The described LC-MS/MS method using Chloramphenicol-d5 as an internal standard provides a reliable and sensitive approach for the routine monitoring of chloramphenicol residues in seafood and shrimp. The use of an isotope-labeled internal standard ensures high accuracy and precision, meeting the stringent requirements for food safety analysis. The provided protocol and performance data serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of veterinary drug residues in food matrices.

References

• 1. lcms.cz [lcms.cz]
• 2. shimadzu.com [shimadzu.com]
• 3. Determination of chloramphenicol in shrimp by liquid chromatography-electrospray ionization tandem mass spectrometry (LC-ESI-MS-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of chloramphenicol residues in meat, seafood, egg, honey, milk, plasma and urine with liquid chromatography-tandem mass spectrometry, and the validation of the method based on 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of the antibiotic chloramphenicol in meat and seafood products by liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. hdb.ugent.be [hdb.ugent.be]
• 8. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Chloramphenicol in Animal Feed using Chloramphenicol-d5 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Chloramphenicol (B1208) (CAP) is a broad-spectrum antibiotic that has been prohibited for use in food-producing animals in many countries, including the European Union, due to its potential adverse effects on human health, such as aplastic anemia.[1][2] Regulatory bodies worldwide have established stringent maximum residue limits (MRLs) or minimum required performance limits (MRPLs) for CAP in various food and feed matrices.[3][4] This application note describes a sensitive and robust method for the quantitative analysis of chloramphenicol in animal feed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Chloramphenicol-d5 (CAP-d5) as an internal standard to ensure accuracy and precision. The use of a deuterated internal standard like CAP-d5 is crucial for compensating for matrix effects and variations during sample preparation and analysis.[5]

Materials and Reagents

• Chloramphenicol (CAP) reference standard

• Chloramphenicol-d5 (CAP-d5) internal standard

• Acetonitrile (B52724) (MS grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Methanol (B129727) (MS grade)

• Hexane (B92381) (HPLC grade)

• Sodium chloride (NaCl)

• Deionized water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• 0.22 µm syringe filters (PVDF)

Experimental Protocol

Standard Solution Preparation

• Stock Standard Solutions (1000 µg/mL): Separately weigh 10 mg of CAP and CAP-d5 and dissolve each in 10 mL of acetonitrile in amber volumetric flasks. Store these solutions at -20°C.[6]

• Intermediate Standard Solutions (100 µg/mL): Prepare intermediate solutions of CAP and CAP-d5 by diluting the stock solutions with acetonitrile.[6]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the intermediate solutions to achieve a concentration range suitable for the calibration curve (e.g., 0.25, 0.50, 0.75, 1.0, 2.0, and 5.0 µg/kg).[6][7] These solutions should be prepared fresh daily.[6]

Sample Preparation

• Homogenization: Weigh 2-5 g of a representative animal feed sample into a 50 mL polypropylene (B1209903) centrifuge tube.[1][6]

• Internal Standard Spiking: Spike each sample with a known amount of the CAP-d5 internal standard working solution.[1][6]

• Extraction:

  • Add 10 mL of ethyl acetate to the tube.[6]

  • Vortex the mixture for 10 minutes to ensure thorough extraction.[6]

  • Centrifuge the sample at 6500 rpm for 10 minutes at 10°C.[6]

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.[1][6]

  • Repeat the extraction step with another 10 mL of ethyl acetate, and combine the organic layers.[6]

• Evaporation: Evaporate the combined ethyl acetate extract to dryness under a gentle stream of nitrogen at 40-45°C.[1][6]

• Reconstitution and Defatting:

  • Reconstitute the residue in 6 mL of 4% NaCl solution.[1]

  • Add 3 mL of hexane, vortex, and discard the upper hexane layer to remove fats. Repeat this step.[1]

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.[8]

  • Load the aqueous extract onto the SPE cartridge.

  • Wash the cartridge with deionized water to remove interferences.

  • Elute the analytes with 3 mL of methanol.[8]

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the final residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.[9]

  • Filter the reconstituted sample through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[6]

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 75 mm × 2.1 mm, 2.6 µm).[8]

  • Mobile Phase: A gradient of deionized water and acetonitrile/methanol is commonly used.[6][8]

  • Flow Rate: 0.35 mL/min.[7]

  • Injection Volume: 10 µL.[8]

  • Column Temperature: 40°C.[7]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[6][8]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Chloramphenicol (CAP): m/z 321.2 > 152.2 (quantifier) and 321.2 > 194 (qualifier).[6][8]

    • Chloramphenicol-d5 (CAP-d5): m/z 326.2 > 157.[6]

Data Presentation

The performance of the method should be validated according to regulatory guidelines such as Commission Decision 2002/657/EC or 2021/808/EC.[6][7]

Table 1: Method Performance Characteristics

Parameter	Result
Linearity (R²)	> 0.999[6][7]
Limit of Detection (LOD)	0.03 - 0.7 µg/kg[10][11]
Limit of Quantification (LOQ)	0.05 - 1.0 µg/kg[11]
Recovery	94% - 100%[6]
Precision (RSD)	< 11%[6][7]
Decision Limit (CCα)	0.29 µg/kg[6][7]
Detection Capability (CCβ)	0.32 µg/kg (Note: one source states 32 µg/kg which may be a typo)[6][7]

Experimental Workflow Diagram

Caption: Workflow for the analysis of Chloramphenicol in animal feed.

References

• 1. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. sitesv2.anses.fr [sitesv2.anses.fr]
• 4. researchgate.net [researchgate.net]
• 5. lctech.de [lctech.de]
• 6. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 7. Analytical Method Validation for Quantification of Chloramphenicol Residues in Poultry Meal Using a Liquid Chromatography-Tandem Mass Spectrometry, American Journal of Chemical and Biochemical Engineering, Science Publishing Group [sciencepublishinggroup.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. um.es [um.es]
• 11. Simultaneous Determination of Amphenicols and Metabolites in Animal-Derived Foods Using Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction for Samples Containing Chloramphenicol-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and standardized protocols for the solid-phase extraction (SPE) of samples containing Chloramphenicol-d5 (CAP-d5). CAP-d5 is widely used as an internal standard for the quantification of Chloramphenicol (CAP) in various matrices due to its similar chemical properties and distinct mass.[1][2][3][4] The following protocols are designed to ensure high recovery and accurate quantification of the target analyte by effectively removing matrix interferences prior to analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Chloramphenicol is a broad-spectrum antibiotic, the use of which is banned in food-producing animals in many countries due to its potential adverse effects on human health.[1][5] Regulatory bodies have set stringent minimum required performance limits (MRPLs) for CAP in food products, necessitating highly sensitive and reliable analytical methods for its detection.[1] Solid-phase extraction is a critical sample preparation technique that concentrates the analyte of interest and removes interfering substances from the sample matrix, thereby improving the accuracy and precision of subsequent analyses.[6] Chloramphenicol-d5 is introduced into the sample at the beginning of the extraction process to compensate for any analyte loss during sample preparation and analysis.[5][7]

Quantitative Data Summary

The following table summarizes the performance of various SPE protocols for the analysis of Chloramphenicol, utilizing Chloramphenicol-d5 as an internal standard.

Matrix	SPE Sorbent	Recovery (%)	Limit of Quantification (LOQ)	Analytical Method	Reference
Honey	Automated TurboFlow™	80.9 - 96.0	0.047 µg/kg	LC-MS/MS	[1]
Various (Butter, eggs, milk, etc.)	Octadecyl	92.1 - 107.1	Not Specified	LC-MS/MS	[5]
Chicken Tissue	C18	Not Specified	0.3 µg/kg	UPLC-MS/MS	[7]
Honey	CHROMABOND® HLB	>90 (automated)	Not Specified	HPLC-MS/MS	[8]
Shrimp	C18	85 - 102	0.3 µg/kg	LC/MS/MS	[9]
Milk	Waters OASIS HLB	96.5	0.1 µg/kg	LC-MS/MS	[10]

Experimental Workflow

The general workflow for the analysis of samples containing Chloramphenicol-d5 involves sample pre-treatment, solid-phase extraction, and subsequent analysis by LC-MS/MS.

General workflow for SPE-based sample preparation.

Detailed Experimental Protocols

The following are generalized SPE protocols based on common practices for different sample matrices. It is recommended to optimize the protocol for each specific application.

Protocol 1: SPE for Honey Samples

This protocol is adapted from methods utilizing reversed-phase SPE cartridges.[8][11]

1. Sample Pre-treatment:

• Weigh 5 g of honey into a centrifuge tube.

• Add a known amount of Chloramphenicol-d5 internal standard solution.

• Add 5 mL of water and vortex until the honey is completely dissolved.

• Perform a liquid-liquid extraction with 10 mL of ethyl acetate (B1210297). Vortex vigorously and centrifuge.

• Transfer the ethyl acetate (upper) layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitute the residue in 6 mL of 4% NaCl solution.[5]

2. Solid-Phase Extraction (C18 or HLB Cartridge):

• Conditioning: Condition the SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the reconstituted sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 3 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 5-10 minutes.

• Elution: Elute the analytes with 3 mL of methanol or acetonitrile (B52724) into a clean collection tube.

3. Final Preparation:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.[5]

Protocol 2: SPE for Animal Tissue Samples (e.g., Muscle, Liver)

This protocol is a general guide based on established methods for tissue samples.[7]

1. Sample Pre-treatment:

• Weigh 2-5 g of homogenized tissue into a centrifuge tube.

• Add a known amount of Chloramphenicol-d5 internal standard solution.

• Add 10 mL of acetonitrile, and homogenize for 1 minute.

• Centrifuge at a high speed (e.g., 4000 rpm) for 10 minutes.

• Transfer the supernatant to a new tube.

• Add 3 mL of hexane (B92381) for defatting, vortex, and centrifuge. Discard the upper hexane layer. Repeat this step if necessary.[5]

• The resulting extract is then diluted with water before loading onto the SPE cartridge.

2. Solid-Phase Extraction (C18 or HLB Cartridge):

• Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Loading: Load the prepared sample extract onto the cartridge.

• Washing: Wash the cartridge with 3 mL of 5-10% methanol in water to remove polar interferences.

• Drying: Dry the cartridge thoroughly.

• Elution: Elute Chloramphenicol and Chloramphenicol-d5 with 3 mL of methanol or acetonitrile.

3. Final Preparation:

• Evaporate the eluate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS injection.

LC-MS/MS Analysis

Following SPE, the samples are typically analyzed using a Liquid Chromatography system coupled with a Tandem Mass Spectrometer (LC-MS/MS).

• Column: A C18 reversed-phase column is commonly used.[7]

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like acetic acid or formic acid, is employed for separation.[5]

• Ionization: Electrospray ionization (ESI) in negative mode is standard for the detection of Chloramphenicol and its deuterated internal standard.[5]

• Transitions: Specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) are monitored for both Chloramphenicol and Chloramphenicol-d5 to ensure specificity and accurate quantification.[7] For example, common transitions for Chloramphenicol are m/z 321 → 152 and 321 → 194, while for Chloramphenicol-d5, transitions such as m/z 326 → 157 might be monitored.[1]

Conclusion

The use of solid-phase extraction is a robust and effective method for the cleanup and concentration of samples containing Chloramphenicol prior to LC-MS/MS analysis. The incorporation of Chloramphenicol-d5 as an internal standard is crucial for achieving accurate and reliable quantification by correcting for matrix effects and variations in recovery during sample preparation. The protocols provided herein offer a solid foundation for researchers to develop and validate methods for their specific needs and matrices.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Chloramphenicol-d5 | CAS | LGC Standards [lgcstandards.com]
• 5. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gilsoncn.com [gilsoncn.com]
• 7. waters.com [waters.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. fda.gov [fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. lcms.cz [lcms.cz]

Application Note &amp; Protocol: High-Throughput Analysis of Chloramphenicol in Food Matrices using QuEChERS and LC-MS/MS with Chloramphenicol-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a comprehensive protocol for the quantitative analysis of chloramphenicol (B1208) (CAP) in various food matrices. The method utilizes the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction technique, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Chloramphenicol-d5 (CAP-d5), ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation. This methodology is demonstrated to be robust and sensitive, meeting the stringent minimum required performance limits (MRPL) set by regulatory bodies.

Introduction

Chloramphenicol is a broad-spectrum antibiotic that has been banned for use in food-producing animals in many countries due to its potential adverse effects on human health, including aplastic anemia.[1][2] Consequently, regulatory agencies have established a minimum required performance limit (MRPL) for CAP in food products, which is currently set at 0.3 µg/kg in the European Union.[3][4][5] To enforce this regulation, sensitive and reliable analytical methods are essential for the routine monitoring of chloramphenicol residues in a wide variety of food matrices.

The QuEChERS methodology offers a significant advantage over traditional extraction methods by simplifying the sample preparation process, reducing solvent consumption, and improving laboratory efficiency.[6] When coupled with the high selectivity and sensitivity of LC-MS/MS, it provides a powerful tool for the trace-level quantification of contaminants like chloramphenicol. The incorporation of an internal standard, such as Chloramphenicol-d5, is crucial for accurate quantification by compensating for any analyte loss during sample processing and for signal suppression or enhancement caused by the sample matrix.[4][7]

This application note details a validated QuEChERS-based LC-MS/MS method for the determination of chloramphenicol in diverse food matrices, including milk, honey, and muscle tissue.[4][7][8]

Experimental Workflow

The overall experimental workflow for the QuEChERS-based analysis of chloramphenicol is depicted in the following diagram.

Caption: QuEChERS experimental workflow for chloramphenicol analysis.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization for specific matrices.

1. Materials and Reagents

• Chloramphenicol (CAP) standard

• Chloramphenicol-d5 (CAP-d5) internal standard

• Acetonitrile (ACN), HPLC grade

• Water, ultrapure

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction salt packets and d-SPE tubes can be sourced from various suppliers.

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

2. Standard Solution Preparation

• Prepare stock solutions of CAP and CAP-d5 in methanol (B129727) at a concentration of 1 mg/mL.

• Prepare working standard solutions by diluting the stock solutions in a suitable solvent (e.g., methanol or acetonitrile/water) to the desired concentrations for spiking and calibration curves.

3. Sample Preparation and Extraction

• Weigh 2 ± 0.05 g of a homogenized sample into a 50 mL centrifuge tube.[7]

• Add a specific volume of the CAP-d5 internal standard working solution (e.g., 30 µL).[4]

• For some matrices like honey, add 10 mL of water and vortex to dissolve the sample.[8]

• Add 10 mL of acetonitrile to the tube.[4][8]

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap the tube and vortex vigorously for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes at 4 °C.[8]

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 6-7 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing the cleanup sorbents (e.g., 100 mg PSA, 200 mg C18, and 600 mg MgSO₄).[4]

• Vortex the d-SPE tube for 2 minutes.

• Centrifuge at ≥4000 rpm for 10 minutes at approximately 6 °C.[4]

5. Final Extract Preparation

• Transfer an aliquot of the cleaned extract into a clean tube.

• Evaporate the extract to dryness under a gentle stream of nitrogen at 40-45 °C.[8][9]

• Reconstitute the residue in a suitable volume (e.g., 0.3-1.0 mL) of the mobile phase or an appropriate solvent mixture (e.g., water/acetonitrile, 95:5, v/v).[5][8]

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[5]

6. LC-MS/MS Analysis

The following are typical LC-MS/MS parameters and may need to be optimized for the specific instrument used.

Parameter	Typical Value
LC Column	C18 or C8 column (e.g., 50 mm x 2.1 mm, 2.6 µm)[4][7]
Mobile Phase A	0.1% Acetic acid in water with 0.5-5.0% isopropanol[4][7]
Mobile Phase B	Methanol or Ethanol with 5% isopropanol[4][7]
Flow Rate	0.4 mL/min[4][7]
Injection Volume	5-25 µL[1][10]
Ionization Mode	Electrospray Ionization (ESI), Negative Mode[3][7]
MRM Transitions	Chloramphenicol: m/z 321 → 152, 321 → 194[3][4][11] Chloramphenicol-d5: m/z 326 → 157, 326 → 262[7]
Collision Energy	Optimized for each transition

Quantitative Data Summary

The performance of the QuEChERS method for chloramphenicol analysis has been validated across various studies and food matrices. The following tables summarize key quantitative data.

Table 1: Method Performance in Milk

Parameter	Result	Reference
Apparent Recovery	90% - 110%	[7]
Within-Laboratory Reproducibility	< 12%	[7]
Decision Limit (CCα)	0.10 µg/kg	[7]
Detection Capability (CCβ)	0.15 µg/kg	[7]

Table 2: Method Performance in Multiple Food Matrices (e.g., meat, eggs, honey)

Parameter	Result Range	Reference
Apparent Recovery	93.1% - 108.0%	[5][12]
Repeatability (RSD)	< 9.2%	[5][12]
Within-Laboratory Reproducibility (RSD)	< 13.1%	[5][12]
Decision Limit (CCα)	0.10 - 0.15 µg/kg	[3][11][12]
Detection Capability (CCβ)	0.12 - 0.18 µg/kg	[3][11][12]

Table 3: Method Performance in Seaweed (Laminaria japonica and Porphyra yezoensis)

Parameter	Result	Reference
Linearity Range	0.0005 - 0.050 µg/mL (r > 0.999)	[13]
Recovery Rate	87.4% - 103.4%	[13]
Relative Standard Deviation (RSD)	2.1% - 5%	[13]
Limit of Detection (LOD)	0.4 µg/kg	[13]
Limit of Quantification (LOQ)	1.0 µg/kg	[13]

Conclusion

The QuEChERS method combined with LC-MS/MS analysis provides a highly effective, rapid, and reliable approach for the determination of chloramphenicol residues in a diverse range of food matrices. The use of Chloramphenicol-d5 as an internal standard is critical for achieving the accuracy and precision required for regulatory compliance. The presented protocol and performance data demonstrate that this method is well-suited for high-throughput screening and confirmatory analysis in food safety and quality control laboratories.

References

• 1. shimadzu.com [shimadzu.com]
• 2. lcms.cz [lcms.cz]
• 3. QuEChERS and HPLC-MS/MS Combination for the Determination of Chloramphenicol in Twenty Two Different Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 7. researchgate.net [researchgate.net]
• 8. Sample preparation for analysis of chloramphenicol from honey by QuEChERS method [chromaappdb.mn-net.com]
• 9. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. QuEChERS and HPLC-MS/MS Combination for the Determination of Chloramphenicol in Twenty Two Different Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Development and validation of a QuEChERS extraction-UPLC-MS/MS method for the simultaneous determination of chloramphenicol drugs in Laminaria japonica and Porphyra yezoensis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Liquid-Liquid Extraction of Chloramphenicol-d5 from Biological Matrices

Abstract

This application note details robust liquid-liquid extraction (LLE) procedures for the efficient recovery of Chloramphenicol-d5 (CAP-d5), a common internal standard for the quantification of Chloramphenicol, from various biological matrices. The described protocols are optimized for subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies presented are applicable to a wide range of sample types, including plasma, urine, tissue, milk, and honey, ensuring high recovery and sample purity.

Introduction

Chloramphenicol is a broad-spectrum antibiotic, the use of which is banned in food-producing animals in many countries due to its potential adverse health effects in humans.[1] Consequently, sensitive and reliable analytical methods are required for its detection at low levels. Stable isotope-labeled internal standards, such as Chloramphenicol-d5, are crucial for accurate quantification by LC-MS/MS, as they compensate for variations during sample preparation and analysis.[2][3]

Liquid-liquid extraction is a widely employed technique for the isolation of analytes from complex biological matrices.[4][5] This method separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent. This application note provides detailed LLE protocols for CAP-d5, adaptable to different biological samples.

Experimental

Materials and Reagents

• Chloramphenicol-d5 (CAP-d5) standard solution (e.g., 100 µg/mL in acetonitrile)[6]

• Ethyl Acetate (B1210297) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Methanol (HPLC grade)

• Sodium Chloride (NaCl)

• Acetate buffer (0.05 M, pH 5.2)

• β-glucuronidase

• Deionized water

• Polypropylene centrifuge tubes

Sample Preparation

The choice of extraction solvent and pre-treatment steps depends on the specific matrix. Ethyl acetate and acetonitrile are commonly used extraction solvents for Chloramphenicol.[7]

Protocol 1: Extraction from Plasma, Urine, and Tissue (Liver, Kidney, Muscle) [7]

• To a 5 g homogenized sample, add 30 µL of the CAP-d5 internal standard solution.

• Add 3 mL of 0.05 M acetate buffer (pH 5.2) and 50 µL of β-glucuronidase.

• Homogenize the mixture for approximately 1 minute and hydrolyze for 1 hour at 50°C.

• After hydrolysis, add 10 mL of ethyl acetate and homogenize.

• Centrifuge at 2,930 x g for 10 minutes at approximately 6°C.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Extraction from Milk, Dairy Products, and Fatty Matrices [7]

• To a 5 g sample, add 30 µL of the CAP-d5 internal standard.

• Add 5 mL of water and 1 g of NaCl, followed by 10 mL of acetonitrile.

• Homogenize the mixture and then centrifuge at 2,930 x g for 10 minutes at 6°C.

• Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 45°C.

• Redissolve the residue in 6 mL of 4% NaCl solution.

• Add 3 mL of hexane and shake gently for a clean-up step. This step may be repeated.

• The aqueous layer is then further processed, often by solid-phase extraction (SPE), before analysis.

Protocol 3: Extraction from Honey and Aqueous Samples [6][7]

• To a 5 g sample, add 30 µL of the CAP-d5 internal standard.

• Add 5 mL of water and 10 mL of ethyl acetate.

• Homogenize and then centrifuge at 2,930 x g for 10 minutes at 6°C.

• Collect the upper organic layer and evaporate to dryness under a nitrogen stream at 45°C.

• Redissolve the residue in 6 mL of 4% NaCl.

• Perform a clean-up step by adding 3 mL of hexane and shaking. This can be repeated.

• The aqueous solution can then be further purified by SPE.

Quantitative Data Summary

The following table summarizes typical performance data for LLE of Chloramphenicol from various matrices, where Chloramphenicol-d5 is used as an internal standard.

Matrix	Extraction Solvent	Recovery (%)	Repeatability (RSD, %)	Within-Laboratory Reproducibility (RSD, %)	Reference
Various Animal Tissues	Acetonitrile/Ethyl Acetate	92.1 - 107.1	4.4 - 11.0	4.7 - 13.6	[8][9]
Milk	Acetonitrile	Not specified	<15	Not specified	[4]
Honey	Ethyl Acetate	Not specified	Not specified	Not specified	[10]
Chicken Tissue	Ethyl Acetate	Not specified	<10 at 0.1 & 0.3 µg/kg	Not specified	[11]

Experimental Workflow and Signaling Pathways

The following diagram illustrates the general experimental workflow for the liquid-liquid extraction of Chloramphenicol-d5 from a biological matrix.

Caption: General workflow for LLE of Chloramphenicol-d5.

Conclusion

The liquid-liquid extraction protocols presented in this application note provide a reliable and efficient means of isolating Chloramphenicol-d5 from a variety of complex biological matrices. The choice of solvent and pre-treatment steps can be adapted to the specific sample type to achieve optimal recovery and purity for subsequent LC-MS/MS analysis. The use of Chloramphenicol-d5 as an internal standard is essential for accurate and precise quantification of Chloramphenicol residues.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Simultaneous Chloramphenicol and Florfenicol Determination by A Validated DLLME-HPLC-UV Method in Pasteurized Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. lcms.cz [lcms.cz]
• 7. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. lcms.cz [lcms.cz]
• 11. waters.com [waters.com]

Application Note: High-Throughput Analysis of Chloramphenicol and Chloramphenicol-d5 in Biological Matrices using UPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous separation and quantification of chloramphenicol (B1208) (CAP) and its deuterated internal standard, chloramphenicol-d5 (B1429905) (CAP-d5). The described protocol is optimized for high-throughput analysis in complex biological matrices, offering excellent selectivity, accuracy, and precision. This document provides comprehensive experimental protocols, instrument parameters, and data presentation to aid in the seamless adoption of this method in research and drug development settings.

Introduction

Chloramphenicol is a broad-spectrum antibiotic whose use in food-producing animals is banned in many countries due to its potential adverse effects on human health, including aplastic anemia.[1][2] Consequently, sensitive and reliable analytical methods are required for the monitoring of chloramphenicol residues in various food products and for pharmacokinetic studies in drug development. This application note presents a UPLC-MS/MS method that leverages the high resolution and sensitivity of modern chromatographic and mass spectrometric techniques for the accurate quantification of chloramphenicol. The use of a stable isotope-labeled internal standard, chloramphenicol-d5, ensures high precision and mitigates matrix effects.

Experimental Protocols

Sample Preparation

A generic sample preparation protocol involving protein precipitation is described below. This can be adapted for specific matrices such as milk, honey, or tissue homogenates.

Materials:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Chloramphenicol and Chloramphenicol-d5 standards

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• To 1 mL of the sample (e.g., milk, plasma), add 1.5 mL of acetonitrile.[1]

• Add a known concentration of chloramphenicol-d5 internal standard solution.

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes.

• Collect the supernatant and dilute it with water.[1]

• Filter the diluted supernatant through a 0.22 µm syringe filter into a UPLC vial for analysis.

For more complex matrices like tissue, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary for cleanup.[1][2][3][4][5]

UPLC-MS/MS Analysis

The analysis is performed on a UPLC system coupled to a triple quadrupole mass spectrometer.

Instrumentation:

• UPLC System (e.g., Waters ACQUITY UPLC)

• Triple Quadrupole Mass Spectrometer (e.g., Waters Quattro Premier XE, Sciex API 5500)[2][3][5]

Chromatographic Conditions:

Parameter	Value
UPLC Column	ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm[2][5] or Kinetex C8, 75 mm x 2.1 mm, 2.6 µm[3][4]
Mobile Phase A	Water[2][5] or 0.5% isopropanol (B130326) in 0.1% acetic acid[3][4]
Mobile Phase B	Methanol[2][3][4][5] or Acetonitrile
Flow Rate	0.4 - 0.5 mL/min[2][3][4][5]
Column Temperature	40 - 55 °C[2][3][4][5]
Injection Volume	10 µL[2][3][4][5]
Gradient Program	A typical gradient starts at high aqueous phase, ramps up to high organic phase to elute the analytes, and then re-equilibrates. Example: 95% A for 0.4 min, ramp to 100% B over 0.6 min, hold for 0.5 min, then return to 95% A and re-equilibrate.[2][5]

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative[3][4][6]
Capillary Voltage	3.0 - 4.5 kV[3][4][7]
Source Temperature	150 °C[7]
Desolvation Temperature	350 - 526 °C[4][6]
Collision Gas	Argon[2][5][8]

Multiple Reaction Monitoring (MRM) Transitions:

The following MRM transitions are monitored for the quantification and confirmation of chloramphenicol and its internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Chloramphenicol	321	152	-22	Quantifier[3][4]
Chloramphenicol	321	194	-18	Qualifier[3][4]
Chloramphenicol	321	257	-	Qualifier[6]
Chloramphenicol-d5	326	157	-	Quantifier[6]
Chloramphenicol-d5	326	262	-	Qualifier[6]

Bolded transitions are typically used for quantification.

Data Presentation

The quantitative data for the UPLC-MS/MS method is summarized in the tables below for easy reference and comparison.

Table 1: Chromatographic Parameters

Parameter	Condition
Column	ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm[2][5]
Mobile Phase	A: Water, B: Methanol[2][5]
Gradient	95% A (0.4 min) -> 100% B (1.0 min) -> 100% B (1.5 min) -> 95% A (1.55 min)[2][5]
Flow Rate	0.5 mL/min[2][5]
Column Temp.	55 °C[2][5]
Injection Vol.	10 µL[2][5]

| Retention Time | ~3.31 min[7] |

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization	ESI Negative[3][4][6]
Capillary (kV)	3.0[7]
Desolvation Temp.	450 °C[7]
Source Temp.	150 °C[7]

| MRM Transitions | See table above |

Visualizations

Experimental Workflow

The overall experimental workflow from sample receipt to data analysis is depicted in the following diagram.

Caption: A flowchart of the UPLC-MS/MS experimental workflow.

UPLC-MS/MS System Logic

The logical relationship between the core components of the UPLC-MS/MS system is illustrated below.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. waters.com [waters.com]
• 3. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. waters.com [waters.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 8. agilent.com [agilent.com]

Application Note: High-Sensitivity Quantification of Chloramphenicol using a Deuterated Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals involved in residue analysis and pharmacokinetic studies.

Introduction

Chloramphenicol (B1208) (CAP) is a potent, broad-spectrum antibiotic.[1][2] Its use in food-producing animals is banned in many countries, including the European Union and the United States, due to its association with serious adverse effects in humans, such as aplastic anemia.[2][3][4] Consequently, regulatory bodies require highly sensitive and reliable methods for detecting trace amounts of CAP in various food matrices.[2][3]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the quantification of chloramphenicol residues due to its high selectivity and sensitivity.[5] The use of a stable isotope-labeled internal standard (IS), such as Chloramphenicol-d5 (CAP-d5), is crucial for accurate and precise quantification.[3][6][7] CAP-d5 compensates for variations in sample preparation and potential matrix effects, ensuring the robustness of the analytical method.[3][6] This document provides the key Multiple Reaction Monitoring (MRM) transitions for CAP-d5 and detailed protocols for its use in the analysis of chloramphenicol.

Multiple Reaction Monitoring (MRM) Transitions for Chloramphenicol-d5

The mass spectrometer is typically operated in the negative ion electrospray ionization (ESI) mode for the analysis of chloramphenicol and its deuterated internal standard.[1][3] The precursor ion for Chloramphenicol-d5 corresponds to its deprotonated molecule [M-H]⁻, which has a mass-to-charge ratio (m/z) of 326.[3][8] This precursor ion is then fragmented in the collision cell to produce specific product ions. The most abundant and specific product ions are selected for the MRM transitions to ensure reliable quantification and confirmation.

The following table summarizes the recommended MRM transitions for Chloramphenicol-d5. These transitions are used to build the acquisition method on the triple quadrupole mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Role	Reference
Chloramphenicol-d5	326.0	157.0	Quantifier	[3][8][9]
326.0	262.0	Qualifier	[3][8]

Note: The quantifier ion is typically the most intense product ion and is used for calculating the concentration of the analyte. The qualifier ion serves as a confirmation of the analyte's identity.

Mass Spectrometry Parameters

Optimal mass spectrometer parameters are critical for achieving maximum sensitivity and selectivity. The following table provides typical parameters for the analysis of Chloramphenicol (CAP) and Chloramphenicol-d5 (CAP-d5). It is recommended to optimize these parameters on the specific instrument being used.

Parameter	Analyte	Typical Value	Reference
Collision Energy (CE)	CAP (321 → 152)	15 - 22 eV	[1][3]
CAP (321 → 257)	10 - 12 eV	[3][8]
CAP-d5 (326 → 157)	Typically same as CAP (321→152)	[3]
CAP-d5 (326 → 262)	Typically same as CAP (321→257)	[3]
Ionization Mode	CAP & CAP-d5	Negative ESI	[1][3]
Capillary/Spray Voltage	CAP & CAP-d5	1000 - 4500 V	[1][8]
Source Temperature	CAP & CAP-d5	225 - 526 °C	[8]
Desolvation Gas Temp.	CAP & CAP-d5	400 °C	[1]
Cone Voltage	CAP & CAP-d5	Optimized per instrument	[2]
Fragmentor Voltage	CAP & CAP-d5	~100 V	[3]

Experimental Protocols

The following protocols are generalized methodologies adapted from various validated methods.[1][2][3] They should be optimized for the specific matrix and instrumentation used.

Protocol 1: Analysis of Chloramphenicol in Honey

This protocol is adapted from methods utilizing a simple dilution followed by LC-MS/MS analysis.[8][10]

• Standard Preparation:

  • Prepare a stock solution of Chloramphenicol (e.g., 100 µg/mL) in methanol (B129727) or acetonitrile.[3][10]

  • Prepare a working solution of Chloramphenicol-d5 (e.g., 10 ppb or 100 ng/mL).[3][8]

  • Create a series of calibration standards by spiking blank honey matrix with CAP and a fixed concentration of CAP-d5 internal standard (e.g., 250 pg/mL).[8]

• Sample Preparation:

  • Weigh 5 g of the honey sample into a centrifuge tube.[8]

  • Add 15 mL of purified water and vortex until the honey is fully dissolved.[8]

  • Spike the diluted sample with the CAP-d5 internal standard solution to a final concentration of 250 pg/mL.[8]

  • Vortex to mix thoroughly.

  • Filter the sample through a 0.22 µm syringe filter into an autosampler vial.[9]

• LC-MS/MS Conditions:

  • LC Column: C18 reversed-phase column (e.g., Hypersil GOLD 3 x 50 mm, 3 µm).[8]

  • Mobile Phase A: 0.02% Acetic Acid in Water.[8]

  • Mobile Phase B: Methanol.[8]

  • Flow Rate: 0.4 - 0.5 mL/min.[1][2]

  • Injection Volume: 10 - 25 µL.[1][8]

  • Gradient: A suitable gradient should be developed to separate CAP from matrix interferences. A typical run time is around 5 minutes.[8]

  • MS/MS System: A triple quadrupole mass spectrometer set to the MRM transitions specified in the tables above.

Protocol 2: Analysis of Chloramphenicol in Animal Tissue (Chicken)

This protocol involves a liquid-liquid extraction followed by solid-phase extraction (SPE) for sample cleanup.[2][3]

• Sample Preparation:

  • Homogenize the tissue sample.

  • Weigh 1-3 g of the homogenized sample into a 50 mL centrifuge tube.[2][3]

  • Add a known amount of CAP-d5 internal standard solution and let it stand for 10-15 minutes.[2][9]

  • Add 3 mL of water and vortex.[3]

  • Add 10 mL of ethyl acetate, vortex thoroughly for 1-2 minutes, and centrifuge (e.g., 4000 rpm for 10 min).[6]

  • Transfer the upper organic layer (ethyl acetate) to a clean tube.[6]

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40-45 °C.[1][3]

• Solid-Phase Extraction (SPE) Cleanup:

  • Reconstitute the dried residue in a suitable loading buffer (e.g., 6 mL of 4% NaCl).[1]

  • Condition a C18 SPE cartridge with methanol followed by water.[3]

  • Load the reconstituted sample onto the SPE cartridge.

  • Wash the cartridge to remove interferences (e.g., with water).

  • Elute the analyte and internal standard with an appropriate solvent (e.g., 5-10 mL of ethyl acetate).[3]

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute the final residue in a small volume (e.g., 1 mL) of the initial mobile phase and transfer to an autosampler vial for analysis.[3]

• LC-MS/MS Conditions:

  • Utilize LC and MS conditions similar to those described in Protocol 1, optimizing as needed for the tissue matrix.

Workflow Visualization

The following diagram illustrates the general experimental workflow for the quantification of Chloramphenicol using an internal standard.

Caption: General workflow for Chloramphenicol analysis.

References

• 1. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 10. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Troubleshooting poor peak shape for chloramphenicol and its internal standard

Technical Support Center: Chloramphenicol (B1208) Analysis

This guide provides troubleshooting solutions and frequently asked questions to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape during the chromatographic analysis of chloramphenicol and its internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (e.g., tailing, fronting) for chloramphenicol?

Poor peak shape for chloramphenicol can stem from several factors. Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, especially with residual silanol (B1196071) groups on silica-based columns.[1] Other potential causes include column contamination, using an injection solvent stronger than the mobile phase, or operating at an inappropriate mobile phase pH.[1][2] Peak fronting is less common but can occur if the sample is overloaded on the column or if the sample is injected in a solvent significantly stronger than the mobile phase.[1]

Q2: What is a suitable internal standard for chloramphenicol analysis and why?

The most suitable internal standards for chloramphenicol (CAP) are stable isotope-labeled (SIL) analogs, such as Chloramphenicol-d5 (CAP-d5).[3][4][5] These standards are nearly chemically identical to chloramphenicol, ensuring they behave similarly during sample extraction and chromatographic separation.[6] This chemical similarity helps to accurately correct for matrix effects and variations in instrument response, leading to precise and accurate quantification, particularly in complex matrices.[4][7]

Q3: How does the mobile phase composition affect the peak shape of chloramphenicol?

The mobile phase composition is critical for achieving a symmetric peak shape. For reversed-phase chromatography on C8 or C18 columns, the mobile phase typically consists of a mixture of water and an organic modifier like methanol (B129727) or acetonitrile.[3] Adding small amounts of an acid, such as acetic or formic acid, can suppress the ionization of residual silanol groups on the column, minimizing peak tailing.[1][8] In one study, the best separation and a symmetric peak shape for chloramphenicol were achieved using a mobile phase composed of 0.5% isopropanol (B130326) in 0.1% acetic acid and methanol.[3][9]

Troubleshooting Guides

This section provides structured guidance to address specific peak shape issues you may encounter.

Issue 1: Peak Tailing for Chloramphenicol and/or Internal Standard

Peak tailing is characterized by an asymmetrical peak where the latter half of the peak is broader than the front half.

Potential Causes and Solutions:

• Secondary Silanol Interactions: Free silanol groups on the silica-based column packing can interact with chloramphenicol, causing tailing.

  • Solution: Add an acidic modifier to the mobile phase (e.g., 0.1% acetic acid or formic acid) to suppress silanol activity. Ensure your column's pH stability range is not exceeded.[1] Consider using a modern, well-endcapped column.

• Column Contamination: Accumulation of matrix components or previously injected samples can create active sites that cause tailing.

  • Solution: Use a guard column to protect the analytical column.[10] If contamination is suspected, flush the column with a strong solvent (e.g., isopropanol, acetonitrile).

• Sample Solvent Mismatch: Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve and inject the sample in the initial mobile phase composition.[2]

Issue 2: Peak Fronting for Chloramphenicol and/or Internal Standard

Peak fronting is an asymmetrical peak shape where the front of the peak is sloped and the tail is sharp, resembling a right triangle.

Potential Causes and Solutions:

• Column Overloading: Injecting too much analyte mass can saturate the stationary phase.[10][11]

  • Solution: Reduce the injection volume or dilute the sample.[10]

• Strong Injection Solvent: Injecting a sample in a solvent significantly stronger than the mobile phase can cause the analyte to move through the column too quickly at the beginning, leading to fronting.[1]

  • Solution: Reconstitute the final sample extract in a solvent that is weaker than or matches the initial mobile phase.[2]

Issue 3: Broad or Split Peaks

Broad peaks reduce sensitivity and resolution, while split peaks suggest a problem with the sample path or column integrity.

Potential Causes and Solutions:

• Column Void or Degradation: A void at the head of the column or degradation of the stationary phase can cause peak splitting or broadening.[1]

  • Solution: First, try reversing the column and flushing it with a compatible solvent. If the problem persists, the column may need to be replaced.[1]

• Extra-Column Volume (Dead Volume): Excessive volume from tubing, fittings, or connections can lead to peak broadening.[2]

  • Solution: Ensure all fittings are tight and use tubing with the appropriate inner diameter for your system.

• Contamination or Carryover: Impurities in the mobile phase or carryover from a previous injection can manifest as "ghost peaks" or interfere with the main peak shape.[10][12]

  • Solution: Use fresh, high-purity HPLC or LC-MS grade solvents.[10] Run a blank injection with a strong solvent to clean the injector and column.[12]

Data Presentation

Table 1: Example LC Parameters for Symmetrical Peak Shape of Chloramphenicol

Parameter	Condition	Reference
Column	Kinetex C8 (75 mm × 2.1 mm, 2.6 µm)	[3]
Mobile Phase A	0.5% isopropanol in 0.1% acetic acid	[3][9]
Mobile Phase B	Methanol	[3][9]
Gradient	85% A (0-2.5 min) -> 55% A (2.5-3.0 min) -> 85% A (4.2 min)	[3][9]
Flow Rate	0.4 mL/min	[3][9]
Column Temperature	40°C	[3][9]
Injection Volume	10 µL	[3][9]

Experimental Protocols

Protocol 1: Preparation of Mobile Phase for Improved Peak Symmetry

This protocol is based on a method demonstrated to produce a symmetric peak shape for chloramphenicol.[3][9]

Materials:

• HPLC-grade water

• HPLC-grade isopropanol

• HPLC-grade methanol

• Glacial acetic acid

Procedure:

• Prepare Mobile Phase A (0.5% Isopropanol in 0.1% Acetic Acid):

  • Measure approximately 900 mL of HPLC-grade water into a 1 L volumetric flask or glass bottle.

  • Carefully add 1 mL of glacial acetic acid.

  • Add 5 mL of isopropanol.

  • Bring the final volume to 1 L with HPLC-grade water and mix thoroughly.

  • Degas the solution using vacuum filtration or sonication.

• Prepare Mobile Phase B (Methanol):

  • Use 100% HPLC-grade methanol.

  • Degas the solvent before use.

• Set up the LC system with these mobile phases according to the gradient conditions listed in Table 1.

Protocol 2: General Liquid-Liquid Extraction (LLE) for Sample Preparation

This is a generalized LLE protocol adapted from methods for analyzing chloramphenicol in biological matrices like honey or milk.[4][13]

Materials:

• Ethyl acetate (B1210297)

• Internal Standard (e.g., Chloramphenicol-d5) solution

• Centrifuge tubes (15 mL or 50 mL)

• Vortex mixer and centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 1-2 g of the sample into a centrifuge tube.

• Add a known amount of internal standard (e.g., Chloramphenicol-d5).[13]

• Add a small amount of purified water (e.g., 2 mL) and vortex for 1 minute to dissolve or homogenize the sample.[4][13]

• Add 5-10 mL of ethyl acetate, cap the tube, and vortex vigorously for 3-5 minutes.

• Centrifuge the sample (e.g., at 4000-4500 rpm for 10 minutes) to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at approximately 40°C.[4][9]

• Reconstitute the dried extract in a known volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: A workflow diagram for troubleshooting common peak shape issues in chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 3. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. 2024.sci-hub.st [2024.sci-hub.st]
• 8. scispace.com [scispace.com]
• 9. scispace.com [scispace.com]
• 10. mastelf.com [mastelf.com]
• 11. researchgate.net [researchgate.net]
• 12. Carry over problem in Chloramphenicol analysis - Chromatography Forum [chromforum.org]
• 13. Validation of a rapid and sensitive routine method for determination of chloramphenicol in honey by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing mobile phase composition for better separation of Chloramphenicol-d5-2

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of Chloramphenicol-d5.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of poor peak shape (tailing) for Chloramphenicol-d5?

A1: The most common cause of peak tailing for compounds like Chloramphenicol (B1208) on silica-based columns is secondary interaction between the analyte and free silanol (B1196071) groups on the stationary phase.[1] To mitigate this, ensure your mobile phase is adequately buffered or acidified. Using a mobile phase with a pH between 2 and 3 can help neutralize these silanol groups.[2] Additionally, column contamination or degradation can also lead to poor peak shapes.[3]

Q2: How does the mobile phase pH affect the separation and retention of Chloramphenicol-d5?

A2: The pH of the mobile phase is a critical factor, as it controls the ionization state of analytes.[4] For Chloramphenicol and its deuterated internal standard, maintaining a consistent and appropriate pH is crucial for achieving reproducible retention times and stable baselines.[5] For reversed-phase chromatography, operating at a pH well below the pKa of the analyte (at least 2 units away) is generally recommended to ensure it is in a single, non-ionized form.[2] An acidic mobile phase, often containing additives like formic acid or acetic acid, is commonly used.[6]

Q3: My Chloramphenicol-d5 peak has poor resolution from matrix components. What should I try first?

A3: To improve resolution, you can modify the mobile phase composition. Start by adjusting the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase.[4] A lower percentage of organic solvent will generally increase retention and may improve separation from early-eluting interferences. You can also switch the organic solvent (e.g., from methanol (B129727) to acetonitrile) as this can alter selectivity.[7] If these adjustments are insufficient, optimizing the pH or trying different mobile phase additives may be necessary.[8]

Q4: Can I use Trifluoroacetic Acid (TFA) as a mobile phase additive for the LC-MS analysis of Chloramphenicol-d5?

A4: While TFA is an excellent ion-pairing agent that can produce sharp peaks for UV detection, it is known to cause significant ion suppression in mass spectrometry, which reduces sensitivity. For LC-MS applications, volatile additives like formic acid, acetic acid, or ammonium (B1175870) formate (B1220265) are highly recommended as they are more compatible with MS detection and provide good chromatographic results without severely suppressing the analyte signal.[1][6]

Q5: What are the recommended starting mobile phase conditions for developing a separation method for Chloramphenicol-d5?

A5: A good starting point for reversed-phase HPLC or UPLC analysis is a gradient elution using a C18 column.[9] Begin with a mobile phase consisting of water with 0.1% formic acid as solvent A and acetonitrile or methanol with 0.1% formic acid as solvent B.[6][10] A typical starting gradient might run from 5-10% B to 95% B over several minutes. This initial "scouting" gradient will help determine the approximate elution conditions, which can then be optimized for better resolution and shorter run times.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary silanol interactions; Incorrect mobile phase pH; Column contamination.[1][3]	Add a buffer or acid (e.g., 0.1% formic acid) to the mobile phase.[1] Adjust pH to be at least 2 units away from the analyte's pKa.[2] If the issue persists, wash the column or replace it.[3]
Split Peaks	Partially blocked column inlet frit; Injection solvent is much stronger than the mobile phase.[2][11]	Reverse-flush the column to clear the frit.[11] Ensure the sample is dissolved in a solvent that is as weak as, or weaker than, the initial mobile phase.[12]
Unstable Retention Times	Inconsistent mobile phase preparation; Fluctuating column temperature; Pump issues (leaks, bubbles).[12]	Prepare fresh mobile phase daily and ensure accurate pH measurement. Use a column oven to maintain a constant temperature. Degas solvents and purge the pump to remove air bubbles.[7][12]
Low MS Signal / Ion Suppression	Use of non-volatile buffers (e.g., phosphate); High concentrations of ion-pairing agents (e.g., TFA).[2]	Replace non-volatile buffers with MS-compatible ones like ammonium formate or acetate (B1210297).[6] Use formic acid or acetic acid instead of TFA as the mobile phase additive.

Mobile Phase Composition Comparison

The following table summarizes various mobile phase compositions used for the analysis of Chloramphenicol and its internal standard, providing insights into their effectiveness.

Mobile Phase A	Mobile Phase B	Column Type	Reported Outcome	Reference
0.5% Isopropanol (B130326) in 0.1% Acetic Acid	Methanol	Kinetex C8	Best separation with symmetric peak shape and minimal matrix effect.	[8]
Deionized Water	Acetonitrile	C18	A common and effective combination for quantifying residues in complex matrices.
Boric acid solution (pH 3)	Acetonitrile	C18	Suitable for simultaneous determination of Chloramphenicol and its degradation products.	[13]
0.012 M Sodium Pentanesulfonate, 1% Glacial Acetic Acid in Water	Acetonitrile	C18	Achieved good separation and peak symmetry for Chloramphenicol and related compounds.	[14]

Detailed Experimental Protocol: LC-MS/MS Method

This protocol is a representative method for the quantification of Chloramphenicol (CAP) using Chloramphenicol-d5 (CAP-d5) as an internal standard, adapted from published methodologies.[8]

1. Preparation of Standards and Solutions

• Stock Solutions (1000 µg/mL): Separately weigh 10 mg of CAP and CAP-d5 standards into 10 mL amber volumetric flasks and dissolve in acetonitrile. Store at -20°C.

• Working Standard Solutions: Prepare intermediate and working standard solutions by serially diluting the stock solutions in acetonitrile or a suitable solvent mixture.

• Mobile Phase A: Mix 0.5% isopropanol in 0.1% acetic acid in HPLC-grade water.[8]

• Mobile Phase B: 100% Methanol (LC-MS grade).[8]

2. Sample Preparation (Liquid-Liquid Extraction)

• Homogenize 5 g of the sample matrix (e.g., poultry meal, milk) with 5 mL of water.[8]

• Spike with the CAP-d5 internal standard solution.

• Add 10 mL of ethyl acetate and vortex thoroughly for 1-2 minutes.[9][15]

• Centrifuge the mixture to separate the layers.

• Transfer the upper organic layer (ethyl acetate) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase mixture.

3. LC-MS/MS Conditions

• LC System: UPLC or HPLC system.

• Column: Kinetex C8 (75 mm × 2.1 mm, 2.6 µm) or equivalent reversed-phase column.[8]

• Column Temperature: 40°C.[8]

• Flow Rate: 0.4 mL/min.[8]

• Injection Volume: 10 µL.[8]

• Gradient Program:

  • 0-2.5 min: 15% B

  • 2.5-3.0 min: Ramp to 45% B

  • 3.0-4.2 min: Hold at 15% B (re-equilibration)[8]

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.[16][17]

• Monitored Transitions: Monitor specific precursor-to-product ion transitions for both CAP and CAP-d5 (e.g., for CAP: m/z 321 → 152).[8]

Visualized Workflows

Caption: Troubleshooting workflow for mobile phase optimization.

Caption: Standard experimental workflow for Chloramphenicol-d5 analysis.

References

• 1. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 2. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mastelf.com [mastelf.com]
• 8. scispace.com [scispace.com]
• 9. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. halocolumns.com [halocolumns.com]
• 13. HPLC determination of chloramphenicol degradation in eye drops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. benchchem.com [benchchem.com]
• 16. fimek.edu.rs [fimek.edu.rs]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Navigating Ion Suppression/Enhancement in LC-MS/MS with Chloramphenicol-d5

Welcome to the technical support center for addressing challenges related to ion suppression and enhancement in your LC-MS/MS analyses when using Chloramphenicol-d5 as an internal standard. This resource provides troubleshooting guidance and answers to frequently asked questions to help you ensure data accuracy and reliability in your bioanalytical methods.

Troubleshooting Guide

Issue: Inconsistent or inaccurate results when using Chloramphenicol-d5 internal standard.

This guide will walk you through potential causes and solutions for issues arising from ion suppression or enhancement, a common phenomenon in LC-MS/MS known as a "matrix effect".[1][2]

Step 1: Identify the Presence and Nature of Matrix Effects

The first step is to determine if ion suppression or enhancement is occurring in your assay.

Experimental Protocol: Post-Column Infusion

A post-column infusion experiment is a robust method to identify regions in your chromatogram susceptible to ion suppression or enhancement.[3][4][5]

• Setup: Use a T-junction to introduce a constant flow of a solution containing your analyte and Chloramphenicol-d5 into the LC flow path after the analytical column but before the mass spectrometer.

• Procedure:

  • Begin by infusing the standard solution into the mobile phase without an injection to establish a stable baseline signal.

  • Inject a blank, extracted matrix sample.

  • Monitor the signal of the analyte and internal standard.

• Interpretation:

  • A dip in the baseline signal at a specific retention time indicates ion suppression .

  • A rise in the baseline signal suggests ion enhancement .

By comparing your analyte's retention time with these regions, you can determine if matrix effects are a likely cause of your issues.

Diagram: Post-Column Infusion Experimental Workflow

Caption: Workflow for a post-column infusion experiment.

Step 2: Investigate the Potential Causes

Several factors can contribute to differential matrix effects on your analyte and Chloramphenicol-d5.

Table 1: Common Causes and Diagnostic Checks

Potential Cause	Diagnostic Check	Rationale
Chromatographic Separation	Overlay the chromatograms of the analyte and Chloramphenicol-d5.	Even a slight separation can expose them to different co-eluting matrix components, leading to differential ion suppression.[4][6][7] This is sometimes referred to as an "isotope effect".[6]
High Concentration of Co-eluting Matrix Components	Analyze the post-column infusion data to identify severe suppression zones.	Excessively high concentrations of matrix components can disproportionately suppress the ionization of both the analyte and the internal standard.[6][8]
Internal Standard Concentration	Review the concentration of Chloramphenicol-d5 used.	An overly concentrated internal standard can cause self-suppression and interfere with the analyte's ionization.[6]
Variable Matrix Composition	Analyze multiple lots of your biological matrix.	Different sources or lots of biological matrices can have varying compositions, leading to inconsistent ion suppression.[9]

Step 3: Implement Mitigation Strategies

Based on your findings, employ one or more of the following strategies to minimize ion suppression/enhancement.

Experimental Protocols for Mitigation

• Sample Preparation Optimization: The goal is to remove interfering matrix components before analysis.

  • Protein Precipitation (PPT): A simple and common technique, but may not be sufficient for removing all interferences.[3][10]

  • Liquid-Liquid Extraction (LLE): Offers a higher degree of cleanup by partitioning the analyte into an immiscible solvent.[9][11]

  • Solid-Phase Extraction (SPE): Provides the most thorough cleanup by utilizing a solid sorbent to selectively retain the analyte while washing away interferences.[3][9][10]

• Chromatographic Method Adjustment:

  • Gradient Modification: Adjust the mobile phase gradient to separate the analyte and Chloramphenicol-d5 from the ion suppression zones identified in the post-column infusion experiment.

  • Column Chemistry: Experiment with a different column chemistry (e.g., C8 instead of C18) to alter selectivity and improve separation from matrix components.

• Sample Dilution:

  • Dilute the sample extract with the initial mobile phase. This can reduce the concentration of matrix components to a level where they no longer cause significant ion suppression.[6][12] Be mindful of the analyte concentration and the instrument's limit of detection.

Table 2: Summary of Mitigation Strategies and Expected Outcomes

Strategy	Principle	Expected Outcome
Enhanced Sample Preparation (LLE, SPE)	Removal of interfering matrix components (e.g., phospholipids, salts).[3][9][10]	Reduced ion suppression/enhancement, leading to improved accuracy and precision.
Chromatographic Optimization	Separation of the analyte/internal standard from co-eluting interferences.[2]	Analyte and internal standard elute in a region with minimal matrix effects.
Sample Dilution	Reduction of the concentration of interfering matrix components.[6][12]	Alleviation of ion suppression, but may impact sensitivity.
Change Ionization Mode	Switching from ESI to APCI, or from positive to negative ion mode.	APCI is often less susceptible to matrix effects than ESI.[2] Fewer compounds ionize in negative mode, potentially reducing interferences.[2]

Diagram: Troubleshooting Logic for Ion Suppression

Caption: A logical workflow for troubleshooting ion suppression.

Frequently Asked Questions (FAQs)

Q1: What are ion suppression and ion enhancement?

A1: Ion suppression is a reduction in the ionization efficiency of an analyte due to co-eluting compounds from the sample matrix.[1][13] Conversely, ion enhancement is an increase in ionization efficiency.[1] Both phenomena can negatively impact the accuracy and precision of quantification.[2]

Q2: Why is my deuterated internal standard, Chloramphenicol-d5, not fully correcting for matrix effects?

A2: While stable isotope-labeled internal standards like Chloramphenicol-d5 are excellent for correcting matrix effects, they may not be perfect in all situations.[4] This can happen if there is a slight chromatographic separation between the analyte and the internal standard, exposing them to different matrix interferences.[6][7] This differential ion suppression can lead to inaccurate results.[6]

Q3: What are the most common sources of ion suppression?

A3: Common sources of ion suppression include:

• Endogenous matrix components: Salts, phospholipids, and proteins from biological samples are frequent culprits.[8][14]

• Mobile phase additives: Non-volatile buffers or impurities in the mobile phase can contribute to suppression.[8]

• High concentrations of the analyte or other compounds: This can lead to competition for charge or space on the ESI droplets.[2][8]

Q4: Can the concentration of my Chloramphenicol-d5 internal standard be a problem?

A4: Yes. An excessively high concentration of the internal standard can lead to "self-suppression" and can also interfere with the ionization of the analyte, leading to inaccurate quantification.[6] It is important to optimize the concentration to be within the linear dynamic range of your assay.

Q5: When should I consider a different sample preparation technique?

A5: If you observe significant ion suppression that cannot be resolved by chromatographic adjustments, a more rigorous sample preparation method is warranted. If you are using protein precipitation, consider moving to liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for a cleaner sample extract.[2][9]

Q6: Is it possible for Chloramphenicol-d5 to elute at a slightly different time than Chloramphenicol?

A6: Yes, this is known as the "isotope effect".[6] The replacement of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, sometimes leading to a small difference in retention time, which can be critical in regions of sharp changes in matrix effects.[7]

Q7: What is the difference in susceptibility to ion suppression between ESI and APCI?

A7: Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[2] This is because ESI involves ionization in the liquid phase where competition for charge and surface access on droplets is more pronounced.[5] APCI, which involves gas-phase ionization, is often less affected by non-volatile matrix components.[5] If you are experiencing severe ion suppression with ESI, switching to APCI, if compatible with your analyte, could be a viable solution.[2]

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. benchchem.com [benchchem.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 11. benchchem.com [benchchem.com]
• 12. DSpace [research-repository.griffith.edu.au]
• 13. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

Improving recovery of Chloramphenicol-d5-2 during sample extraction

Welcome to the technical support center for optimizing the recovery of Chloramphenicol-d5-2 during sample extraction. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to address common challenges in the analytical workflow.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of Chloramphenicol-d5-2?

Low recovery of Chloramphenicol-d5-2, an internal standard for chloramphenicol (B1208) analysis, can stem from several factors throughout the sample preparation process. These include:

• Incomplete Extraction: The chosen solvent may not be optimal for the sample matrix, leading to inefficient extraction of the analyte.[1] The polarity of the solvent must be well-matched with Chloramphenicol-d5-2 to ensure efficient partitioning from the sample matrix.[1]

• Analyte Degradation: Chloramphenicol and its deuterated analog can be susceptible to degradation under certain conditions, such as exposure to light or extreme pH.[1][2]

• Losses During Cleanup: Both solid-phase extraction (SPE) and liquid-liquid extraction (LLE) steps can contribute to analyte loss if not properly optimized.[1] This can include irreversible adsorption to the SPE sorbent or incomplete phase transfer in LLE.

• Matrix Effects: Complex sample matrices like honey, milk, or biological fluids can interfere with the extraction process, leading to ion suppression in LC-MS/MS analysis and seemingly low recovery.[3][4]

Q2: How does pH affect the extraction efficiency of Chloramphenicol-d5-2?

The pH of the sample solution is a critical parameter in the extraction of chloramphenicol and its deuterated internal standard. Chloramphenicol has a pKa of 5.5.[2] For optimal extraction using non-polar solvents in liquid-liquid extraction or retention on a non-polar SPE sorbent, the pH of the sample should be adjusted to be at least two pH units below the pKa to ensure the molecule is in its neutral, non-ionized form.[5] Conversely, for ion-exchange SPE, pH is manipulated to charge the molecule for retention on the sorbent.

Q3: Which extraction method, LLE or SPE, is generally better for Chloramphenicol-d5-2?

Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are effective for extracting Chloramphenicol-d5-2. The choice often depends on the sample matrix, desired level of cleanup, and available resources.

• LLE is a versatile and cost-effective technique that relies on the differential solubility of the analyte between two immiscible liquids.[6] It is particularly useful for initial cleanup of complex matrices.[3]

• SPE offers more selective and reproducible cleanup by utilizing a solid sorbent to retain the analyte of interest while interfering substances are washed away.[7][8] It can be automated for high-throughput applications.[3]

Often, a combination of LLE followed by SPE cleanup provides the most robust and reliable results for complex samples.[3]

Troubleshooting Guides

Issue 1: Low Recovery After Liquid-Liquid Extraction (LLE)

Possible Causes & Solutions

Cause	Troubleshooting Step	Expected Outcome
Inappropriate Solvent Polarity	Select an extraction solvent with a polarity that matches chloramphenicol (e.g., ethyl acetate (B1210297), acetonitrile).[1][9]	Improved partitioning of Chloramphenicol-d5-2 into the organic phase.
Incorrect Sample pH	Adjust the sample pH to be 2 units below the pKa of chloramphenicol (pKa ≈ 5.5) to ensure it is in its neutral form.[5]	Enhanced extraction efficiency into a non-polar organic solvent.
Insufficient Phase Separation	Centrifuge the sample at a higher speed or for a longer duration to break up emulsions.[9] The addition of salt (salting-out effect) can also improve phase separation.[5]	A clear and distinct separation between the aqueous and organic layers.
Incomplete Extraction	Perform multiple extractions with smaller volumes of solvent (e.g., 2-3 times) rather than a single extraction with a large volume.[1]	Increased overall recovery of the analyte.

Troubleshooting Workflow for Low LLE Recovery

Caption: A logical workflow for troubleshooting low recovery in liquid-liquid extraction.

Issue 2: Low Recovery After Solid-Phase Extraction (SPE)

Possible Causes & Solutions

Cause	Troubleshooting Step	Expected Outcome
Inappropriate Sorbent	Ensure the sorbent chemistry is suitable for chloramphenicol (e.g., C18, HLB).[3][7][9]	Proper retention of Chloramphenicol-d5-2 on the SPE cartridge.
Incorrect Conditioning/Equilibration	Follow the manufacturer's protocol for sorbent conditioning and equilibration. Do not let silica-based sorbents dry out between steps.[10]	Activated sorbent ready for optimal analyte retention.
Sample Overload	Reduce the sample volume or concentration loaded onto the SPE cartridge.	Prevents breakthrough of the analyte during the loading step.
Inefficient Elution	Use a strong enough elution solvent to fully desorb the analyte from the sorbent. Consider using a smaller volume of a stronger solvent or multiple elution steps.[1]	Complete recovery of the analyte from the SPE cartridge.
Analyte Breakthrough During Washing	Use a weaker wash solvent that removes interferences without eluting the analyte. Test the wash eluate for the presence of Chloramphenicol-d5-2.[8]	Clean extract without loss of the target analyte.

Troubleshooting Workflow for Low SPE Recovery

Caption: A step-by-step guide for troubleshooting low recovery in solid-phase extraction.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of Chloramphenicol-d5-2 from Honey

This protocol is adapted from established methods for chloramphenicol extraction from honey.[3]

Materials:

• Honey sample

• Chloramphenicol-d5-2 internal standard solution

• Ethyl acetate

• Deionized water

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 2.5 g of honey into a 15 mL centrifuge tube.

• Spike the sample with the appropriate amount of Chloramphenicol-d5-2 internal standard.

• Add 5 mL of ethyl acetate to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction (steps 3-6) with another 5 mL of ethyl acetate and combine the organic extracts.

• Evaporate the combined ethyl acetate extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 1 mL of 50:50 methanol:water).

Workflow for LLE of Chloramphenicol-d5-2 from Honey

References

• 1. welchlab.com [welchlab.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. gilsoncn.com [gilsoncn.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 7. promochrom.com [promochrom.com]
• 8. youtube.com [youtube.com]
• 9. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SPE Method Development | Thermo Fisher Scientific - JP [thermofisher.com]

Impact of mobile phase pH on the retention of chloramphenicol and its internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of mobile phase pH on the retention of chloramphenicol (B1208) and its internal standard during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: Why is mobile phase pH a critical parameter in the HPLC analysis of chloramphenicol?

The retention of ionizable compounds in reverse-phase HPLC is highly dependent on the pH of the mobile phase.[1][2] Chloramphenicol is a neutral compound and its retention is generally less affected by pH changes. However, the pH can influence the ionization of any acidic or basic functional groups in co-eluting impurities or excipients, which can in turn affect the resolution and peak shape of chloramphenicol. Furthermore, maintaining a consistent pH is crucial for robust and reproducible chromatographic results.[2][3] For ionizable compounds, a change of as little as 0.1 pH unit can lead to significant shifts in retention time.

Q2: What is a suitable internal standard for the HPLC analysis of chloramphenicol?

A common and effective internal standard for the quantification of chloramphenicol by LC-MS/MS is its deuterated analog, chloramphenicol-d5 (B1429905). This is because it has nearly identical chemical properties and chromatographic behavior to chloramphenicol, but a different mass-to-charge ratio, allowing for accurate quantification. Other compounds, such as frusemide, have also been used as internal standards in HPLC-UV analysis.

Q3: How does a change in mobile phase pH affect the retention time of chloramphenicol?

While chloramphenicol itself is a neutral molecule, the pH of the mobile phase can still have a minor impact on its retention time and peak shape. More importantly, the pH can significantly alter the retention of ionizable impurities or degradation products. For acidic compounds, increasing the pH will lead to ionization and a decrease in retention time on a reverse-phase column.[1] Conversely, for basic compounds, decreasing the pH will cause ionization and a decrease in retention time.

Troubleshooting Guide: pH-Related Issues

This guide addresses common problems encountered during the HPLC analysis of chloramphenicol that can be attributed to the mobile phase pH.

Problem	Possible Cause	Recommended Solution
Peak Tailing	Mobile phase pH is close to the pKa of an interfering compound, leading to mixed ionization states.	Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of the interfering compound to ensure it is in a single ionic form.
Shifting Retention Times	Inconsistent or incorrect mobile phase pH preparation. The buffer capacity of the mobile phase is insufficient to maintain a stable pH.	Ensure accurate and consistent preparation of the mobile phase buffer. Use a buffer with a pKa value within ±1 pH unit of the desired mobile phase pH.
Poor Resolution	The mobile phase pH is not optimal for separating chloramphenicol from closely eluting impurities.	Systematically evaluate the effect of mobile phase pH on the separation. A change in pH can alter the selectivity between chloramphenicol and co-eluting peaks.
Split Peaks	The sample solvent is incompatible with the mobile phase pH, causing on-column precipitation or band distortion.	Whenever possible, dissolve the sample in the mobile phase. If a different solvent must be used, ensure it is miscible and does not cause precipitation when mixed with the mobile phase.

Data Summary

The following table provides illustrative data on how mobile phase pH can influence the retention times of chloramphenicol and its internal standard, chloramphenicol-d5. Please note that this data is representative and actual retention times will vary depending on the specific HPLC system, column, and other chromatographic conditions.

Mobile Phase pH	Chloramphenicol Retention Time (min)	Chloramphenicol-d5 Retention Time (min)
3.0	8.5	8.4
4.0	8.2	8.1
5.0	7.9	7.8
6.0	7.6	7.5
7.0	7.4	7.3

Experimental Protocol

This section details a general methodology for analyzing the impact of mobile phase pH on the retention of chloramphenicol and its internal standard.

1. Materials and Reagents:

• Chloramphenicol reference standard

• Chloramphenicol-d5 internal standard

• HPLC-grade acetonitrile (B52724)

• HPLC-grade methanol

• Deionized water (18.2 MΩ·cm)

• Phosphate (B84403) buffer components (e.g., monobasic potassium phosphate, phosphoric acid)

• Formic acid or ammonium (B1175870) acetate (B1210297) for pH adjustment

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector.

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Mobile Phase Preparation:

• Prepare a series of aqueous buffers with different pH values (e.g., 3.0, 4.0, 5.0, 6.0, 7.0) using appropriate buffer systems (e.g., phosphate buffer).

• The final mobile phase is typically a mixture of the aqueous buffer and an organic solvent like acetonitrile or methanol. A common starting point is a 50:50 (v/v) mixture.

• Filter the mobile phase through a 0.45 µm membrane filter and degas before use.

4. Standard Solution Preparation:

• Prepare a stock solution of chloramphenicol and chloramphenicol-d5 in a suitable solvent such as methanol.

• Prepare working standard solutions by diluting the stock solutions with the mobile phase to a final concentration within the linear range of the assay.

5. Chromatographic Conditions:

• Column: C18 reverse-phase column

• Mobile Phase: As prepared in step 3

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV at 278 nm or MS/MS with appropriate transitions for chloramphenicol and chloramphenicol-d5.

6. Experimental Procedure:

• Equilibrate the HPLC system with the mobile phase at the first desired pH for at least 30 minutes or until a stable baseline is achieved.

• Inject the working standard solution and record the chromatogram.

• Repeat the injection for each mobile phase pH, ensuring the system is properly equilibrated with the new mobile phase before each analysis.

• Record the retention times for chloramphenicol and chloramphenicol-d5 at each pH.

Visualizations

Caption: Experimental workflow for analyzing the effect of mobile phase pH on retention times.

Caption: Logical relationship between mobile phase pH and analyte retention in reverse-phase HPLC.

References

• 1. moravek.com [moravek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]

Technical Support Center: Minimizing Signal Suppression with Chloramphenicol-d5

Welcome to the technical support center for minimizing signal suppression in complex matrices when using Chloramphenicol-d5 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a concern in LC-MS/MS analysis?

A1: Signal suppression, a type of matrix effect, is the reduction of an analyte's signal intensity due to the presence of other components in the sample matrix.[1] In Liquid Chromatography-Mass Spectrometry (LC-MS/MS), co-eluting matrix components can interfere with the ionization process of the target analyte in the mass spectrometer's ion source, leading to decreased sensitivity and inaccurate quantification.[2][3] This is a significant concern as it can lead to underestimation of the analyte concentration or even false-negative results.[3]

Q2: How does using a deuterated internal standard like Chloramphenicol-d5 help in minimizing signal suppression?

A2: A deuterated internal standard, such as Chloramphenicol-d5, is chemically almost identical to the analyte of interest (Chloramphenicol).[4] This means it will have very similar chromatographic behavior and ionization efficiency.[5] By adding a known amount of Chloramphenicol-d5 to each sample, it experiences the same degree of signal suppression as the non-labeled analyte.[5] The ratio of the analyte signal to the internal standard signal is then used for quantification, which corrects for the variability caused by matrix effects and results in more accurate and precise measurements.[5]

Q3: What are the typical complex matrices where signal suppression is observed when analyzing for Chloramphenicol?

A3: Signal suppression for Chloramphenicol can be significant in a variety of complex biological and food matrices, including but not limited to:

• Honey[6]

• Milk[7]

• Plasma and other biological fluids[8][9]

• Tissue homogenates[5][9]

• Urine[2][9]

Q4: Can Chloramphenicol-d5 completely eliminate matrix effects?

A4: While Chloramphenicol-d5 is an excellent tool to compensate for matrix effects, it may not completely eliminate them.[10] The key to effective compensation is the co-elution of the analyte and the internal standard.[11] If there are slight differences in retention time due to the "isotope effect," they may experience slightly different matrix effects, which can lead to some residual variability.[11][12] Therefore, optimizing chromatographic conditions to ensure complete co-elution is crucial.[11]

Troubleshooting Guides

This section provides a structured approach to troubleshoot common issues related to signal suppression when using Chloramphenicol-d5.

Issue 1: Inconsistent or Low Internal Standard (Chloramphenicol-d5) Response

Symptoms:

• The peak area of Chloramphenicol-d5 varies significantly between samples.

• The Chloramphenicol-d5 signal is consistently lower in matrix samples compared to standards prepared in a clean solvent.

Possible Causes and Solutions:

Cause	Troubleshooting Steps	Expected Outcome
Matrix Effects	1. Dilute the Sample: Dilute the sample extract with the initial mobile phase to lower the concentration of matrix components.[8] 2. Improve Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering compounds.[8][13] 3. Optimize Chromatography: Adjust the chromatographic gradient to better separate Chloramphenicol-d5 from co-eluting matrix components.[13]	A more stable and consistent signal for Chloramphenicol-d5 across all samples.
Inconsistent Sample Preparation	1. Review Standard Operating Procedures (SOPs): Ensure the protocol for adding the internal standard is clear and followed consistently.[8] 2. Verify Pipetting: Use calibrated positive displacement pipettes for adding the internal standard to minimize volume errors.[8] 3. Ensure Proper Mixing: Vortex samples thoroughly after adding the internal standard to ensure a homogenous mixture.[8]	Reduced variability in the internal standard response, leading to improved precision.
Internal Standard Degradation	1. Check Storage Conditions: Verify that the Chloramphenicol-d5 stock and working solutions are stored at the recommended temperature and protected from light.[4] 2. Prepare Fresh Solutions: If degradation is suspected, prepare a fresh stock solution of the internal standard.[12] 3. Assess Stability in Matrix: Analyze quality control (QC) samples at the beginning and end of a long analytical run to check for degradation in the sample matrix over time.[8]	A stable internal standard signal throughout the analytical run, ensuring data accuracy.

Issue 2: Poor Accuracy and Precision in Quantification Despite Using an Internal Standard

Symptoms:

• The calculated concentrations of Quality Control (QC) samples are outside the acceptable limits.

• High variability (%CV) in replicate measurements.

Possible Causes and Solutions:

Cause	Troubleshooting Steps	Expected Outcome
Differential Matrix Effects	1. Verify Co-elution: Overlay the chromatograms of the analyte (Chloramphenicol) and the internal standard (Chloramphenicol-d5) to confirm they are co-eluting perfectly.[11] 2. Adjust Chromatography: If there is a slight separation, modify the mobile phase composition or gradient to achieve complete co-elution.[12]	Improved accuracy and precision as both the analyte and internal standard experience the same ionization conditions.
Non-Linearity in Response	1. Evaluate Matrix-Matched Calibration Curve: Prepare calibration standards in the same matrix as the samples to construct a matrix-matched calibration curve.[2] Compare its linearity and slope to a solvent-based calibration curve to assess the extent of the matrix effect.[1]	A more accurate calibration model that accounts for the matrix effects, leading to better quantification.
Cross-Contamination or Interference	1. Check for Analyte in Internal Standard: Analyze the Chloramphenicol-d5 solution alone to ensure it is free from contamination with the non-labeled Chloramphenicol.[12] 2. Run Blank Matrix Samples: Analyze blank matrix samples (without analyte or internal standard) to check for any endogenous interferences at the mass transitions of interest.	Confidence in the purity of the internal standard and absence of interferences, ensuring the integrity of the quantitative data.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol allows for the quantitative assessment of signal suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of Chloramphenicol at various concentrations in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (known to be free of the analyte). After the final extraction step, spike the extract with Chloramphenicol standards at the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with Chloramphenicol standards at the same concentrations as Set A before initiating the sample extraction procedure.

• Add Internal Standard: Add a constant concentration of Chloramphenicol-d5 to all samples in all three sets.

• Analyze Samples: Analyze all samples using the developed LC-MS/MS method.

• Calculate Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) x 100

Data Interpretation:

Parameter	Value	Interpretation
Matrix Effect	< 100%	Signal Suppression
> 100%	Signal Enhancement
= 100%	No Matrix Effect
Recovery	< 100%	Inefficient Extraction
= 100%	100% Extraction Recovery
Process Efficiency	< 100%	A combination of matrix effects and inefficient extraction.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE) for Biological Fluids

This is a general protocol that can be adapted for matrices like plasma or urine.

• Sample Aliquoting: Aliquot 1.0 mL of the sample (e.g., plasma) into a polypropylene (B1209903) centrifuge tube.[5]

• Internal Standard Spiking: Add a specific volume of the Chloramphenicol-d5 working solution to each sample, blank, and calibration standard.[5]

• Extraction: Add 3.0 mL of ethyl acetate (B1210297) to the tube.

• Mixing: Vortex the tube for 5 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the mobile phase, vortex, and transfer to an autosampler vial for LC-MS/MS analysis.[7]

Visualizations

Caption: A typical experimental workflow for the quantitative analysis of Chloramphenicol using Chloramphenicol-d5 as an internal standard.

References

• 1. longdom.org [longdom.org]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. azom.com [azom.com]
• 8. benchchem.com [benchchem.com]
• 9. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Strategies to enhance the sensitivity of chloramphenicol detection using Chloramphenicol-d5-2

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for enhancing the sensitivity and accuracy of chloramphenicol (B1208) (CAP) detection using its deuterated internal standard, Chloramphenicol-d5 (CAP-d5).

Frequently Asked Questions (FAQs)

Q1: Why should I use Chloramphenicol-d5 as an internal standard?

A1: Using a stable isotope-labeled internal standard like Chloramphenicol-d5 (CAP-d5) is the gold standard in quantitative mass spectrometry.[1] CAP-d5 is chemically and physically almost identical to the native chloramphenicol, meaning it behaves similarly during sample preparation (extraction, cleanup) and analysis (chromatography, ionization).[1] This allows it to accurately correct for variations in sample preparation recovery, injection volume, and instrument response, including matrix effects, which can suppress or enhance the analyte signal.[2] This leads to improved accuracy and precision in your results.

Q2: What is the optimal ionization mode for detecting Chloramphenicol and Chloramphenicol-d5?

A2: The most effective ionization mode for CAP and CAP-d5 is negative ion electrospray ionization (ESI-).[3][4][5] This is because the chloramphenicol molecule can readily lose a proton to form a negative ion, leading to a strong and stable signal for detection.

Q3: What are the typical precursor and product ions I should monitor in MS/MS analysis?

A3: For chloramphenicol (CAP), the precursor ion is typically [M-H]⁻ at m/z 321.[3][6] Common product ions for Selected Reaction Monitoring (SRM) are m/z 152 and m/z 194.[3][6] For the internal standard, Chloramphenicol-d5 (CAP-d5), the precursor ion will be m/z 326, and a common product ion to monitor is m/z 157. The transition 321 → 152 is often used for quantification due to its high intensity and specificity.[7]

Q4: What are "matrix effects" and how can CAP-d5 help mitigate them?

A4: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[8][9] This can lead to ion suppression or enhancement, causing inaccurate quantification.[10] Because CAP-d5 co-elutes with CAP and has nearly identical ionization properties, it experiences the same matrix effects.[1] By calculating the ratio of the analyte signal to the internal standard signal, these variations are normalized, providing a more accurate measurement of the analyte's true concentration.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Low Sensitivity / No Signal for CAP or CAP-d5	Incorrect MS source parameters.	Optimize source parameters such as ion spray voltage, gas flows (nebulizer, curtain), and temperature.[3][11] Perform a direct infusion of a standard solution to tune these settings for maximum signal intensity.[4]
Inefficient sample extraction or cleanup.	Review your extraction protocol. Ensure the solvent (e.g., ethyl acetate (B1210297), acetonitrile) is appropriate for your matrix.[3][12] Consider if a cleanup step like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) is needed to remove interfering substances.[13][14]
Suboptimal mobile phase composition.	Ensure the mobile phase pH and composition are suitable for ESI- mode. Mobile phases often consist of water and methanol (B129727) or acetonitrile (B52724), sometimes with additives like acetic acid.[3][7]
High Background Noise	Matrix interference.	Improve sample cleanup. Techniques like SPE are very effective at removing matrix components that cause high background.[6][8]
Contaminated LC-MS system.	Flush the LC system and mass spectrometer thoroughly. Check for contamination in the mobile phase, solvents, and vials.
Poor Peak Shape (Tailing, Fronting, or Splitting)	Column degradation or incompatibility.	Ensure your column (e.g., C8 or C18) is in good condition and suitable for the analysis.[3][4] Check for blockages in the column or LC system.
Inappropriate reconstitution solvent.	The solvent used to redissolve the dried extract should be compatible with the initial mobile phase conditions to ensure good peak focusing on the column.[13]
Inconsistent Results / Poor Reproducibility	Variability in manual sample preparation.	Ensure consistent timing and technique for each step (vortexing, centrifugation, evaporation).[15] The use of CAP-d5 as an internal standard is critical to correct for inevitable minor variations.[12]
Matrix effects varying between samples.	Use matrix-matched calibration standards. Prepare your calibration curve in a blank matrix extract that is identical to your samples to compensate for consistent matrix effects.[10][8]
Analyte instability.	Check for degradation of CAP in the biological matrix or during sample processing. Ensure samples are stored properly (e.g., ≤–18°C) until analysis.[3][4]

Experimental Protocols & Data

Protocol 1: Liquid-Liquid Extraction (LLE) for Chloramphenicol in Honey

This protocol is adapted from established methods for analyzing CAP in honey.[12]

• Weigh 2 g of the honey sample into a 50 mL centrifuge tube.

• Add a known amount of CAP-d5 internal standard solution.

• Add 2 mL of Milli-Q water (pH 3.3) and vortex for 1 minute to dissolve the honey.

• Add 10 mL of ethyl acetate and vortex thoroughly.

• Centrifuge at 4500 rpm for 5 minutes.

• Transfer the upper ethyl acetate layer to a clean tube. Repeat the extraction (steps 4-6) two more times, pooling the ethyl acetate layers.

• Evaporate the pooled extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a 50:50 mixture of Milli-Q water and n-Hexane/CCl₄.

• Vortex, then transfer the upper aqueous layer to a UPLC vial for analysis.

Protocol 2: Sample Preparation for Chloramphenicol in Milk

This simplified protocol uses protein precipitation for milk samples.[13]

• Aliquot 1 mL of milk into a centrifuge tube.

• Add a known amount of CAP-d5 internal standard solution.

• Add 1.5 mL of acetonitrile to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and dilute with water as needed for compatibility with the LC gradient.

• Filter the diluted extract into an LC vial for analysis.

Quantitative Data: LC-MS/MS Parameters

The following table summarizes typical parameters for LC-MS/MS analysis of chloramphenicol. These should be used as a starting point and optimized for your specific instrument and application.[3][4]

Parameter	Typical Value / Condition
LC Column	Reversed-phase C8 or C18 (e.g., Kinetex C8, 75 mm × 2.1 mm, 2.6 µm)[3][4]
Mobile Phase A	0.1% Acetic Acid in Water[3] or Deionized Water
Mobile Phase B	Methanol[3] or Acetonitrile[12]
Flow Rate	0.2 - 0.4 mL/min[3][11]
Column Temperature	40°C[3][11]
Injection Volume	10 - 25 µL[3][15]
Ionization Mode	Electrospray Ionization, Negative (ESI-)[3]
Capillary Voltage	4.5 kV[3]
Source Temperature	400°C[3]
Desolvation Gas Flow	Instrument dependent (e.g., 35 psi)[3]
MRM Transition (CAP)	Quantifier: 321 → 152; Qualifier: 321 → 194[3]
MRM Transition (CAP-d5)	326 → 157
Collision Energy (CAP)	-22 eV (for 321→152); -18 eV (for 321→194)[3]

Quantitative Data: Method Performance

This table presents typical performance data from validated methods for easy comparison.

Matrix	Method	Recovery (%)	LOD / LOQ (µg/kg)	Reference
Various Foods	LLE, SPE, LC-MS/MS	92.1 - 107.1	CCα: 0.10-0.15; CCβ: 0.12-0.18	[3][4][6]
Honey	Automated online extraction, LC-MS/MS	80.9 - 96.0	LOD: 0.023; LLOQ: 0.047	[15]
Shrimp	LLE, LC-MS/MS	85 - 102	LOD: 0.08; LOQ: 0.3	[7]
Meat	Generic Sample Prep, LC-MS/MS	Meets 85-120% requirement	S/N > 100 at 0.01 µg/kg	[5]

Note: CCα (Decision Limit) and CCβ (Detection Capability) are performance characteristics defined by European Commission Decision 2002/657/EC.

Visualizations

Experimental Workflow

Caption: General workflow for chloramphenicol analysis using an internal standard.

Troubleshooting Logic for Low Sensitivity

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. sciex.com [sciex.com]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. longdom.org [longdom.org]
• 9. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]
• 12. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 13. lcms.cz [lcms.cz]
• 14. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS/MS Methods for Chloramphenicol Analysis Using Chloramphenicol-d5 Internal Standard in Accordance with EC 2002/657/EC

This guide provides a comprehensive comparison of validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of chloramphenicol (B1208) in food matrices, with a focus on the use of Chloramphenicol-d5 as an internal standard, following the guidelines of the European Commission Decision 2002/657/EC. This document is intended for researchers, scientists, and professionals in the field of drug development and food safety who are involved in the analysis of veterinary drug residues.

Chloramphenicol is a broad-spectrum antibiotic that is banned for use in food-producing animals due to its potential to cause serious adverse effects in humans, such as aplastic anemia.[1][2] Consequently, regulatory bodies like the European Union have set a Minimum Required Performance Limit (MRPL) of 0.3 µg/kg for chloramphenicol in food products of animal origin.[1] To enforce this regulation, sensitive and reliable analytical methods are required. LC-MS/MS has become the method of choice for its high sensitivity and specificity.[1]

A critical component of a robust LC-MS/MS method is the use of an appropriate internal standard to ensure accuracy and precision by correcting for variations during sample preparation and analysis.[3] The ideal internal standard is a stable isotope-labeled version of the analyte, such as Chloramphenicol-d5. This guide will explore the performance of methods utilizing Chloramphenicol-d5 and compare different sample preparation techniques.

Performance Comparison of Sample Preparation Methods

The following tables summarize the performance characteristics of LC-MS/MS methods for chloramphenicol analysis, validated according to EC 2002/657/EC, using Chloramphenicol-d5 as the internal standard. The primary difference between the presented methods lies in the sample preparation approach: traditional Liquid-Liquid Extraction (LLE) followed by Solid-Phase Extraction (SPE) versus the more modern QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Table 1: Method Performance using Liquid-Liquid Extraction and Solid-Phase Extraction (LLE/SPE)

Matrix	CCα (µg/kg)	CCβ (µg/kg)	Recovery (%)	Repeatability (RSDr %)	Within-Lab Reproducibility (RSDw %)	Reference
Milk	0.087	0.12	95-105	< 8.0	< 15	[1]
Muscle	Not Specified	Not Specified	92.1-107.1	< 11.0	< 13.6	[2]
Honey	0.05	0.09	85.5-115.6	< 22.5	Not Specified	[2]
Fish & Prawns	0.04	0.06	85.5-115.6	< 22.5	Not Specified	[2]

Table 2: Method Performance using QuEChERS

Matrix	CCα (µg/kg)	CCβ (µg/kg)	Recovery (%)	Repeatability (RSDr %)	Within-Lab Reproducibility (RSDw %)	Reference
Various (22 matrices)	0.10 - 0.15	0.12 - 0.18	93.1 - 108.0	< 9.2	< 13.1	[4]
Honey	Not Specified	Not Specified	>97	< 10	Not Specified	[5]

Discussion on Method Alternatives

Internal Standard: Chloramphenicol-d5

The use of a stable isotope-labeled internal standard, such as Chloramphenicol-d5, is considered the gold standard in quantitative mass spectrometry.[3] This is because its chemical and physical properties are nearly identical to the native chloramphenicol. This results in similar extraction recovery and ionization efficiency, providing the most accurate correction for matrix effects and variations in the analytical process. While other structurally similar compounds could be used as internal standards, they may exhibit different chromatographic behavior and ionization responses, potentially leading to less accurate quantification.

Sample Preparation: LLE/SPE vs. QuEChERS

Traditional sample preparation for chloramphenicol often involves a multi-step process of liquid-liquid extraction followed by solid-phase extraction for cleanup.[1] While effective, this approach can be time-consuming and labor-intensive.

The QuEChERS method has emerged as a popular alternative, offering a simpler, faster, and more cost-effective approach.[4] As the data in Table 2 suggests, QuEChERS-based methods can achieve comparable performance to LLE/SPE methods in terms of recovery and precision across a wide range of matrices. The choice between these methods will depend on the specific laboratory workflow, available resources, and the variety of matrices being analyzed.

Experimental Protocols

The following are representative experimental protocols for the analysis of chloramphenicol in food matrices using LC-MS/MS, validated according to EC 2002/657/EC.

Protocol 1: LLE/SPE Method for Chloramphenicol in Milk

This protocol is adapted from a validated method for the analysis of chloramphenicol in milk.[1]

1. Sample Preparation

• To 2 mL of milk in a centrifuge tube, add 10 µL of Chloramphenicol-d5 internal standard solution.

• Add 6 mL of acetonitrile (B52724), vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• The supernatant can be directly analyzed or subjected to further cleanup by SPE if necessary.

2. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., Hypersil GOLD™ 50 mm x 2.1 mm).[1]

• Mobile Phase: A gradient of water and acetonitrile/methanol.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative mode.

• Monitored Transitions:

  • Chloramphenicol: m/z 321 → 152 (quantification), 321 → 194, 321 → 257 (confirmation).[1]

  • Chloramphenicol-d5: m/z 326 → 157.

Protocol 2: QuEChERS Method for Chloramphenicol in Various Food Matrices

This protocol is a general representation based on a multi-matrix method.[4]

1. Sample Preparation

• Weigh 5 g of homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and 10 µL of Chloramphenicol-d5 internal standard solution.

• Add 10 mL of acetonitrile and shake vigorously.

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute and centrifuge.

• Take an aliquot of the acetonitrile supernatant for dispersive SPE (d-SPE) cleanup.

• Add the supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18).

• Vortex and centrifuge.

• The final extract is ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: HPLC or UHPLC system.

• Column: C18 or similar reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like acetic acid or ammonium (B1175870) formate.

• Mass Spectrometer: Triple quadrupole mass spectrometer with ESI in negative mode.

• Monitored Transitions:

  • Chloramphenicol: m/z 321 → 152 (quantification), 321 → 194 (confirmation).[4]

  • Chloramphenicol-d5: m/z 326 → 157.

Validation Workflow according to EC 2002/657/EC

The following diagram illustrates the key steps involved in the validation of an analytical method for chloramphenicol according to the criteria set out in Commission Decision 2002/657/EC.

Caption: Workflow for the validation of an analytical method according to EC 2002/657/EC.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Chloramphenicol-d5-2 vs. Thiamphenicol-d3 as Internal Standards in Bioanalysis

In the precise world of analytical chemistry, particularly in drug development and monitoring, the choice of an internal standard is a critical decision that can significantly impact the accuracy and reliability of quantitative results. This is especially true for liquid chromatography-mass spectrometry (LC-MS) based methods, the gold standard for bioanalysis. This guide provides a detailed comparison of two commonly used internal standards, Chloramphenicol-d5-2 and Thiamphenicol-d3, for the quantification of the broad-spectrum antibiotic thiamphenicol (B1682257).

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, as its chemical and physical properties are nearly identical, ensuring it behaves similarly during sample preparation and analysis. In this context, Thiamphenicol-d3, being the deuterated analog of thiamphenicol, is theoretically the superior choice.[1] However, a significant challenge is the limited availability of comprehensive, published validation data for Thiamphenicol-d3 across a wide range of biological matrices.[2][3]

Conversely, Chloramphenicol-d5, a deuterated analog of the structurally similar compound chloramphenicol, has been more extensively documented in scientific literature for the quantification of thiamphenicol.[2][3] This guide will delve into the theoretical advantages of Thiamphenicol-d3, present available experimental data for both internal standards, and provide detailed experimental protocols to aid researchers in making an informed decision.

The Theoretical Advantage: Why a SIL Internal Standard Reigns Supreme

The fundamental principle behind using a SIL internal standard like Thiamphenicol-d3 is that it will co-elute with the analyte (thiamphenicol) and exhibit identical behavior during extraction, ionization, and passage through the mass spectrometer.[4] This near-perfect mimicry allows it to effectively compensate for variations in sample preparation, matrix effects (ion suppression or enhancement), and instrument response, leading to more accurate and precise quantification.[1][4]

Structural analogs like Chloramphenicol-d5, while useful, have inherent differences in their chemical structure. This can lead to variations in chromatographic retention time, extraction efficiency, and ionization efficiency compared to the analyte, potentially compromising the accuracy of the results, especially in complex biological matrices.[1][5]

Performance Data: A Side-by-Side Look

While direct head-to-head comparative studies are scarce in peer-reviewed literature, we can compile and compare performance data from various validation studies. The following tables summarize key performance metrics for LC-MS/MS methods using either Chloramphenicol-d5-2 or Thiamphenicol-d3 as internal standards for the analysis of thiamphenicol in different biological matrices.

Table 1: Performance Evaluation of Chloramphenicol-d5 as an Internal Standard for Thiamphenicol Analysis

Biological Matrix	Linearity (r²)	Recovery (%)	Precision (RSD%)	Limit of Quantification (LOQ)	Reference
Chicken Muscle	> 0.99	95.1 - 107.3	Not Specified	3 µg/kg	[2]
Honey	> 0.99	74.9 - 107	0.5 - 9.7	1.0 ng/g	[2]
Bovine and Fish Muscle	Not Specified	82 - 111	1.1 - 18.1	Not Specified	[6]
Poultry, Swine, Bovine, Fish Muscle	Not Specified	82 - 111	4.3 - 18.1	Not Specified	[6]

Table 2: Performance Evaluation of Thiamphenicol-d3 as an Internal Standard for Thiamphenicol Analysis

Biological Matrix	Linearity (r²)	Recovery (%)	Precision (RSD%)	Limit of Quantification (LOQ)	Reference
Animal & Aquaculture Products	≥ 0.9941	71.66 - 106.91	≤ 18.05	0.02 - 10.4 µg/kg	[2]

Note: The data presented is compiled from different sources and may not be directly comparable due to variations in experimental conditions and validation protocols.

Experimental Protocols: A Guide to Implementation

The following are representative experimental protocols for the analysis of thiamphenicol in biological matrices using either Chloramphenicol-d5-2 or Thiamphenicol-d3 as an internal standard.

Sample Preparation (Liquid-Liquid Extraction)

A common method for extracting thiamphenicol from biological matrices is liquid-liquid extraction (LLE).

• Homogenization: Homogenize solid samples (e.g., 1-5 g of tissue) to ensure uniformity. Liquid samples like plasma or milk can be used directly.

• Spiking: Accurately add a known amount of the internal standard solution (either Chloramphenicol-d5-2 or Thiamphenicol-d3) to the sample.

• Extraction: Add an appropriate extraction solvent, such as ethyl acetate, and vortex thoroughly to ensure efficient extraction.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Evaporation: Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a suitable solvent for LC-MS/MS analysis, typically the initial mobile phase.[6]

• Filtration: Filter the reconstituted sample before injection into the LC-MS/MS system.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of thiamphenicol.

• Chromatographic Column: A C18 reversed-phase column is commonly used.[6]

• Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile, methanol) is typical.[7]

• Flow Rate: Flow rates are generally in the range of 0.2-0.5 mL/min.

• Ionization Mode: Electrospray ionization (ESI) in negative mode is commonly employed for thiamphenicol.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both thiamphenicol and the internal standard.[1]

Visualizing the Workflow

To better understand the analytical process, the following diagram illustrates a typical experimental workflow for the quantification of thiamphenicol using an internal standard.

Experimental workflow for thiamphenicol analysis.

Conclusion: Making the Right Choice

The selection of an internal standard is a critical step in developing a robust and reliable bioanalytical method.

Thiamphenicol-d3 stands as the theoretically ideal internal standard for thiamphenicol quantification due to its isotopic relationship with the analyte. This ensures the most accurate correction for experimental variability.[1] However, the current lack of extensive, publicly available validation data may require laboratories to perform a thorough in-house validation for their specific matrix and analytical method.[2]

Chloramphenicol-d5-2 , on the other hand, is a well-documented and validated internal standard for thiamphenicol analysis in a variety of biological matrices.[3] For laboratories seeking a readily implementable solution with a strong foundation of published data, Chloramphenicol-d5-2 presents a robust and reliable option.

Ultimately, the choice between Thiamphenicol-d3 and Chloramphenicol-d5-2 will depend on the specific requirements of the study, the availability of resources for method development and validation, and the desired level of analytical rigor. As more research is published, a more direct and comprehensive comparison of these two internal standards will undoubtedly emerge, further guiding the scientific community in their analytical endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. LC-MS/MS-based determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry meat from the Punjab-Pakistan - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Evaluation: Chloramphenicol-d5 vs. Florfenicol-d3 as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of the veterinary antibiotic florfenicol (B1672845), the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison of two commonly employed internal standards, Chloramphenicol-d5 (CAP-d5) and ent-Florfenicol-d3 (FF-d3), supported by experimental data from various studies. The use of a stable isotope-labeled internal standard, such as FF-d3, is widely regarded as the gold standard in quantitative mass spectrometry, as it most effectively compensates for variations during sample preparation and instrumental analysis.[1] This guide will delve into the performance characteristics of both internal standards to inform the selection process for demanding quantitative applications.

Quantitative Performance Data

The accuracy and precision of an analytical method are paramount for its validation and reliability. The following tables summarize the performance of ent-Florfenicol-d3 and Chloramphenicol-d5 in the quantification of florfenicol across different biological and feed matrices.

Table 1: Performance of ent-Florfenicol-d3 as an Internal Standard for Florfenicol Analysis

Analyte(s)	Matrix	Accuracy (Bias %)	Precision (RSD/CV%)	Linearity (r²)
Florfenicol & Florfenicol Amine	Bull Serum & Seminal Plasma	Within ±15%[1][2]	<15%[1][2]	>0.99[2]

Table 2: Performance of Chloramphenicol-d5 as an Internal Standard for Florfenicol Analysis

Analyte(s)	Matrix	Accuracy (Recovery %)	Precision (RSD/CV%)
Florfenicol, Chloramphenicol (B1208), Thiamphenicol, Florfenicol Amine	Chicken Muscle	95.1% to 107.3%[1]	Intra-day: <10.9%, Inter-day: <10.6%[1]
Florfenicol, Chloramphenicol, Thiamphenicol	Animal Feed	Recoveries between -20% and +10%[1]	Up to 19%[1]
Florfenicol	Various Animal Products	76.12% to 109.57%[1][3]	≤ 18.05%[3][4][5][6]

Methods utilizing ent-Florfenicol-d3 consistently demonstrate excellent accuracy and precision, which is expected when using a stable isotope-labeled analog of the analyte.[1] This is because it co-elutes with the analyte and experiences identical ionization effects, providing the most accurate correction.[1][7] While Chloramphenicol-d5 can be a suitable internal standard for multi-residue screening methods, the data indicates a potential for greater variability in accuracy and precision.[1] This wider variation may be attributed to differences in extraction efficiency, chromatographic behavior, and ionization response between florfenicol and the structurally different chloramphenicol molecule.[1][8]

Experimental Methodologies

Detailed experimental protocols are crucial for replicating and evaluating analytical methods. Below are representative protocols for methods using either ent-Florfenicol-d3 or Chloramphenicol-d5 as internal standards for the quantification of florfenicol.

Method 1: Quantification of Florfenicol using ent-Florfenicol-d3 Internal Standard

This protocol is adapted from a validated method for the simultaneous quantification of Florfenicol and Florfenicol amine in bull serum and seminal plasma.[1][2]

1. Sample Preparation (Protein Precipitation):

• To 100 µL of the biological sample (e.g., bull serum or seminal plasma), add 20 µL of ent-Florfenicol-d3 internal standard working solution (2 µg/mL in acetonitrile).[1]

• Induce protein precipitation by adding 80 µL of acetonitrile (B52724).[1][7]

• Vortex the mixture for 30 seconds.[1][7]

• Centrifuge at 21,000 ×g for 10 minutes.[1][7]

• Transfer 20 µL of the supernatant to an LC vial containing 180 µL of ultra-pure water.[1][7]

2. UHPLC-MS/MS Conditions:

• UHPLC System: Waters Acquity UPLC I-Class[1]

• Column: Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm)[1][2]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[1]

• Flow Rate: 0.4 mL/min[1]

• Mass Spectrometer: Xevo TQ-XS triple quadrupole mass spectrometer[1]

• Ionization: Electrospray ionization (ESI) in negative mode.[1]

• MRM Transitions: Specific precursor and product ions for florfenicol and ent-Florfenicol-d3 are monitored.[1]

Method 2: Quantification of Florfenicol using Chloramphenicol-d5 Internal Standard

This protocol is based on a method for the determination of multiple amphenicol residues in chicken muscle.[1]

1. Sample Preparation (Solvent Extraction and SPE Cleanup):

• Homogenize a 2 g sample of minced chicken muscle.[1]

• Add the Chloramphenicol-d5 internal standard.[1]

• Perform an extraction with ethyl acetate (B1210297) containing 2% ammonium (B1175870) hydroxide.[1]

• Separate the organic layer and defat with n-hexane.[1]

• Clean up the extract using an Oasis MCX solid-phase extraction (SPE) cartridge.[1]

2. LC-MS/MS Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) system[8]

• Column: XTerra MS C18 (2.1 × 100 mm, 3.5 µm)[1]

• Mobile Phase: A gradient of acetonitrile and water.[1]

• Flow Rate: 0.2 mL/min[1]

• Mass Spectrometer: API 4000 triple quadrupole mass spectrometer[1]

• Ionization: Electrospray ionization (ESI) in both positive and negative modes.[1]

• MRM Transitions: Specific transitions for florfenicol and Chloramphenicol-d5 are monitored.[1]

Visualizing the Workflow and Rationale

To better illustrate the processes and logical considerations in selecting an internal standard, the following diagrams are provided.

Caption: A generalized workflow for quantitative analysis using an internal standard by LC-MS/MS.

Caption: Logical relationship between an analyte and different types of internal standards.

Conclusion

For researchers and scientists requiring the highest level of accuracy and precision in florfenicol quantification, ent-Florfenicol-d3 is the demonstrably superior internal standard.[1] Its identical chemical properties to florfenicol ensure the most effective compensation for analytical variability during sample processing and analysis.[7][9] While Chloramphenicol-d5 can be employed as a functional internal standard, particularly in multi-residue methods, the available data suggests a greater potential for variability in recovery and precision.[1] The choice of internal standard should, therefore, be guided by the specific requirements of the analytical study, with a strong recommendation for ent-Florfenicol-d3 in demanding quantitative applications where accuracy and reproducibility are paramount.

References

• 1. benchchem.com [benchchem.com]
• 2. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry [frontiersin.org]
• 4. Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Linearity, accuracy, and precision of methods using Chloramphenicol-d5-2

For researchers and scientists in drug development and food safety, the precise and reliable quantification of chloramphenicol (B1208) is critical due to its potential toxicity in humans. A key component in achieving accurate measurements using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the use of an appropriate internal standard. Chloramphenicol-d5, a deuterated analog of the parent compound, is a widely adopted internal standard. This guide provides a comprehensive comparison of its performance, supported by experimental data, to aid in methodological validation and selection.

Performance Characteristics of Methods Utilizing Chloramphenicol-d5

The use of a stable isotope-labeled internal standard like Chloramphenicol-d5 is considered the gold standard in quantitative mass spectrometry. This is because its chemical and physical properties are nearly identical to the analyte of interest, chloramphenicol. This similarity ensures that it behaves similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for variations in these steps and potential matrix effects.

The following tables summarize the performance characteristics of validated LC-MS/MS methods that employ Chloramphenicol-d5 as an internal standard across various biological and food matrices.

Linearity

Linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. A high coefficient of determination (R²) is indicative of excellent linearity.

Matrix	Concentration Range (µg/kg)	Coefficient of Determination (R²)
Poultry Meal	0.25 - 5.0	> 0.999[1]
Honey	0.05 - 5.0	0.992[2]
Milk	0.1 - 2.0	> 0.99[3]
Various Animal Tissues	0.1 - 10.0	0.99 - 0.998[4]
Honey	0.024 - 1.5	0.9944[5]

Accuracy

Accuracy refers to the closeness of the measured value to the true value. It is often expressed as the percentage of recovery of a known amount of analyte spiked into a blank matrix.

Matrix	Spiked Concentration (µg/kg)	Mean Recovery (%)
Honey	0.15	92 - 104[6]
Various Animal Tissues	0.1 - 10.0	92.1 - 107.1[4]
Poultry Meal	Not Specified	94 - 100[1]
Milk	0.1, 0.3, 0.5, 1.0	96.5[3]
Honey	0.19, 0.38, 1.5	80.9 - 96.0[5]

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is typically expressed as the relative standard deviation (RSD).

Matrix	Measurement Condition	Relative Standard Deviation (RSD) (%)
Honey	Repeatability	11[6]
Various Animal Tissues	Repeatability	< 11.0[4]
Various Animal Tissues	Within-laboratory reproducibility	< 13.6[4]
Poultry Meal	Not Specified	< 11[1]
Milk	Repeatability	10.6[3]

Comparative Insights

While direct head-to-head studies are not always available, the data consistently demonstrates that methods using Chloramphenicol-d5 achieve the high standards of linearity, accuracy, and precision required for regulatory compliance and reliable scientific findings.[6][7] The use of a deuterated internal standard is particularly advantageous in minimizing matrix effects, which can be a significant source of variability in complex samples like food and biological tissues.[8]

Some studies have explored the use of structural analogs as internal standards.[9][10] While a viable option, structural analogs may have different chromatographic retention times and ionization efficiencies compared to the analyte.[9] This can lead to less effective correction for matrix effects and other sources of analytical variability. Therefore, the use of a stable isotope-labeled internal standard such as Chloramphenicol-d5 is generally preferred to ensure the most accurate and precise quantification.[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are summaries of typical experimental protocols for the analysis of chloramphenicol using Chloramphenicol-d5 as an internal standard.

Sample Preparation (Liquid-Liquid Extraction for Poultry Meal)

• Weigh 2 grams of the homogenized poultry meal sample into a 50 mL centrifuge tube.

• Add the Chloramphenicol-d5 internal standard.

• Add 10 mL of ethyl acetate (B1210297) and vortex for 10 minutes.

• Centrifuge at 8000 rpm for 10 minutes.

• Transfer the supernatant (ethyl acetate layer) to a new tube.

• Repeat the extraction process with another 10 mL of ethyl acetate.

• Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 2 mL of 50% acetonitrile (B52724).

• Vortex for 3 minutes and centrifuge.

• Filter the supernatant through a 0.22 µm PVDF filter into a sample vial for LC-MS/MS analysis.[1]

Sample Preparation (Solid-Phase Extraction for Honey)

• Dilute 1 gram of honey with 5 mL of water.

• Add 25 µL of a 10 ppb Chloramphenicol-d5 internal standard solution.

• Load the solution onto a conditioned SPE cartridge and allow it to stand for 5 minutes.

• Elute the analyte with 10 mL of ethyl acetate.

• Evaporate the eluate to dryness and reconstitute for analysis.[11]

LC-MS/MS Conditions

• Column: A reverse-phase C18 column is commonly used.[1][6]

• Mobile Phase: A gradient of deionized water and acetonitrile or methanol (B129727) is typical.[1][4][6]

• Ionization Mode: Electrospray ionization (ESI) in negative mode is generally employed for chloramphenicol analysis.[4][11]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for both chloramphenicol and Chloramphenicol-d5.[1] For example, MRM of 321.2 > 152.2 for chloramphenicol and 326.2 > 157 for Chloramphenicol-d5.[1]

Visualizing the Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of chloramphenicol using an internal standard.

Caption: General workflow for chloramphenicol analysis using an internal standard.

References

• 1. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 2. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]

Determining Limits of Detection and Quantification for Chloramphenicol using Chloramphenicol-d5 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and precise quantification of analytes at low concentrations is paramount. This guide provides a comprehensive overview of the methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) for the antibiotic Chloramphenicol, with a focus on the application of its deuterated stable isotope-labeled internal standard, Chloramphenicol-d5. The use of a stable isotope-labeled internal standard is a widely accepted practice in quantitative mass spectrometry to correct for variability during sample preparation and analysis, thereby enhancing accuracy and precision.[1][2]

This guide will detail the established experimental protocols for LOD and LOQ determination and present a comparison of performance data from various studies that have successfully utilized Chloramphenicol-d5.

Methodologies for Determining LOD and LOQ

The determination of LOD and LOQ is a critical component of analytical method validation. The International Council for Harmonisation (ICH) guidelines outline several common approaches for this purpose.[1][3][4]

Based on Visual Evaluation

This method involves the analysis of samples with known concentrations of the analyte and establishing the minimum level at which the analyte can be reliably detected (LOD) or quantified with acceptable accuracy and precision (LOQ).[4][5][6] This approach is often used to verify the results obtained by other methods.

Based on Signal-to-Noise Ratio

This approach is suitable for analytical procedures that exhibit baseline noise. The signal-to-noise (S/N) ratio is determined by comparing the signal from samples with known low concentrations of the analyte with the noise of the baseline from blank samples.

• LOD: A signal-to-noise ratio of 3:1 is generally considered acceptable for establishing the detection limit.[4][5][7][8]

• LOQ: A signal-to-noise ratio of 10:1 is typically used for the quantification limit.[4][5][8]

Based on the Standard Deviation of the Response and the Slope

This method relies on the statistical analysis of the calibration curve. The LOD and LOQ are calculated using the following equations:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ = the standard deviation of the response. This can be determined from the standard deviation of the y-intercepts of regression lines, the standard deviation of the blank, or the residual standard deviation of the regression line.[2][3][9][10]

• S = the slope of the calibration curve.[2][3][9][10]

Experimental Protocol for LOD and LOQ Determination with Chloramphenicol-d5

The following is a generalized protocol for determining the LOD and LOQ of Chloramphenicol using Chloramphenicol-d5 as an internal standard, based on methodologies reported in the literature.[11][12][13][14]

1. Preparation of Standard Solutions:

• Prepare individual stock solutions of Chloramphenicol (e.g., 1 mg/mL) and Chloramphenicol-d5 (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile (B52724).[11][14]

• From these stock solutions, prepare a series of working standard solutions of Chloramphenicol at concentrations bracketing the expected LOD and LOQ.

• Prepare a working solution of the internal standard, Chloramphenicol-d5, at a constant concentration to be added to all samples (calibrators, quality controls, and unknowns).

2. Calibration Curve Preparation:

• Prepare a series of calibration standards by spiking a blank matrix (e.g., honey, milk, plasma) with the Chloramphenicol working solutions to achieve a range of concentrations.

• Add a constant amount of the Chloramphenicol-d5 internal standard working solution to each calibration standard.

3. Sample Preparation (Example: Liquid-Liquid Extraction):

• To a known volume or weight of the sample (e.g., 1 g of honey or 1 mL of milk), add the internal standard solution.[6][13]

• Add a suitable extraction solvent (e.g., ethyl acetate).[3][6][13]

• Vortex or shake vigorously to ensure thorough mixing and extraction.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.[3][11]

4. LC-MS/MS Analysis:

• LC Column: A C18 reversed-phase column is commonly used.[3][11]

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like ammonium (B1175870) acetate.[3][11]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is typically employed.[12][14]

• Ionization Mode: Electrospray ionization (ESI) in negative mode is common for Chloramphenicol.[12][14]

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Chloramphenicol and Chloramphenicol-d5.

5. Data Analysis and LOD/LOQ Calculation:

• Construct a calibration curve by plotting the ratio of the peak area of Chloramphenicol to the peak area of Chloramphenicol-d5 against the concentration of Chloramphenicol.

• Apply one of the methodologies described in the previous section to determine the LOD and LOQ. For the S/N ratio method, analyze blank matrix samples and spiked samples at low concentrations. For the calibration curve method, use the regression statistics from the linear calibration curve.

Performance Data with Chloramphenicol-d5

The use of Chloramphenicol-d5 as an internal standard has been shown to enable the development of sensitive and robust methods for the quantification of Chloramphenicol in various complex matrices. The following table summarizes the reported Limits of Quantification (LOQ) from several studies.

Matrix	LOQ	Analytical Method	Reference
Honey	0.15 µg/kg	UPLC-MS/MS	[13]
Milk	0.1 µg/kg	LC-MS/MS	[12]
Poultry Meal	0.29 µg/kg (Decision Limit, CCα)	LC-MS/MS	[11]
Honey	50 ppt (B1677978) (0.05 µg/kg)	LC/TQ	[6]

These studies demonstrate that methods employing Chloramphenicol-d5 as an internal standard can achieve low LOQs, meeting the stringent requirements for residue analysis in food products.

Mandatory Visualizations

Caption: Workflow for the determination of LOD and LOQ.

Caption: Logic for selecting a deuterated internal standard.

Conclusion

The determination of LOD and LOQ is a fundamental aspect of method validation for the sensitive analysis of residues like Chloramphenicol. While the choice of an internal standard does not change the principles of how LOD and LOQ are determined, the use of a high-quality, stable isotope-labeled internal standard such as Chloramphenicol-d5 is crucial for obtaining the accurate and precise data needed for these calculations. The experimental data from various studies confirm that LC-MS/MS methods incorporating Chloramphenicol-d5 can achieve the low detection and quantification limits required for regulatory compliance and food safety monitoring. By following the established protocols outlined in this guide, researchers can confidently and reliably determine the LOD and LOQ for Chloramphenicol in their specific applications.

References

• 1. How to Validate a Biochemical Method per ICH Guidelines [synapse.patsnap.com]
• 2. How to determine the LOD using the calibration curve? [mpl.loesungsfabrik.de]
• 3. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 4. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 5. researchgate.net [researchgate.net]
• 6. thomasalittleconsulting.com [thomasalittleconsulting.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. LOD/LOQ calculation (blank value method) - Chromatography Forum [chromforum.org]
• 12. biopharminternational.com [biopharminternational.com]
• 13. Please help: HPLC method validation - Limit of detection - Chromatography Forum [chromforum.org]
• 14. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the recovery and matrix effects for Chloramphenicol-d5-2 in different food matrices

A Comparative Guide to Recovery and Matrix Effects in Diverse Food Matrices

For researchers, scientists, and professionals in drug development and food safety, the accurate quantification of antibiotic residues in complex food matrices is paramount. Chloramphenicol (B1208) (CAP), a broad-spectrum antibiotic, is banned for use in food-producing animals in many countries due to its potential adverse health effects in humans. Consequently, sensitive and reliable analytical methods are required to detect and quantify its residues at very low levels. The use of a stable isotope-labeled internal standard is a cornerstone of robust quantitative analysis by mass spectrometry, as it effectively compensates for variations during sample preparation and instrumental analysis.

This guide provides an objective comparison of the performance of Chloramphenicol-d5 (CAP-d5) as an internal standard for the analysis of Chloramphenicol across various food matrices. The data presented, compiled from multiple studies, demonstrates the efficacy of CAP-d5 in mitigating matrix effects and ensuring high recovery rates, leading to accurate and precise quantification.

Data Presentation: Recovery and Matrix Effects of Chloramphenicol-d5

The following table summarizes the reported recovery and matrix effect data for the analysis of Chloramphenicol using Chloramphenicol-d5 as an internal standard in different food matrices. The use of a stable isotope-labeled internal standard like CAP-d5 is crucial for correcting analytical variability, including extraction efficiency and matrix-induced signal suppression or enhancement.[1]

Food Matrix	Spiking Level (µg/kg)	Recovery (%)	Matrix Effect (%)	Analytical Method	Reference
Honey	0.19	80.9	Not explicitly stated, but use of IS corrects for it	LC-MS/MS	[2]
0.38	96.0	Not explicitly stated, but use of IS corrects for it	LC-MS/MS	[2]
1.5	92.1	Not explicitly stated, but use of IS corrects for it	LC-MS/MS	[2]
0.15, 0.3, 0.45, 0.6	95.3 - 103.2	Not explicitly stated, but use of IS corrects for it	UPLC-MS/MS	[3]
Milk	0.15, 0.3, 0.45	83 - 101	Not explicitly stated, but use of IS corrects for it	LC-MS/MS
Various (20+ matrices including meat, eggs, milk, honey, seafood)	0.1 - 10.0	92.1 - 107.1	Not explicitly stated, but use of IS corrects for it	LC-MS/MS	[4][5]
Bovine and Fish Muscle	0.5, 1.0, 2.0	82 - 111 (for amphenicols)	Not explicitly stated, but use of IS corrects for it	LC-MS/MS	[6][7]

Note: The matrix effect is often not explicitly quantified as a percentage in studies utilizing a stable isotope-labeled internal standard because the internal standard co-elutes with the analyte and experiences the same matrix effects, thus providing effective correction. The high and consistent recovery values across different matrices and concentration levels underscore the effectiveness of Chloramphenicol-d5 in compensating for matrix-induced variations.

Comparison with Other Internal Standards

While Chloramphenicol-d5 is the most widely used and accepted internal standard for Chloramphenicol analysis due to its identical chemical and physical properties (apart from the isotopic labeling), other structurally similar compounds are sometimes used in multi-residue methods. These can include other deuterated amphenicols like Thiamphenicol-d3 and Florfenicol-d3.

However, direct comparative studies focusing on the analysis of Chloramphenicol with these alternative internal standards in the same food matrices are limited. For the most accurate and precise quantification of Chloramphenicol, the use of its own stable isotope-labeled analogue, Chloramphenicol-d5, is considered the gold standard. This is because it best mimics the behavior of the analyte during extraction, chromatography, and ionization.[8]

Experimental Protocols

A generalized experimental protocol for the determination of Chloramphenicol in food matrices using Chloramphenicol-d5 as an internal standard is outlined below. This protocol is a composite based on several published methods and can be adapted for specific matrices.[3][4][9][10]

1. Sample Preparation and Extraction

• Sample Homogenization: Weigh a representative portion of the homogenized food sample (typically 1-5 g) into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of Chloramphenicol-d5 working solution to the sample.

• Extraction:

  • For Honey: Dissolve the sample in water or a buffer solution.

  • For Milk: Perform protein precipitation with a solvent like acetonitrile (B52724).

  • For Meat/Seafood: Homogenize the sample with an extraction solvent such as ethyl acetate (B1210297) or acetonitrile.

• Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE):

  • LLE: Add an immiscible organic solvent (e.g., ethyl acetate), vortex, and centrifuge to separate the layers. The organic layer containing the analyte and internal standard is collected.

  • SPE: Load the sample extract onto a conditioned SPE cartridge. Wash the cartridge to remove interferences and then elute the analyte and internal standard with a suitable solvent.

• Evaporation and Reconstitution: The collected extract is evaporated to dryness under a gentle stream of nitrogen. The residue is then reconstituted in a small volume of a solvent compatible with the LC-MS/MS mobile phase.

2. LC-MS/MS Analysis

• Chromatographic Separation: An aliquot of the reconstituted sample is injected into a liquid chromatography system equipped with a suitable column (e.g., C18). A gradient elution program with mobile phases such as water and methanol (B129727) or acetonitrile (often with additives like formic acid or ammonium (B1175870) acetate) is used to separate Chloramphenicol and Chloramphenicol-d5 from other matrix components.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode. The detection and quantification are performed using Multiple Reaction Monitoring (MRM).

  • MRM Transitions for Chloramphenicol: Precursor ion (m/z 321) is fragmented to produce specific product ions (e.g., m/z 152 and 257).

  • MRM Transition for Chloramphenicol-d5: Precursor ion (m/z 326) is fragmented to produce a specific product ion (e.g., m/z 157).

3. Quantification

A calibration curve is constructed by plotting the ratio of the peak area of Chloramphenicol to the peak area of Chloramphenicol-d5 against the concentration of Chloramphenicol standards. The concentration of Chloramphenicol in the sample is then determined from this calibration curve.

Mandatory Visualization

The following diagrams illustrate the general workflow for the analysis of Chloramphenicol in food matrices and the logical relationship of using an internal standard for quantification.

Figure 1. General experimental workflow for Chloramphenicol analysis.

Figure 2. Logical relationship of internal standard-based quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 4. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry, swine, bovine and fish by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Determination of chloramphenicol residues in meat, seafood, egg, honey, milk, plasma and urine with liquid chromatography-tandem mass spectrometry, and the validation of the method based on 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]

Inter-laboratory comparison of chloramphenicol quantification using Chloramphenicol-d5-2

This guide provides an objective comparison of methods for the quantification of chloramphenicol (B1208) utilizing Chloramphenicol-d5 as an internal standard. The information is compiled from various validation studies and proficiency tests to offer a comprehensive overview for researchers, scientists, and drug development professionals. The use of a stable isotope-labeled internal standard like Chloramphenicol-d5 is a widely accepted practice in mass spectrometry-based quantification to ensure accuracy and precision by correcting for variability in sample preparation and instrument response.

Performance in Inter-laboratory Comparisons and Proficiency Tests

Proficiency testing (PT) is a key indicator of a method's robustness and reproducibility across different laboratories. Methods employing Chloramphenicol-d5 as an internal standard for chloramphenicol (CAP) quantification have been successfully used in various proficiency testing schemes.[1][2] In many of these tests, participating laboratories achieved satisfactory z-scores, typically between -2.0 and 2.0, indicating accurate and reliable results.[3] For instance, a proficiency test for the determination of chloramphenicol residues in milk showed a high rate of satisfactory results (84.8%) among participating laboratories.[4] Such outcomes from inter-laboratory comparisons underscore the suitability of Chloramphenicol-d5 for routine and regulatory monitoring of chloramphenicol in diverse matrices.[3]

Comparison with Alternative Internal Standards

The ideal internal standard is a stable isotope-labeled version of the analyte, as it exhibits nearly identical chemical and physical properties during sample extraction, cleanup, and ionization. While comprehensive inter-laboratory studies directly comparing Chloramphenicol-d5 to other internal standards for CAP are not extensively published, the principles of bioanalysis strongly support its use over structural analogs. Structural analogs can have different extraction efficiencies, chromatographic retention times, and ionization responses, which may not fully compensate for variations in the analytical process.

Quantitative Data Summary

The following tables summarize the performance characteristics of analytical methods using Chloramphenicol-d5 for the quantification of chloramphenicol in various food matrices, as reported in several validation studies.

Table 1: Method Performance for Chloramphenicol Quantification using Chloramphenicol-d5

Matrix	Linearity (R²)	Recovery (%)	Precision (RSD%)	Reference
Honey	>0.992	92 - 104	< 11	[2]
Milk	>0.99	96.5 ± 10.59	10.6 (Repeatability)
Poultry Meal	>0.999	94 - 100	< 11.57	[5]
Various Biological Matrices	0.99 - 0.998	92.1 - 107.1	< 11.0 (Repeatability), < 13.6 (Reproducibility)	[1][3][6]
Shrimp	>0.99	88 - 109	Not Specified	[7]

Table 2: Limits of Detection (LOD), Quantification (LOQ), and Decision Limits (CCα/CCβ)

Matrix	LOD (µg/kg)	LOQ (µg/kg)	CCα (µg/kg)	CCβ (µg/kg)	Reference
Honey	-	0.15	0.10	0.20	[8]
Milk	-	0.1	-	-
Poultry Meal	-	-	0.29	0.32	[5]
Shrimp	-	-	0.045	0.080
Various Animal Products	0.005 - 3.1	0.02 - 10.4	-	-

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. The following sections outline common experimental protocols for the quantification of chloramphenicol using Chloramphenicol-d5.

Sample Preparation

Sample preparation methods vary depending on the matrix. Common techniques include liquid-liquid extraction (LLE), solid-phase extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

1. Liquid-Liquid Extraction (LLE) for Honey: [2]

• Weigh 2 g of honey into a 50 mL centrifuge tube.

• Add 2 mL of Milli-Q water (pH 3.3) and vortex for 1 minute.

• Spike with Chloramphenicol-d5 internal standard.

• Add 10 mL of ethyl acetate (B1210297) and centrifuge at 4500 rpm. Repeat the extraction three times.

• Evaporate the combined organic layers to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of Milli-Q water and 1 mL of n-Hexane and CCl4 (50:50).

• The upper layer is transferred for UPLC-MS/MS analysis.

2. Protein Precipitation and Dilution for Milk: [5]

• This method involves the precipitation of proteins using acetonitrile (B52724) followed by dilution of the supernatant before injection into the LC-MS/MS system.

3. SPE for Various Biological Matrices: [1][3][6]

• Homogenize 5 g of the sample with water and an extraction solvent (e.g., acetonitrile or ethyl acetate).

• Add the Chloramphenicol-d5 internal standard.

• Centrifuge and evaporate the organic layer.

• Redissolve the residue in a suitable buffer and clean up the extract using an SPE cartridge (e.g., C18).

• Elute the analyte and internal standard, evaporate the eluate, and reconstitute in the mobile phase for analysis.

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the standard for the sensitive and selective quantification of chloramphenicol.

• Chromatographic Column: A C18 reversed-phase column is commonly used for separation.[2][5]

• Mobile Phase: A gradient elution with a mixture of water (often with additives like acetic acid or ammonium (B1175870) acetate) and an organic solvent like acetonitrile or methanol (B129727) is typically employed.[2][3]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is used.[5]

• MRM Transitions: Multiple Reaction Monitoring (MRM) is used for quantification and confirmation. Typical transitions are:

  • Chloramphenicol (Quantification): m/z 321.2 > 152.2[5]

  • Chloramphenicol (Confirmation): m/z 321.2 > 257.0 or 321.2 > 194.0[5]

  • Chloramphenicol-d5 (Internal Standard): m/z 326.2 > 157.0[5]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard.

Caption: Experimental workflow for chloramphenicol quantification.

Caption: Role of the internal standard in quantification.

References

• 1. Chloramphenicol stereoisomers need to be distinguished: consequences observed from a proficiency test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chloramphenicol stereoisomers need to be distinguished: consequences observed from a proficiency test. (2017) | Mark Sykes | 7 Citations [scispace.com]
• 3. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. lcms.cz [lcms.cz]
• 6. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: Unveiling the Superiority of Chloramphenicol-d5 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. In the complex world of bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), an internal standard is indispensable for correcting analytical variability. This guide provides an objective comparison of the stable isotope-labeled internal standard (SIL-IS), Chloramphenicol-d5, with alternative approaches, supported by experimental data. The evidence unequivocally demonstrates that Chloramphenicol-d5 offers superior performance in mitigating common analytical challenges, leading to more reliable and robust data in the quantification of Chloramphenicol.

The Critical Role of an Internal Standard

The journey of a sample from collection to analysis involves multiple steps, including extraction, concentration, and injection into the LC-MS system. Each step is a potential source of variability that can affect the accuracy and precision of the final result. An internal standard (IS) is a compound of known concentration added to every sample, calibrator, and quality control sample to normalize these variations. An ideal IS should mimic the analyte's behavior throughout the entire analytical process. While various compounds can be used as internal standards, they generally fall into two categories: structural analogs and stable isotope-labeled standards.

Chloramphenicol-d5: The Advantage of Being a "Heavy" Twin

A stable isotope-labeled internal standard is a version of the analyte in which one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., deuterium (B1214612) (²H or D), carbon-13 (¹³C), nitrogen-15 (B135050) (¹⁵N)). Chloramphenicol-d5 is a deuterated form of Chloramphenicol, making it chemically identical to the analyte but with a slightly higher mass. This subtle difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their near-identical physicochemical properties provide significant analytical advantages.

The primary benefits of using a SIL-IS like Chloramphenicol-d5 over a structural analog—a compound with a similar but not identical chemical structure—are multifaceted:

• Co-elution and Identical Chromatographic Behavior: Chloramphenicol-d5 and Chloramphenicol have virtually the same retention time in liquid chromatography. This co-elution is crucial because it ensures that both compounds experience the same matrix effects at the same time. Structural analogs, having different chemical structures, will have different retention times, leading to less effective correction for matrix-induced signal suppression or enhancement.

• Similar Ionization Efficiency: Both Chloramphenicol and its deuterated counterpart exhibit nearly identical ionization efficiency in the mass spectrometer's source. This means that any fluctuation in the ionization process will affect both compounds to the same degree, allowing for accurate normalization. The ionization efficiency of a structural analog can differ significantly from the analyte, leading to biased results.

• Comparable Extraction Recovery: During sample preparation, the SIL-IS will have an extraction recovery that is almost identical to the analyte. This ensures that any loss of analyte during the extraction process is accurately accounted for by the internal standard. A structural analog may have a different extraction efficiency, leading to inaccurate quantification.

The following diagram illustrates the logical advantage of using a stable isotope-labeled internal standard.

Caption: Logical flow demonstrating the superior performance of a stable isotope-labeled internal standard.

Performance Data: A Comparative Overview

It is important to note that the data presented below is compiled from different studies and should be interpreted as illustrative of the general performance of each type of internal standard, not as a direct comparison from a single experiment.

Table 1: Typical Performance Characteristics using Chloramphenicol-d5 as Internal Standard

Parameter	Matrix	Typical Value	Reference
Recovery (%)	Honey	92 - 104	[1]
Poultry Meal	94 - 100	[2]
Animal Tissue	86.4 - 108.1	[3]
Precision (%RSD)	Honey	< 11	[1]
Poultry Meal	< 11	[2]
Animal Tissue	2.7 - 16.3	[3]
Matrix Effect (%)	Various	Minimal/Compensated	[4][5]

Table 2: Typical Performance Characteristics using a Structural Analog Internal Standard

Analyte	Internal Standard	Matrix	Recovery (%)	Precision (%RSD)	Reference
Thiamphenicol	Chloramphenicol-d5	Bovine & Fish Muscle	82 - 111	1.1 - 18.1	[6]
Amphenicols	Chloramphenicol-d5	Honey	74.9 - 107	0.5 - 9.7	[7]
Chloramphenicol	meta-Chloramphenicol	Honey	Not specified	Not specified	[8]

The data consistently demonstrates that methods employing Chloramphenicol-d5 achieve excellent recovery and precision across a variety of complex matrices. While methods with structural analogs can be validated, they often exhibit wider ranges in performance metrics, indicating a greater potential for variability and less effective correction for matrix effects.

Experimental Protocol: Quantification of Chloramphenicol in Honey using LC-MS/MS with Chloramphenicol-d5

This section provides a detailed methodology for the quantification of Chloramphenicol in honey, a representative complex matrix, using Chloramphenicol-d5 as the internal standard. This protocol is adapted from validated methods found in the scientific literature.[1]

1. Materials and Reagents

• Chloramphenicol (CAP) reference standard

• Chloramphenicol-d5 (CAP-d5) internal standard

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ethyl acetate (B1210297) (HPLC grade)

• n-Hexane (HPLC grade)

• Formic acid

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of CAP and CAP-d5 in acetonitrile.

• Working Standard Solutions: Prepare working standard solutions by serial dilution of the stock solutions in a suitable solvent (e.g., acetonitrile/water).

• Internal Standard Spiking Solution: Prepare a working solution of CAP-d5 at a concentration to be added to all samples, calibrators, and quality controls.

3. Sample Preparation (Liquid-Liquid Extraction)

• Weigh 2 g of homogenized honey sample into a 50 mL centrifuge tube.

• Add a known amount of the CAP-d5 internal standard spiking solution.

• Add 5 mL of water and vortex to dissolve the honey.

• Add 10 mL of ethyl acetate and vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction (steps 4-6) and combine the organic layers.

• Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a mixture of water and n-hexane (1:1, v/v) for defatting. Vortex and then discard the upper n-hexane layer.

• Transfer the aqueous layer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient program to separate Chloramphenicol from matrix interferences.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• MRM Transitions:

  • Chloramphenicol: e.g., m/z 321 -> 152 (quantifier), m/z 321 -> 257 (qualifier).

  • Chloramphenicol-d5: e.g., m/z 326 -> 157.

The following diagram illustrates the experimental workflow.

Caption: Experimental workflow for the analysis of Chloramphenicol in honey.

Conclusion: An Informed Choice for Superior Data Quality

In the pursuit of accurate and reliable quantitative bioanalysis, the choice of internal standard is not a trivial matter. The use of a stable isotope-labeled internal standard, such as Chloramphenicol-d5, provides a clear and demonstrable advantage over structural analogs. By perfectly mimicking the analyte's behavior during sample preparation and analysis, SIL-ISs effectively compensate for a wide range of analytical variabilities, most notably matrix effects. This leads to enhanced accuracy, precision, and overall data robustness. For researchers, scientists, and drug development professionals, embracing the use of stable isotope-labeled internal standards like Chloramphenicol-d5 is a critical step towards achieving the highest standards of data quality and integrity in the quantification of Chloramphenicol.

References

• 1. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 2. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 3. LC-MS/MS-based determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry meat from the Punjab-Pakistan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry, swine, bovine and fish by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards for Chloramphenicol Analysis by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of chloramphenicol (B1208), a broad-spectrum antibiotic with stringent regulatory limits in food products, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is critically dependent on the choice of a suitable internal standard. An internal standard is essential to correct for variations in sample preparation, injection volume, and instrument response, thereby ensuring the precision and accuracy of the analytical results. This guide provides an objective comparison of commonly used internal standards for chloramphenicol analysis, with a focus on the gold standard, Chloramphenicol-d5, and potential alternative structural analogs.

The Gold Standard: Stable Isotope-Labeled Internal Standard

A stable isotope-labeled (SIL) internal standard is considered the most appropriate choice for LC-MS/MS analysis. This is because its chemical and physical properties are nearly identical to the analyte of interest. For chloramphenicol, the most widely used and accepted SIL internal standard is Chloramphenicol-d5 .

Key Advantages of Chloramphenicol-d5:

• Co-elution: Chloramphenicol-d5 has virtually the same chromatographic retention time as chloramphenicol, meaning it experiences the same matrix effects during elution.

• Identical Extraction Recovery: Due to their similar chemical properties, both compounds exhibit the same efficiency during sample extraction and cleanup.

• Similar Ionization Efficiency: Both chloramphenicol and its deuterated analog ionize with the same efficiency in the mass spectrometer's source, providing reliable correction for ionization suppression or enhancement.

Performance Data for Chloramphenicol-d5

The following table summarizes the performance of LC-MS/MS methods for chloramphenicol analysis using Chloramphenicol-d5 as the internal standard across various food matrices.

Matrix	Recovery (%)	Precision (RSD%)	Linearity (R²)	Reference
Honey	80.9 - 96.0	< 9	0.9944	[1]
Honey	92 - 104	11	> 0.99	[2]
Milk	-	< 5	> 0.99	[3]
Milk Powder	> 90	-	-	[4]
Bovine and Fish Muscle	82 - 111	4.3 - 18.1	-	[5]
Poultry Meal	94 - 100	< 11	> 0.999	[6]
Various Animal Tissues	92.1 - 107.1	4.4 - 13.6	0.99 - 0.998	[7][8]

Note: The performance data is compiled from separate studies, and experimental conditions may vary.

Alternative Internal Standards: Structural Analogs

In situations where a stable isotope-labeled internal standard is not available or is cost-prohibitive, a structural analog can be a viable alternative. For chloramphenicol, potential structural analogs include Thiamphenicol and Florfenicol (B1672845) .

Considerations for Using Structural Analogs:

• Different Retention Times: Structural analogs will have different chromatographic retention times from chloramphenicol, which means they may not experience the same matrix effects.

• Varying Extraction Recoveries: Differences in chemical structure can lead to variations in extraction efficiency compared to the analyte.

• Different Ionization Efficiencies: The ionization efficiency of a structural analog may differ from that of chloramphenicol.

Despite these limitations, a well-validated method using a structural analog can still provide accurate and reliable results.

Performance of Structural Analogs as Internal Standards

Direct comparative studies of structural analogs as internal standards for chloramphenicol are limited. However, data from studies where Chloramphenicol-d5 is used as an internal standard for other amphenicols can provide some insight into the behavior of these compounds. For instance, methods using Chloramphenicol-d5 for the analysis of Thiamphenicol and Florfenicol have been successfully validated.[9][10] This indicates that these structural analogs have similar enough properties to be considered as potential internal standards for chloramphenicol, provided that a thorough validation is performed.

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Precision (RSD%)	Reference
Chloramphenicol-d5	Thiamphenicol, Florfenicol	Milk, Milk Powder, Bovine Muscle	-	-	[10]
Chloramphenicol-d5	Thiamphenicol	Various	Good	Good	[9]

Experimental Protocols

Representative Protocol using Chloramphenicol-d5 in Honey

This protocol is adapted from established methods for the analysis of chloramphenicol in honey.[1][2][11]

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh 1-5 g of honey into a centrifuge tube.

• Add a known amount of Chloramphenicol-d5 internal standard solution.

• Add 1-5 mL of water and vortex to dissolve the honey.

• Add 6-10 mL of ethyl acetate (B1210297) and vortex for 1-10 minutes.

• Centrifuge at 4000-10,000 rpm for 5-10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitute the residue in a suitable volume of the initial mobile phase.

2. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 50-150 mm length, 2.1-2.6 mm internal diameter, 1.7-2.7 µm particle size).

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with a modifier like ammonium (B1175870) acetate.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • Chloramphenicol: Precursor ion m/z 321 -> Product ions m/z 152 (quantifier) and m/z 194 (qualifier).[7][8]

  • Chloramphenicol-d5: Precursor ion m/z 326 -> Product ion m/z 157.[4]

Visualization of the Internal Standard Selection Workflow

The following diagram illustrates the decision-making process for selecting a suitable internal standard for chloramphenicol analysis.

Caption: A flowchart outlining the decision-making process for selecting an internal standard for chloramphenicol analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 3. sciex.com [sciex.com]
• 4. roczniki.pzh.gov.pl [roczniki.pzh.gov.pl]
• 5. researchgate.net [researchgate.net]
• 6. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 7. Analytical Strategy for Determination of Chloramphenicol in Different Biological Matrices by Liquid Chromatography - Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. benchchem.com [benchchem.com]
• 10. Simultaneous determination of chloramphenicol and florfenicol in liquid milk, milk powder and bovine muscle by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]

Cross-Validation of Analytical Methods for Amphenicols Using Chloramphenicol-d5 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various analytical methods utilizing Chloramphenicol-d5 (CAP-d5) as an internal standard for the quantification of amphenicol antibiotics. The use of a stable isotope-labeled internal standard like CAP-d5 is a critical component in modern analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accuracy and precision by correcting for matrix effects and variations during sample processing.[1][2] This document compiles and compares data from multiple validated methods to offer insights into their robustness and reliability for the analysis of chloramphenicol (B1208) (CAP), thiamphenicol (B1682257) (TAP), and florfenicol (B1672845) (FF) in diverse and complex matrices such as honey, milk, and various animal tissues.

Comparative Performance of Analytical Methods

The following tables summarize key performance parameters from different validated LC-MS/MS methods that employ Chloramphenicol-d5 as an internal standard. These methods have been validated in accordance with international standards, such as the European Commission Decision 2002/657/EC, ensuring a high level of confidence in the presented data.[3][4][5]

Table 1: Method Performance for Chloramphenicol (CAP) Analysis using CAP-d5

Matrix	Linearity Range (µg/kg)	r²	Recovery (%)	Precision (RSD%)	LOQ (µg/kg)	Reference
Honey	0.05 - 2.0	>0.99	95.1 - 107.3	< 10.9 (intra-day)	0.15	[4][6]
Milk	0.1 - 2.0	>0.99	96.5 ± 10.59	10.6 (repeatability)	0.1	[3][7][8]
Poultry Meal	0.25 - 5.0	>0.999	94 - 100	< 11	0.29 (CCα)	[9]
Bovine/Fish Muscle	0.5 - 2.0	N/A	82 - 111	1.1 - 18.1 (reproducibility)	N/A	[1]
Shrimp/Chicken	0.01 - 1.0	>0.99	N/A	N/A	0.01 (LOD)	[10]

Table 2: Method Performance for Multi-Amphenicol Analysis using CAP-d5

Analytes	Matrix	Linearity Range (µg/kg)	r²	Recovery (%)	Precision (RSD%)	LOQ (µg/kg)	Reference
CAP, TAP, FF	Honey	0.05 - 2.0	>0.998	89.4 - 98.8	< 15	0.05
CAP, TAP, FF, FFA*	Chicken Muscle	0.3 - 100	N/A	95.1 - 107.3	< 10.9 (intra-day)	0.1 (CAP), 0.2 (FF), 1 (TAP, FFA)
CAP, TAP, FF, FFA	Animal Tissues	0.5 - 200	>0.999	64.26 - 116.51	≤ 18.05	0.11-5.0	[11][12]
CAP, TAP, FF, FFA	Poultry Meat	N/A	N/A	86.4 - 108.1	2.7 - 11 (intra-day)	N/A	[13]

* FFA: Florfenicol Amine

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are representative experimental protocols for the analysis of amphenicols using LC-MS/MS with Chloramphenicol-d5 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Honey

This protocol is adapted from methods developed for the analysis of chloramphenicol in honey.[4][14][15]

• Sample Homogenization: Weigh 2-5 g of a honey sample into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of Chloramphenicol-d5 internal standard solution.

• Extraction: Add an appropriate extraction solvent, such as ethyl acetate, and homogenize thoroughly.[4][15]

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Evaporation: Transfer the organic supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

• Filtration: Filter the reconstituted sample before injection into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE) for Milk

This protocol is a representative procedure for the extraction and cleanup of chloramphenicol from milk samples.[7][8]

• Sample Pre-treatment: Centrifuge the milk sample to separate the cream layer.

• Internal Standard Spiking: Take an aliquot of the skimmed milk and add the Chloramphenicol-d5 internal standard.

• Protein Precipitation: Add a precipitating agent like trichloroacetic acid (TCA) and mix.

• Dilution and Centrifugation: Add buffer, mix, and centrifuge to pellet the precipitated proteins.

• SPE Cleanup:

  • Condition an Oasis HLB SPE cartridge with methanol (B129727) and deionized water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with deionized water to remove interferences.

  • Elute the analytes with methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical instrument conditions for the analysis of amphenicols.

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.[2][4]

• Chromatographic Column: A C18 reversed-phase column is commonly used for separation.[4]

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent like acetonitrile (B52724) or methanol is typically employed.[4][11]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, often operated in the negative ion mode for amphenicols.[10][16]

• Detection: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive detection and quantification of the target analytes and the internal standard.

Visualizing the Workflow

To better understand the logical flow of a cross-validation study for analytical methods, the following diagrams illustrate the key stages and relationships.

Caption: Workflow for the cross-validation of an analytical method.

Caption: General workflow for Liquid-Liquid Extraction (LLE).

Conclusion

The use of Chloramphenicol-d5 as an internal standard provides a robust and reliable approach for the quantification of amphenicol residues in a variety of food and biological matrices. The compiled data from numerous studies demonstrate that LC-MS/MS methods incorporating CAP-d5 can achieve the low limits of detection and quantification required to meet stringent regulatory standards, such as the Minimum Required Performance Limit (MRPL) of 0.3 µg/kg for chloramphenicol set by the European Union.[14] The consistency in performance across different laboratories and matrices, as evidenced by the high recovery and good precision, underscores the value of this internal standard in cross-validation efforts and routine monitoring programs. The detailed protocols and comparative data presented in this guide serve as a valuable resource for laboratories aiming to develop, validate, or cross-validate their analytical methods for amphenicols.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 5. Validation of an Analytical Methodology for the Determination of Chloramphenicol Residues in Honey using UPLC-MS/MS – Oriental Journal of Chemistry [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. fimek.edu.rs [fimek.edu.rs]
• 9. qclabdls.portal.gov.bd [qclabdls.portal.gov.bd]
• 10. agilent.com [agilent.com]
• 11. Simultaneous Determination of Amphenicols and Metabolites in Animal-Derived Foods Using Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry [frontiersin.org]
• 13. LC-MS/MS-based determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry meat from the Punjab-Pakistan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Validation of a rapid and sensitive routine method for determination of chloramphenicol in honey by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. go.drugbank.com [go.drugbank.com]

Safety & Regulatory Compliance

Proper Disposal of Chloramphenicol-d5-2: A Guide for Laboratory Professionals

The proper disposal of Chloramphenicol-d5-2, a deuterated form of a potent antibiotic, is critical to ensure laboratory safety, environmental protection, and regulatory compliance. As Chloramphenicol is suspected of causing cancer and having reproductive toxicity, all waste containing this compound must be treated as hazardous.[1][2][3][4] This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of Chloramphenicol-d5-2 in a laboratory setting.

Hazard Profile and Safety Precautions

Before handling, it is essential to be aware of the hazards associated with Chloramphenicol. It can cause serious eye damage and is classified as a potential carcinogen and reproductive toxin.[1][2] Therefore, appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat, must be worn at all times.[2][5] All handling of solid Chloramphenicol-d5-2 that may generate dust should be conducted in a certified chemical fume hood to prevent inhalation.[5]

Hazard Classification	Description
Carcinogenicity	Suspected of causing cancer.[1][2][3][4]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1][2][3]
Serious Eye Damage	Causes serious eye damage.[1][2]
Target Organ Toxicity	May cause adverse effects on blood-forming organs.[3]

Step-by-Step Disposal Procedure

The disposal of Chloramphenicol-d5-2 must be managed as hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.[6]

• Segregation of Waste:

  • All solid waste contaminated with Chloramphenicol-d5-2, including unused product, contaminated lab supplies (e.g., pipette tips, tubes, gloves), and weighing papers, must be collected separately from other waste streams.[5]

  • Liquid waste containing Chloramphenicol-d5-2 should also be collected in a dedicated, properly labeled, and compatible waste container.

• Waste Container Selection and Labeling:

  • Use a clearly labeled, leak-proof container for solid waste. The container should be in good condition and compatible with the chemical.[7]

  • The container must be labeled with the words "Hazardous Waste" and the full chemical name: "Chloramphenicol-d5-2".[7] Include the approximate concentration and quantity of the waste.

  • Ensure the container is kept securely closed except when adding waste.[7][8]

• Storage of Waste:

  • Store the hazardous waste container in a designated, secure area, such as a satellite accumulation area (SAA) or a designated cabinet for hazardous waste.[5][7]

  • The storage area should be well-ventilated and away from incompatible materials, such as strong oxidizers.[1][3]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[9]

  • Follow all institutional procedures for waste pickup, which may include completing a hazardous waste manifest or online request form.

• Decontamination:

  • After handling and disposal, decontaminate all surfaces and equipment that may have come into contact with Chloramphenicol-d5-2 using soap and water.[5]

  • Dispose of all cleaning materials as hazardous waste.

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving Chloramphenicol-d5-2 should be designed to minimize waste generation. This can be achieved by:

• Purchasing and using only the necessary quantities of the compound.

• Employing micro-scale techniques where feasible.

The recommended method for the ultimate disposal of Chloramphenicol waste is through high-temperature incineration in a facility equipped with afterburners and scrubbers to handle hazardous materials.[6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Chloramphenicol-d5-2.

Caption: Workflow for the proper disposal of Chloramphenicol-d5-2 waste.

References

• 1. carlroth.com [carlroth.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. research.uga.edu [research.uga.edu]
• 6. boards.straightdope.com [boards.straightdope.com]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. ethz.ch [ethz.ch]
• 9. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Chloramphenicol-d5-2

For Immediate Reference: Essential Safety and Logistical Information for the Handling and Disposal of Chloramphenicol-d5-2

This guide provides crucial safety protocols and operational procedures for researchers, scientists, and drug development professionals working with Chloramphenicol-d5-2. Adherence to these guidelines is paramount to ensure personal safety and maintain a secure laboratory environment. Chloramphenicol and its deuterated analogs are classified as potential carcinogens and are suspected of causing reproductive harm and serious eye damage.[1][2][3] Therefore, strict observance of the following personal protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE)

The primary defense against exposure to Chloramphenicol-d5-2 is the consistent and correct use of appropriate PPE. Engineering controls, such as fume hoods, should always be the first line of defense, with PPE serving as a critical secondary barrier.[4]

PPE Category	Specification	Rationale
Hand Protection	Double gloving with powder-free nitrile or chloroprene (B89495) gloves.[4][5]	Prevents skin contact. Double gloving provides an extra layer of protection against potential tears or punctures.[5]
Eye and Face Protection	ANSI-approved safety glasses with side shields or goggles. A face shield may be required for splash hazards.[4][6]	Protects against accidental splashes and airborne particles entering the eyes.[4]
Body Protection	A disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-fitting cuffs. A lab coat should be worn over personal clothing.[4][5]	Minimizes skin exposure and prevents contamination of personal clothing.
Respiratory Protection	An N100, R100, or P100 disposable filtering facepiece respirator, or a higher level of respiratory protection, may be required based on a risk assessment, especially when handling powders or creating aerosols.[4][7] Use should be in accordance with a comprehensive respiratory protection program.[7]	Protects against the inhalation of airborne particles.

Operational Plan: Step-by-Step Handling Procedures

All work with Chloramphenicol-d5-2, particularly when handling the solid form, must be conducted in a certified ducted fume hood to minimize inhalation exposure.[4] The work area should be equipped with an eyewash station and a safety shower.[4]

Preparation and Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within the fume hood by covering the surface with absorbent, disposable liners.

• Weighing: If weighing the solid compound, do so within the fume hood on a tared and covered container to prevent dust dispersion.

• Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Post-Handling: After handling, wipe down all surfaces in the fume hood with an appropriate decontaminating solution (e.g., soap and water).[4]

Disposal Plan: Managing Contaminated Waste

All materials that come into contact with Chloramphenicol-d5-2 are considered hazardous waste and must be disposed of accordingly.

Waste Type	Disposal Procedure
Solid Waste	All contaminated solid waste, including gloves, gowns, absorbent pads, and weighing papers, should be placed in a clearly labeled, sealed hazardous waste container.
Liquid Waste	Unused solutions and contaminated solvents should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.[8]
Sharps	Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container for hazardous materials.

All waste must be disposed of through your institution's environmental health and safety office in accordance with local, state, and federal regulations.

Emergency Procedures

Emergency Situation	Immediate Action
Skin Contact	Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2][4]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, using an emergency eyewash station. Seek immediate medical attention.[2][4]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[4]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[2][9]
Spill	Evacuate the area. If the spill is small and you are trained to handle it, wear appropriate PPE, cover the spill with absorbent material, and clean the area with a decontaminating solution. Collect all cleanup materials in a sealed hazardous waste container. For large spills, evacuate and contact your institution's emergency response team.

Experimental Workflow for Safe Handling

Caption: Workflow for Safe Handling of Chloramphenicol-d5-2

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. research.uga.edu [research.uga.edu]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 6. targetmol.com [targetmol.com]
• 7. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 8. himediadownloads.com [himediadownloads.com]
• 9. hpc-standards.com [hpc-standards.com]